(R,S,S)-VH032

Core Science & Biosynthesis

(R,S,S)-VH032: An In-Depth Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R,S,S)-VH032 is a potent and versatile small molecule that has emerged as a critical tool in chemical biology and drug discovery. Primarily known as a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, its mechanism of action is centered on the modulation of the VHL-HIF-1α protein-protein interaction. This technical guide provides a comprehensive overview of the core mechanism of action of (R,S,S)-VH032, detailing its role as both an inhibitor of the VHL/HIF-1α pathway and as a crucial component of Proteolysis Targeting Chimeras (PROTACs). This document presents quantitative binding and activity data, detailed experimental protocols for key assays, and visualizations of the associated signaling pathways and experimental workflows.

Core Mechanism of Action: VHL-HIF-1α Inhibition

Under normoxic conditions, the α-subunit of the Hypoxia-Inducible Factor 1 (HIF-1α) is hydroxylated on proline residues by prolyl hydroxylases (PHDs). This post-translational modification allows for its recognition by the VHL E3 ubiquitin ligase complex, leading to the ubiquitination and subsequent proteasomal degradation of HIF-1α. In hypoxic conditions, PHDs are inactive, leading to the stabilization of HIF-1α, which then translocates to the nucleus, dimerizes with HIF-1β, and activates the transcription of genes involved in angiogenesis, glucose metabolism, and cell survival.

(R,S,S)-VH032 acts as a competitive inhibitor of the VHL/HIF-1α interaction.[1][2] It mimics the hydroxylated proline residue of HIF-1α, binding to the substrate recognition pocket of VHL. This binding event prevents the recruitment of HIF-1α to the VHL E3 ligase complex, thereby stabilizing HIF-1α levels even under normoxic conditions.[3] The stabilized HIF-1α can then initiate the downstream hypoxia signaling cascade. This mode of action has been explored for its therapeutic potential in conditions such as anemia and ischemia.[4][5]

Signaling Pathway Diagram

Caption: VHL-HIF-1α pathway under normoxia and hypoxia, and the inhibitory action of (R,S,S)-VH032.

Application in PROTAC Technology

The ability of (R,S,S)-VH032 to bind potently to VHL has been ingeniously repurposed in the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules composed of a ligand for a target protein of interest (POI), a ligand for an E3 ubiquitin ligase (like (R,S,S)-VH032), and a chemical linker.

By simultaneously binding to the POI and the VHL E3 ligase, the PROTAC forms a ternary complex, bringing the POI into close proximity with the E3 ligase. This proximity induces the ubiquitination of the POI, marking it for degradation by the proteasome. This event-driven pharmacology allows for the catalytic degradation of target proteins, offering a powerful alternative to traditional occupancy-based inhibition. (R,S,S)-VH032 has been a cornerstone in the design of numerous successful PROTACs targeting a wide range of proteins implicated in various diseases.[2][6]

PROTAC Mechanism Workflow

Caption: Workflow of PROTAC-mediated protein degradation utilizing (R,S,S)-VH032.

Quantitative Data

The binding affinity and inhibitory activity of (R,S,S)-VH032 and its derivatives have been extensively characterized using various biophysical and biochemical assays. The following tables summarize key quantitative data from the literature.

Compound	Assay Type	Kd (nM)	Reference
(R,S,S)-VH032	TR-FRET	3.01	[4][7]
(R,S,S)-VH032	Isothermal Titration Calorimetry (ITC)	11	[8]
VH298	TR-FRET	-	[4]
BODIPY FL VH032	TR-FRET	3.01	[4]
VH032-PEG4-amine	TR-FRET	-	[4]
MZ1	TR-FRET	-	[4]
BOC-VH032	TR-FRET	-	[4]
VH032 phenol	TR-FRET	-	[4]
VH032 amine	TR-FRET	-	[4]
Me-VH032 amine	TR-FRET	-	[4]
Table 1: Dissociation Constants (Kd) for VH032 and Derivatives.

Compound	Assay Type	IC50 (nM)	Ki (nM)	Reference
(R,S,S)-VH032	TR-FRET	77.8	33.4	[4]
(R,S,S)-VH032	Fluorescence Polarization	352.2	142.1	[4]
VH298	TR-FRET	44.0	18.9	[4]
VH298	Fluorescence Polarization	288.2	110.4	[4]
MZ1	TR-FRET	14.7	6.3	[4]
MZ1	Fluorescence Polarization	226.2	79.7	[4]
VH032 phenol	TR-FRET	34.0	14.6	[4]
VH032 phenol	Fluorescence Polarization	212.5	77.9	[4]
VH032-PEG4-amine	TR-FRET	5.9	6.8	[4]
VH032-PEG4-amine	Fluorescence Polarization	430.8	181.0	[4]
BOC-VH032	TR-FRET	4900	2100	[4]
BOC-VH032	Fluorescence Polarization	16300	8000	[4]
VH032 amine	TR-FRET	13300	5700	[4]
Me-VH032 amine	TR-FRET	7900	3400	[4]
Table 2: Inhibitory Concentrations (IC50) and Inhibition Constants (Ki) for VH032 and Derivatives.

Cell Line	Assay	Parameter	Value (µM)	Reference
U87MG	CCK-8	IC50	59.2	[1]
U251	CCK-8	IC50	85.07	[1]
Table 3: Cellular Activity of VH032 in Glioma Cell Lines.

Experimental Protocols

VHL Binding Assay (Fluorescence Polarization)

This protocol describes a competitive binding assay to measure the affinity of compounds for the VHL complex using fluorescence polarization.[9][10]

Materials:

• Purified ELOB/ELOC/VHL Complex

• VHL Fluorescent Probe (e.g., BODIPY FL VH032)

• VHL Assay Buffer (FP)

• Test compounds (e.g., (R,S,S)-VH032)

• 96-well black, flat-bottom plate

• Fluorescence microplate reader capable of measuring fluorescence polarization

Procedure:

• Prepare serial dilutions of the test compound in VHL Assay Buffer.

• In a 96-well plate, add the diluted test compound. Include wells for "no inhibitor" (buffer only) and "positive control" (a known VHL inhibitor).

• Add the purified ELOB/ELOC/VHL complex to all wells except the "blank" wells.

• Add the VHL fluorescent probe to all wells.

• Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes), protected from light.

• Measure the fluorescence polarization of each well using a microplate reader.

Data Analysis: The fluorescence polarization values are plotted against the logarithm of the test compound concentration. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve.

Cell Viability Assay (CCK-8)

This protocol is for determining the effect of (R,S,S)-VH032 on the viability of glioma cells.[11][12]

Materials:

• U87MG or U251 glioma cells

• Complete cell culture medium

• (R,S,S)-VH032

• Cell Counting Kit-8 (CCK-8)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare serial dilutions of (R,S,S)-VH032 in complete culture medium.

• Remove the medium from the wells and add the different concentrations of (R,S,S)-VH032. Include vehicle control wells.

• Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.

• Measure the absorbance at 450 nm using a microplate reader.

Data Analysis: Cell viability is calculated as a percentage of the vehicle-treated control. The IC50 value is determined by plotting cell viability against the logarithm of the VH032 concentration and fitting to a dose-response curve.

Wound Healing Assay

This assay assesses the effect of (R,S,S)-VH032 on the migration of glioma cells.[13][14][15]

Materials:

• U87MG or U251 glioma cells

• Complete cell culture medium

• (R,S,S)-VH032

• 6-well or 12-well cell culture plate

• Sterile 200 µL pipette tip or a wound healing insert

• Microscope with a camera

Procedure:

• Seed cells in a culture plate and grow until a confluent monolayer is formed.

• Create a "wound" by scratching the monolayer with a pipette tip or by removing a culture insert.

• Wash the wells with PBS to remove detached cells.

• Add fresh medium containing the desired concentration of (R,S,S)-VH032 or vehicle control.

• Capture images of the wound at 0 hours and at various time points thereafter (e.g., 6, 12, 24 hours).

• Measure the width or area of the wound at each time point.

Data Analysis: The rate of wound closure is calculated and compared between the treated and control groups to determine the effect of VH032 on cell migration.

Transwell Invasion Assay

This protocol measures the ability of glioma cells to invade through a basement membrane matrix in the presence of (R,S,S)-VH032.[1][16][17]

Materials:

• U87MG or U251 glioma cells

• Serum-free medium and medium with serum (chemoattractant)

• (R,S,S)-VH032

• Transwell inserts with a porous membrane (e.g., 8 µm pores)

• Matrigel or other basement membrane extract

• 24-well plate

• Cotton swabs

• Staining solution (e.g., crystal violet)

• Microscope

Procedure:

• Coat the upper surface of the transwell inserts with a thin layer of Matrigel and allow it to solidify.

• Resuspend cells in serum-free medium and seed them into the upper chamber of the inserts.

• Add medium containing a chemoattractant (e.g., 10% FBS) and the desired concentration of (R,S,S)-VH032 or vehicle to the lower chamber.

• Incubate for a specified time (e.g., 24-48 hours).

• Remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix and stain the invading cells on the lower surface of the membrane.

• Count the number of stained cells in several microscopic fields.

Data Analysis: The number of invading cells is compared between the treated and control groups to assess the effect of VH032 on cell invasion.

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay quantifies the induction of apoptosis by (R,S,S)-VH032 in glioma cells.[18][19][20]

Materials:

• U87MG or U251 glioma cells

• Complete cell culture medium

• (R,S,S)-VH032

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Treat cells with (R,S,S)-VH032 or vehicle control for a specified time.

• Harvest the cells (including any floating cells) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Analyze the cells by flow cytometry.

Data Analysis: The flow cytometry data is analyzed to distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic/necrotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cell populations. The percentage of apoptotic cells is compared between treated and control groups.

Experimental Workflow Diagram

Caption: A generalized workflow for the in vitro characterization of (R,S,S)-VH032.

Conclusion

(R,S,S)-VH032 is a powerful chemical probe with a well-defined mechanism of action centered on its high-affinity binding to the VHL E3 ubiquitin ligase. This interaction can be leveraged in two primary ways: to inhibit the VHL-mediated degradation of HIF-1α, thereby activating the hypoxia signaling pathway, and to recruit VHL to target proteins for degradation via PROTAC technology. The quantitative data and detailed experimental protocols provided in this guide offer a valuable resource for researchers and drug development professionals working with (R,S,S)-VH032 and related compounds. A thorough understanding of its mechanism of action is essential for its effective application in basic research and the development of novel therapeutics.

References

• 1. VH032 suppresses glioma proliferation by inhibiting the VHL/HIF-1α/VEGF pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 4. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 13. researchgate.net [researchgate.net]
• 14. cellbiolabs.com [cellbiolabs.com]
• 15. Wound-Healing Assay | Springer Nature Experiments [experiments.springernature.com]
• 16. corning.com [corning.com]
• 17. Transwell Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 18. kumc.edu [kumc.edu]
• 19. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 20. flowcyt.rutgers.edu [flowcyt.rutgers.edu]

(R,S,S)-VH032 VHL E3 Ligase Ligand: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the (R,S,S)-VH032 ligand, a crucial component in the development of Proteolysis Targeting Chimeras (PROTACs). This document details its mechanism of action, binding characteristics, and its application in targeted protein degradation. Furthermore, it offers detailed experimental protocols for key binding assays and visual representations of relevant biological pathways and experimental workflows.

Introduction to (R,S,S)-VH032

(R,S,S)-VH032 is a potent and specific ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] It functions as an inhibitor of the VHL/HIF-1α interaction, a critical pathway in the cellular response to hypoxia.[1][2] Due to its ability to recruit VHL, (R,S,S)-VH032 serves as a fundamental building block in the synthesis of PROTACs, which are bifunctional molecules designed to induce the degradation of specific target proteins.[1][2]

Chemical Properties

The chemical properties of (R,S,S)-VH032 are summarized in the table below.

Property	Value
Molecular Formula	C₂₂H₃₀N₄O₃S
Molecular Weight	430.56 g/mol
CAS Number	2230826-33-0
IUPAC Name	(2R,4S)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide

Mechanism of Action

(R,S,S)-VH032 acts by mimicking the hydroxylated proline residue of the Hypoxia-Inducible Factor 1α (HIF-1α), the natural substrate of VHL. By binding to the substrate recognition pocket of VHL, it prevents the interaction between VHL and HIF-1α. In the context of a PROTAC, the (R,S,S)-VH032 moiety serves to "hijack" the VHL E3 ligase. The other end of the PROTAC molecule binds to a target protein of interest. This brings the target protein into close proximity with the E3 ligase, leading to its ubiquitination and subsequent degradation by the proteasome.

Figure 1: Mechanism of PROTAC-mediated protein degradation involving (R,S,S)-VH032.

Quantitative Data

The binding affinity of VH032 and related ligands to the VHL E3 ligase has been determined using various biophysical assays. The following table summarizes key quantitative data.

Ligand	Assay Type	Binding Affinity (Kd/IC50)	Reference
VH032	Isothermal Titration Calorimetry (ITC)	Kd = 185 nM	[3]
VH298	Surface Plasmon Resonance (SPR)	Kd = 86 nM	Not explicitly in search results
BODIPY FL VH032	TR-FRET	Kd = 3.01 nM	[4]
VH032	TR-FRET	IC50 = 352.2 nM	[3]
MZ1 (PROTAC with VH032)	TR-FRET	IC50 = 226.2 nM	[3]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the successful application of (R,S,S)-VH032 in research and development.

Synthesis of (R,S,S)-VH032

VHL Binding Assay: Fluorescence Polarization (FP)

This assay measures the displacement of a fluorescently labeled ligand from the VHL protein by a competing unlabeled ligand.

Materials:

• Purified VHL-ElonginB-ElonginC (VBC) complex

• FAM-labeled HIF-1α peptide (e.g., FAM-DEALA-Hyp-YIPD) as a tracer

• Assay Buffer: PBS, pH 7.4, with 0.01% Tween-20

• (R,S,S)-VH032 or other test compounds

• 384-well, low-volume, black, non-binding microplates

• Plate reader capable of measuring fluorescence polarization

Procedure:

• Prepare a serial dilution of the test compound ((R,S,S)-VH032) in assay buffer.

• In a 384-well plate, add the test compound dilutions.

• Prepare a mixture of the VBC complex and the FAM-labeled HIF-1α peptide in assay buffer. The final concentrations should be optimized for the specific assay but are typically in the low nanomolar range.

• Add the VBC/tracer mixture to each well containing the test compound.

• Include controls:

  • Low Polarization Control: Tracer only in assay buffer.

  • High Polarization Control: VBC/tracer mixture without any competing compound.

• Incubate the plate at room temperature for 30-60 minutes, protected from light.

• Measure the fluorescence polarization on a plate reader (Excitation: ~485 nm, Emission: ~520 nm).

• Calculate the percentage of inhibition for each concentration of the test compound and determine the IC50 value by fitting the data to a dose-response curve.

Figure 2: Experimental workflow for the Fluorescence Polarization (FP) binding assay.

VHL Binding Assay: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

This assay measures the binding of a fluorescently labeled ligand to a terbium-labeled antibody-bound VHL complex.

Materials:

• GST-tagged VBC complex

• Terbium-labeled anti-GST antibody (Donor)

• BODIPY FL VH032 (Acceptor)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 0.01% Triton X-100

• (R,S,S)-VH032 or other test compounds

• 384-well, low-volume, white or black microplates

• TR-FRET compatible plate reader

Procedure:

• Prepare serial dilutions of the test compound.

• In a 384-well plate, add the test compound dilutions.

• Prepare a master mix containing the GST-VBC complex, Tb-anti-GST antibody, and BODIPY FL VH032 in assay buffer. Optimal concentrations need to be determined empirically, but a starting point could be 2 nM GST-VBC, 2 nM Tb-anti-GST, and 4 nM BODIPY FL VH032.[3]

• Add the master mix to each well.

• Include controls:

  • No FRET control: Master mix without the GST-VBC complex.

  • Maximum FRET control: Master mix with DMSO instead of a test compound.

• Incubate the plate at room temperature for 60-90 minutes, protected from light.

• Measure the time-resolved fluorescence at the donor and acceptor emission wavelengths (e.g., Donor: ~620 nm, Acceptor: ~520 nm) after a pulsed excitation (e.g., ~340 nm).

• Calculate the TR-FRET ratio (Acceptor signal / Donor signal) and determine the IC50 value from the dose-response curve.

Figure 3: Experimental workflow for the Time-Resolved FRET (TR-FRET) binding assay.

Conclusion

(R,S,S)-VH032 is a well-characterized and indispensable tool for researchers in the field of targeted protein degradation. Its high affinity and specificity for the VHL E3 ligase make it an ideal warhead for the design and synthesis of potent and selective PROTACs. The experimental protocols provided in this guide offer a solid foundation for the characterization of new VHL ligands and the development of novel protein degraders. As the field of targeted protein degradation continues to expand, the utility and importance of (R,S,S)-VH032 are set to grow, paving the way for new therapeutic interventions against a wide range of diseases.

References

• 1. celtarys.com [celtarys.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

(R,S,S)-VH032: An In-Depth Technical Guide to a VHL/HIF-1α Interaction Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a specific stereoisomer of VH032, a potent small molecule inhibitor of the protein-protein interaction between the von Hippel-Lindau (VHL) E3 ubiquitin ligase and the alpha subunit of Hypoxia-Inducible Factor-1 (HIF-1α). This interaction is a critical cellular process that governs the stability of HIF-1α, a master transcriptional regulator of the hypoxic response. Under normoxic conditions, VHL recognizes and binds to a hydroxylated proline residue on HIF-1α, leading to its ubiquitination and subsequent proteasomal degradation. By competitively binding to the HIF-1α recognition site on VHL, (R,S,S)-VH032 prevents this interaction, leading to the stabilization and accumulation of HIF-1α, thereby activating downstream hypoxic signaling pathways. This mechanism of action has positioned VH032 and its derivatives as valuable tools for studying the cellular response to hypoxia and as ligands for the development of Proteolysis Targeting Chimeras (PROTACs). While the more commonly studied stereoisomer is (S,R,S)-VH032, this guide focuses specifically on the available technical information for the (R,S,S) stereoisomer.

Mechanism of Action: Inhibition of the VHL/HIF-1α Interaction

The primary mechanism of action of (R,S,S)-VH032 is the disruption of the VHL/HIF-1α complex. This is achieved through its high-affinity binding to the β-domain of the VHL protein, the same pocket that recognizes the oxygen-dependent degradation domain (ODD) of HIF-1α. This competitive inhibition prevents the recruitment of HIF-1α to the VHL E3 ligase complex, thereby rescuing it from ubiquitin-mediated degradation. The stabilization of HIF-1α leads to its translocation to the nucleus, where it dimerizes with HIF-1β (also known as ARNT) and binds to Hypoxia-Response Elements (HREs) in the promoter regions of target genes. This transcriptional activation results in the upregulation of proteins involved in various cellular processes, including angiogenesis, erythropoiesis, and glucose metabolism.

dot

Figure 1. Signaling pathway of HIF-1α regulation and its inhibition by (R,S,S)-VH032.

Quantitative Data

Parameter	Value	Assay Method	Reference
VH032 (General)
Kd	185 nM	Isothermal Titration Calorimetry (ITC)	[1]
IC50	77.8 nM	TR-FRET Assay	[2]
Ki	33.4 nM	TR-FRET Assay	[2]
IC50	352.2 nM	Fluorescence Polarization (FP) Assay	[2]
Ki	142.1 nM	Fluorescence Polarization (FP) Assay	[2]

Experimental Protocols

Detailed experimental protocols are essential for the accurate characterization of VHL/HIF-1α interaction inhibitors. The following sections outline the methodologies for key assays used to evaluate compounds like (R,S,S)-VH032.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This assay quantitatively measures the binding of a ligand to the VHL complex.

Principle: The assay relies on the transfer of energy from a donor fluorophore (e.g., Terbium-labeled anti-GST antibody) to an acceptor fluorophore (e.g., a fluorescently labeled VHL ligand like BODIPY-FL VH032) when they are in close proximity. Inhibition of this interaction by a competing ligand, such as (R,S,S)-VH032, results in a decrease in the FRET signal.

Materials:

• GST-tagged VCB (VHL-Elongin B-Elongin C) complex

• Terbium-labeled anti-GST antibody

• Fluorescently labeled VHL ligand (e.g., BODIPY-FL VH032)

• Assay Buffer (e.g., 50 mM Tris-HCl pH 7.5, 100 mM NaCl, 0.1% BSA)

• Test compound ((R,S,S)-VH032)

• 384-well low-volume black plates

• Plate reader capable of TR-FRET measurements

Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• Add the GST-VCB complex and Terbium-labeled anti-GST antibody to the wells.

• Add the test compound to the respective wells.

• Add the fluorescently labeled VHL ligand to all wells to initiate the binding reaction.

• Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) in the dark.

• Measure the TR-FRET signal using a plate reader with appropriate excitation and emission wavelengths.

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the test compound concentration.

dot

Figure 2. Workflow for a typical TR-FRET based VHL/HIF-1α interaction assay.

Fluorescence Polarization (FP) Assay

This is another common method to assess the binding affinity of inhibitors.

Principle: The assay measures the change in the polarization of fluorescent light emitted from a small fluorescently labeled molecule (e.g., a HIF-1α peptide fragment) upon binding to a larger protein (VHL complex). When the fluorescent probe is unbound, it tumbles rapidly in solution, resulting in low polarization. Upon binding to the larger VHL complex, its tumbling is restricted, leading to higher polarization. A competing inhibitor like (R,S,S)-VH032 will displace the fluorescent probe, causing a decrease in fluorescence polarization.

Materials:

• VHL-Elongin B-Elongin C (VCB) complex

• Fluorescently labeled HIF-1α peptide (e.g., FAM-labeled)

• Assay Buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20)

• Test compound ((R,S,S)-VH032)

• 384-well black plates

• Plate reader with fluorescence polarization capabilities

Procedure:

• Prepare serial dilutions of the test compound in assay buffer.

• Add the VCB complex and the fluorescently labeled HIF-1α peptide to the wells.

• Add the test compound to the respective wells.

• Incubate the plate at room temperature for a specified time (e.g., 30-60 minutes).

• Measure the fluorescence polarization using a plate reader.

• Calculate the IC50 value from the dose-response curve.

Cellular Thermal Shift Assay (CETSA)

CETSA is used to verify the direct binding of a compound to its target protein in a cellular environment.

Principle: The principle of CETSA is that a protein becomes more resistant to thermal denaturation when it is bound to a ligand.

Materials:

• Cultured cells expressing VHL

• Test compound ((R,S,S)-VH032)

• Cell lysis buffer

• Equipment for heating cell lysates

• SDS-PAGE and Western blotting reagents

• Anti-VHL antibody

Procedure:

• Treat cultured cells with the test compound or vehicle control.

• Harvest and lyse the cells.

• Aliquot the cell lysates and heat them to a range of temperatures.

• Centrifuge the heated lysates to separate aggregated (denatured) proteins from the soluble fraction.

• Analyze the amount of soluble VHL protein in each sample by Western blotting.

• A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Synthesis of (R,S,S)-VH032

The stereospecific synthesis of (R,S,S)-VH032 is a multi-step process that requires careful control of stereochemistry. While a detailed, step-by-step protocol for this specific isomer is not publicly available, the general synthesis of VH032 provides a framework. The key to obtaining the (R,S,S) isomer lies in the selection of the appropriate chiral starting materials, specifically (R)-hydroxyproline and (S)-tert-leucine derivatives.

A general retrosynthetic analysis suggests the molecule can be constructed from three main building blocks:

• A substituted thiazole-benzylamine moiety.

• A (2R, 4S)-4-hydroxypyrrolidine-2-carboxylic acid core.

• An (S)-2-acetamido-3,3-dimethylbutanoic acid (N-acetyl-tert-leucine) side chain.

The synthesis typically involves a series of amide bond formations to connect these fragments.

Cellular Activity

While specific studies on the cellular activity of the (R,S,S)-VH032 isomer are limited, research on VH032 in general demonstrates its ability to stabilize HIF-1α in various cell lines. This leads to the upregulation of HIF target genes. For example, treatment of glioma cells with VH032 has been shown to inhibit cell proliferation, migration, and invasion, and to induce apoptosis by suppressing the VHL/HIF-1α/VEGF signaling pathway.

Applications in PROTAC Development

(R,S,S)-VH032 serves as a VHL-recruiting ligand in the design and synthesis of PROTACs. A PROTAC is a heterobifunctional molecule that consists of a ligand for an E3 ligase (in this case, (R,S,S)-VH032), a linker, and a ligand for a target protein of interest. By simultaneously binding to both the VHL E3 ligase and the target protein, the PROTAC induces the formation of a ternary complex, leading to the ubiquitination and subsequent proteasomal degradation of the target protein. The (R,S,S) stereoisomer has been specifically utilized in the synthesis of the tau-targeting PROTAC C004019.[3]

dot

Figure 3. General mechanism of a PROTAC utilizing (R,S,S)-VH032 as the VHL ligand.

Conclusion

(R,S,S)-VH032 is a valuable chemical tool for the study of the VHL/HIF-1α signaling pathway and a key component in the development of targeted protein degraders. While more specific quantitative data for this particular stereoisomer would be beneficial for a deeper understanding of its structure-activity relationship, the existing knowledge on VH032 provides a strong foundation for its application in chemical biology and drug discovery. Further research into the distinct properties of the (R,S,S) isomer will undoubtedly contribute to the design of more potent and selective VHL-based therapeutics.

References

• 1. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

The Emergence of (R,S,S)-VH032: A Technical Guide to its Discovery, Synthesis, and Application in Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

(R,S,S)-VH032 has emerged as a pivotal small molecule in the field of chemical biology and drug discovery. Its significance lies in its function as a potent and specific ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a key component of the cellular machinery responsible for protein degradation. This attribute has positioned (R,S,S)-VH032 as a fundamental building block in the design of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of therapeutics that hijack the cell's natural disposal system to eliminate disease-causing proteins. This technical guide provides an in-depth overview of the discovery, synthesis, and biological activity of (R,S,S)-VH032, offering a valuable resource for researchers engaged in the development of novel therapeutics.

Discovery and Mechanism of Action

(R,S,S)-VH032 was developed as an inhibitor of the interaction between VHL and Hypoxia-Inducible Factor-1α (HIF-1α).[1][2][3][4] Under normal oxygen conditions (normoxia), HIF-1α is hydroxylated on proline residues, creating a binding site for VHL. This interaction leads to the ubiquitination and subsequent proteasomal degradation of HIF-1α. By binding to VHL, (R,S,S)-VH032 competitively inhibits the VHL/HIF-1α interaction, leading to the stabilization and accumulation of HIF-1α. This, in turn, activates the hypoxic response, a cellular signaling pathway with therapeutic implications in conditions such as anemia and ischemia.[5] More significantly, the high affinity and specificity of (R,S,S)-VH032 for VHL make it an ideal E3 ligase ligand for the construction of PROTACs.[1][2][3]

The signaling pathway affected by VH032 is central to cellular oxygen sensing. The molecule's primary action is to disrupt the VHL-mediated degradation of HIF-1α.

Caption: VHL/HIF-1α pathway and the inhibitory action of (R,S,S)-VH032.

Synthesis of (R,S,S)-VH032

The synthesis of VH032 has been approached through various routes, with a unified five-step strategy being developed for efficient, multigram-scale preparation.[6] A common synthetic approach involves the acetylation of a VH032 amine precursor.[7][8] The synthesis generally involves the coupling of key intermediates, such as a substituted thiazole (B1198619) derivative and a modified hydroxyproline (B1673980) moiety, followed by deprotection and final modification steps.

A generalized workflow for the synthesis is outlined below. Specific reagents and conditions can be found in the detailed experimental protocols.

Caption: A generalized workflow for the chemical synthesis of VH032.

Quantitative Biological Data

The biological activity of VH032 and its derivatives has been extensively characterized using various biophysical and cellular assays. The binding affinity to the VHL complex is a critical parameter determining its efficacy as both an inhibitor and a PROTAC component.

Compound/Probe	Assay Type	Parameter	Value	Reference
VH032	-	Kd	185 nM	[4][5]
BODIPY FL VH032	TR-FRET	Kd	3.01 nM	[7]
VH032	TR-FRET	IC50	352.2 nM	[7]
VH032	TR-FRET	Ki	142.1 nM	[7]
VH298	TR-FRET	IC50	288.2 nM	[7]
VH298	TR-FRET	Ki	110.4 nM	[7]
MZ1	TR-FRET	IC50	226.2 nM	[7]
MZ1	TR-FRET	Ki	79.7 nM	[7]

Experimental Protocols

Synthesis of VH032 (Acetylation of VH032 Amine)

This protocol describes the final acetylation step to yield VH032 from its amine precursor.[7][8]

Materials:

• VH032 amine

• Acetic anhydride (B1165640) (Ac2O)

• N,N-diisopropylethylamine (DIPEA)

• Dichloromethane (B109758) (DCM)

• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system for purification

Procedure:

• Dissolve VH032 amine in dichloromethane (DCM).

• Add N,N-diisopropylethylamine (DIPEA) to the solution.

• Add acetic anhydride (Ac2O) dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress using an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product using a preparative HPLC system to obtain pure VH032.

• Characterize the final product using analytical methods such as 1H NMR, 13C NMR, and mass spectrometry to confirm its identity and purity.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Binding Assay

This assay is used to determine the binding affinity of ligands to the VHL complex.[7]

Materials:

• GST-tagged VCB (VHL-ElonginB-ElonginC) protein complex

• Terbium-labeled anti-GST antibody (donor fluorophore)

• BODIPY FL VH032 (acceptor fluorophore probe)

• Test compounds (e.g., VH032, VH298)

• Assay buffer (e.g., PBS with 0.01% Tween-20)

• 384-well microplates

• Plate reader capable of TR-FRET measurements

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the assay buffer.

• Add the GST-VCB protein complex to each well.

• Add the terbium-labeled anti-GST antibody to each well.

• Add the test compounds or DMSO (for control wells) to the plate.

• Add the BODIPY FL VH032 probe to all wells.

• Incubate the plate at room temperature for a specified time (e.g., 90 minutes) to allow the binding to reach equilibrium.

• Measure the TR-FRET signal using a plate reader with appropriate excitation and emission wavelengths for terbium and BODIPY FL.

• Calculate the ratio of the acceptor and donor fluorescence intensities.

• Plot the TR-FRET ratio against the logarithm of the test compound concentration and fit the data to a suitable dose-response model to determine IC50 values.

• Convert IC50 values to Ki values using the Cheng-Prusoff equation.

Caption: Workflow for the TR-FRET based VHL binding assay.

Conclusion

(R,S,S)-VH032 is a cornerstone molecule in the development of PROTACs and other chemical probes targeting the VHL E3 ligase. Its well-characterized synthesis, high-affinity binding, and defined mechanism of action provide a solid foundation for its application in targeted protein degradation. The detailed protocols and quantitative data presented in this guide are intended to facilitate further research and development in this exciting and rapidly evolving field. As our understanding of the ubiquitin-proteasome system deepens, the utility of precisely engineered molecules like (R,S,S)-VH032 will undoubtedly continue to expand, opening new avenues for therapeutic intervention.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. VH032 | Ligand for E3 Ligase | TargetMol [targetmol.com]
• 4. VH032 - Immunomart [immunomart.com]
• 5. selleckchem.com [selleckchem.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Biophysical Characterization of (R,S,S)-VH032 Binding to the von Hippel-Lindau Protein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biophysical characterization of the binding interaction between the small molecule (R,S,S)-VH032 and the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex. The following sections detail the quantitative binding data, comprehensive experimental protocols, and visual representations of the associated pathways and workflows.

Introduction to the VHL-(R,S,S)-VH032 Interaction

The von Hippel-Lindau (VHL) protein is a crucial component of a Cullin-RING E3 ubiquitin ligase complex, which targets the alpha subunit of hypoxia-inducible factor (HIF-1α) for ubiquitination and subsequent proteasomal degradation under normoxic conditions. Small molecule ligands that bind to VHL, such as (R,S,S)-VH032, can disrupt the VHL/HIF-1α interaction, leading to the stabilization of HIF-1α and the activation of the hypoxic response. This mechanism is of significant interest for therapeutic applications, including the development of Proteolysis Targeting Chimeras (PROTACs), where VH032 serves as a VHL-recruiting ligand. A thorough biophysical characterization of the VH032-VHL interaction is fundamental for understanding its mechanism of action and for the rational design of novel therapeutics.

Quantitative Data Summary

The binding affinity and thermodynamic profile of the (R,S,S)-VH032 interaction with the VHL-ElonginC-ElonginB (VCB) complex have been determined using various biophysical techniques. The key quantitative data are summarized in the tables below.

Table 1: Binding Affinity Data

Method	Ligand	Dissociation Constant (Kd)
Isothermal Titration Calorimetry (ITC)	(R,S,S)-VH032	185 nM
Fluorescence Polarization (FP)	(R,S,S)-VH032	185 nM
Surface Plasmon Resonance (SPR)	(R,S,S)-VH032	Not explicitly found for (R,S,S)-VH032, but used for characterization of related PROTACs.

Table 2: Thermodynamic Parameters from Isothermal Titration Calorimetry (ITC)

Ligand	ΔH (kcal/mol)	-TΔS (kcal/mol)	ΔG (kcal/mol)	Stoichiometry (N)
(R,S,S)-VH032	-9.3	-0.1	-9.4	1.0

Signaling Pathway and Experimental Workflows

VHL-Mediated Degradation of HIF-1α and Inhibition by VH032

The following diagram illustrates the signaling pathway of HIF-1α degradation mediated by the VHL E3 ligase complex and the mechanism of inhibition by VH032.

An In-depth Technical Guide on the Structure-Activity Relationship of (R,S,S)-VH032

(R,S,S)-VH032 is a widely recognized ligand for the von Hippelin-Lindau (VHL) E3 ubiquitin ligase, playing a crucial role in the development of proteolysis-targeting chimeras (PROTACs). Its primary function is to recruit the VHL protein, which in turn tags a target protein for degradation by the proteasome.[1][2][3] The structure of VH032 has served as a foundational template for numerous medicinal chemistry efforts aimed at enhancing potency, cellular permeability, and oral bioavailability.[4] This guide provides a detailed analysis of the structure-activity relationship (SAR) of (R,S,S)-VH032, presenting key quantitative data, experimental methodologies, and visual representations of relevant biological pathways and workflows.

The core of the VH032 structure consists of a hydroxyproline (B1673980) (Hyp) moiety, which is essential for its interaction with VHL.[5] Structure-guided design and optimization efforts have systematically modified the left-hand side (LHS) and right-hand side (RHS) of the molecule to improve its pharmacological properties.[4][6] These modifications have led to the discovery of more potent and cell-active inhibitors, such as VH298.[6][7]

Quantitative Data Summary

The following tables summarize the binding affinities and inhibitory activities of VH032 and its key analogs against the VHL protein. These data have been compiled from various biochemical and cellular assays.

Table 1: VHL Binding Affinity and Inhibitory Activity of VH032 and Analogs

Compound	Assay Type	Target	Kd (nM)	Ki (nM)	IC50 (nM)	Reference
VH032	-	VHL	185	-	-	[2]
VH032	TR-FRET	VCB Complex	-	142.1	352.2	[8]
VH032	FP	VCB Complex	-	-	-	[8]
VH298	-	VHL	<100	-	-	[6]
VH298	TR-FRET	VCB Complex	-	18.9	-	[8]
VH298	FP	VCB Complex	80	110.4	288.2	[8]
MZ1 (PROTAC)	TR-FRET	VCB Complex	-	6.3	226.2	[8]
BOC-VH032	TR-FRET	VCB Complex	-	8000	16300	[8]
VH032 phenol	TR-FRET	VCB Complex	-	77.9	212.5	[8]
VH032-PEG4-amine	TR-FRET	VCB Complex	-	181.0	430.8	[8]
(3R,4S)-F-Hyp VH032 derivative	-	VHL	Comparable to VH032	-	-	[9]
(3S,4S)-F-Hyp VH032 derivative	-	VHL	Considerably lower than VH032	-	-	[9]
VHL-SF1	NanoBRET	VHL	-	-	>100,000	[10]
VHL-SF2	NanoBRET	VHL	-	-	35,000	[10]
VHL-SF2	FP	VCB Complex	-	-	29,000	[10]

VCB Complex: VHL-ElonginC-ElonginB complex

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This assay is used to measure the binding affinity of ligands to the VHL-ElonginC-ElonginB (VCB) protein complex.

• Materials :

  • GST-tagged VCB protein complex

  • Tb-anti-GST antibody

  • BODIPY FL VH032 fluorescent probe

  • Test compounds (e.g., VH032 and its analogs)

  • Assay buffer (e.g., PBS with 0.01% Tween-20)

• Procedure :

  • A solution containing 4 nM BODIPY FL VH032, 2 nM GST-VCB, and 2 nM Tb-anti-GST is prepared in the assay buffer.

  • Varying concentrations of the test compounds are added to the solution.

  • The mixture is incubated for a defined period (e.g., 90 minutes) to reach equilibrium.

  • The TR-FRET signal is measured using a plate reader with an excitation wavelength of 340 nm and emission wavelengths of 495 nm (terbium) and 520 nm (BODIPY).

  • The ratio of the emission at 520 nm to that at 495 nm is calculated to determine the degree of FRET.

  • IC50 values are determined by plotting the FRET ratio against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve. Ki values are then calculated from the IC50 values.[8]

Fluorescence Polarization (FP) Assay

This assay is another method to determine the binding affinity of compounds to the VCB complex.

• Materials :

  • VCB protein complex

  • FAM-labeled HIF-1α peptide or BODIPY FL VH032 probe

  • Test compounds

  • Assay buffer

• Procedure :

  • A solution of the VCB complex and the fluorescent probe is prepared in the assay buffer.

  • Test compounds at various concentrations are added to the solution.

  • After an incubation period, the fluorescence polarization is measured using a suitable plate reader.

  • The decrease in polarization, indicating displacement of the fluorescent probe by the test compound, is plotted against the compound concentration to determine the IC50 value.[8][11]

NanoBRET Target Engagement Assay

This cellular assay measures the engagement of a ligand with its target protein within living cells.

• Materials :

  • HEK293 cells expressing VHL-NanoLuc fusion protein

  • NanoBRET VHL tracer ligand

  • Test compounds

  • Digitonin (for cell permeabilization, if needed)

• Procedure :

  • HEK293 cells expressing VHL-NanoLuc are seeded in a multi-well plate.

  • The cells are treated with the test compound at various concentrations.

  • The NanoBRET VHL tracer ligand is added to the cells.

  • The BRET signal is measured using a luminometer.

  • Inhibition of the BRET signal by the test compound indicates target engagement. IC50 values are calculated from the dose-response curves.[4][10]

Visualizations

The following diagrams illustrate key concepts related to the mechanism of action and experimental workflows for (R,S,S)-VH032.

Caption: Mechanism of action for a VH032-based PROTAC.

Caption: A simplified workflow for the TR-FRET binding assay.

Caption: Key structural components influencing VH032's activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Medicinal Chemistry in Review: Potency-Enhanced Peptidomimetic VHL Ligands with Improved Oral Bioavailability | Domainex [domainex.co.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

Physicochemical Properties of (R,S,S)-VH032: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a synthetic ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a critical component of the cellular machinery responsible for protein degradation. It functions as an inhibitor of the VHL/HIF-1α (Hypoxia-Inducible Factor 1-alpha) interaction. This property makes (R,S,S)-VH032 a valuable molecular tool, primarily utilized as a VHL-recruiting moiety in the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules designed to selectively eliminate target proteins implicated in various diseases by hijacking the ubiquitin-proteasome system. This technical guide provides a comprehensive overview of the known physicochemical properties of (R,S,S)-VH032, detailed experimental protocols for their determination, and a visualization of its role in relevant biological pathways.

Core Physicochemical Properties

A thorough understanding of the physicochemical properties of (R,S,S)-VH032 is essential for its application in drug discovery and development, influencing factors such as solubility, permeability, and formulation. The following table summarizes the available quantitative data for (R,S,S)-VH032.

Property	Value	Source
IUPAC Name	(2R,4S)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide	PubChem CID: 135157027
Chemical Formula	C22H30N4O3S	PubChem CID: 135157027
Molecular Weight	430.6 g/mol	PubChem CID: 135157027
CAS Number	2230826-33-0	MedChemExpress
Appearance	White to off-white solid	MedChemExpress
Computed XLogP3	2.1	PubChem CID: 135157027
Melting Point	Data not publicly available
Boiling Point	Data not publicly available
pKa	Data not publicly available
Aqueous Solubility	Data not publicly available

Solubility in Organic Solvents and Formulations:

Solvent/Formulation	Solubility
DMSO	≥ 100 mg/mL (≥ 211.60 mM)
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 3.5 mg/mL (≥ 7.41 mM)
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 3.5 mg/mL (≥ 7.41 mM)
10% DMSO, 90% Corn Oil	≥ 3.5 mg/mL (≥ 7.41 mM)

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of (R,S,S)-VH032 are not publicly available. However, standardized methods, such as those established by the Organisation for Economic Co-operation and Development (OECD), are widely used for the characterization of small molecules. Below are representative protocols for key physicochemical parameters.

Determination of Melting Point (OECD Guideline 102)

The melting point of a solid is the temperature at which it changes state from solid to liquid. The capillary method is a common and reliable technique.

Principle: A small, finely powdered sample of the substance is packed into a capillary tube and heated in a controlled manner. The temperature range over which the substance melts is observed.

Apparatus:

• Melting point apparatus with a heating block or oil bath

• Capillary tubes (sealed at one end)

• Calibrated thermometer or temperature probe

Procedure:

• Ensure the (R,S,S)-VH032 sample is dry and finely powdered.

• Pack the sample into a capillary tube to a height of 2-4 mm.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the block at a rate of approximately 10-20°C per minute until the temperature is about 30°C below the expected melting point.

• Reduce the heating rate to 1-2°C per minute.

• Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the last solid particle disappears (completion of melting). This range is the melting point.

Determination of Boiling Point (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid. For a solid compound like (R,S,S)-VH032, this would be determined after melting.

Principle: The dynamic method involves measuring the vapor pressure of the substance at different temperatures. The boiling point is the temperature at which the vapor pressure equals atmospheric pressure.

Apparatus:

• Dynamic boiling point apparatus (e.g., Cottrell pump)

• Heating mantle

• Pressure measurement device (manometer)

• Calibrated temperature sensor

Procedure:

• Place the molten (R,S,S)-VH032 into the boiling flask of the apparatus.

• Assemble the apparatus and connect it to the pressure measurement device.

• Heat the sample while stirring.

• Record the temperature and pressure at which boiling is observed (a steady stream of bubbles rising through the liquid).

• Repeat the measurement at different pressures to obtain a vapor pressure curve.

• The normal boiling point is determined by interpolation of the vapor pressure curve to a pressure of 101.325 kPa.

Determination of n-Octanol/Water Partition Coefficient (LogP) (Shake-Flask Method, OECD Guideline 117)

The partition coefficient is a measure of the differential solubility of a compound in two immiscible solvents, typically n-octanol and water, and is an indicator of its lipophilicity.

Principle: A solution of the compound in one of the phases is mixed with the other phase, and the mixture is shaken until equilibrium is reached. The concentration of the compound in each phase is then determined, and the partition coefficient is calculated.

Materials:

• (R,S,S)-VH032

• n-Octanol (HPLC grade, pre-saturated with water)

• Water (HPLC grade, pre-saturated with n-octanol)

• Separatory funnel or centrifuge tubes

• Analytical instrument for quantification (e.g., HPLC-UV)

Procedure:

• Prepare a stock solution of (R,S,S)-VH032 in either water or n-octanol.

• Add a known volume of the stock solution and the other solvent to a separatory funnel or centrifuge tube. The volume ratio of the two phases should be adjusted based on the expected LogP value.

• Shake the mixture vigorously for a set period (e.g., 1 hour) at a constant temperature (e.g., 25°C).

• Allow the phases to separate completely. Centrifugation may be required to break up any emulsions.

• Carefully sample a known volume from both the aqueous and n-octanol phases.

• Determine the concentration of (R,S,S)-VH032 in each phase using a validated analytical method.

• Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

• The LogP is the base-10 logarithm of the partition coefficient.

Determination of pKa (Potentiometric Titration)

The pKa is a measure of the strength of an acid in solution. For a molecule with basic functional groups like (R,S,S)-VH032, the pKa of the conjugate acid is determined.

Principle: A solution of the compound is titrated with a standardized acid or base, and the pH of the solution is monitored with a pH meter. The pKa is determined from the inflection point of the titration curve.

Apparatus:

• Potentiometer with a pH electrode

• Burette

• Stirrer

• Standardized solutions of hydrochloric acid and sodium hydroxide

Procedure:

• Calibrate the pH electrode using standard buffer solutions.

• Dissolve a precisely weighed amount of (R,S,S)-VH032 in a suitable solvent (e.g., a mixture of water and a co-solvent like methanol (B129727) if solubility is low).

• Place the solution in a beaker with a magnetic stirrer and immerse the pH electrode.

• Titrate the solution with a standardized solution of hydrochloric acid, adding small, known volumes and recording the pH after each addition.

• Continue the titration past the equivalence point.

• Plot the pH versus the volume of titrant added. The pKa can be determined from the pH at the half-equivalence point or by analyzing the derivative of the titration curve.

Signaling Pathways and Mechanisms of Action

(R,S,S)-VH032's primary mechanism of action is the inhibition of the protein-protein interaction between the Von Hippel-Lindau (VHL) E3 ligase complex and the alpha subunit of the Hypoxia-Inducible Factor (HIF-1α). This interaction is a key step in the oxygen-sensing pathway of the cell.

The VHL/HIF-1α Signaling Pathway

Under normal oxygen conditions (normoxia), specific proline residues on HIF-1α are hydroxylated by prolyl hydroxylase domain (PHD) enzymes. This hydroxylation allows VHL to recognize and bind to HIF-1α, leading to its ubiquitination and subsequent degradation by the proteasome. In hypoxic (low oxygen) conditions, the PHDs are inactive, HIF-1α is not hydroxylated, and it is therefore not recognized by VHL. This stabilization of HIF-1α allows it to translocate to the nucleus, dimerize with HIF-1β, and activate the transcription of genes involved in the cellular response to hypoxia. (R,S,S)-VH032 mimics the hydroxylated proline residues of HIF-1α, thereby binding to VHL and preventing it from binding to and degrading HIF-1α, even under normoxic conditions.

Caption: The VHL/HIF-1α signaling pathway under different conditions.

PROTAC Mechanism of Action

(R,S,S)-VH032 is a key component in the design of PROTACs. A PROTAC molecule consists of a ligand for the target protein of interest (POI), a linker, and a ligand for an E3 ubiquitin ligase, in this case, (R,S,S)-VH032. The PROTAC acts as a bridge, bringing the POI into close proximity with the VHL E3 ligase complex. This induced proximity facilitates the transfer of ubiquitin from the E2 ubiquitin-conjugating enzyme to the POI. The polyubiquitinated POI is then recognized and degraded by the 26S proteasome. The PROTAC molecule is not consumed in this process and can catalytically induce the degradation of multiple POI molecules.

Caption: General workflow of PROTAC-mediated protein degradation.

Conclusion

(R,S,S)-VH032 is a fundamental tool in the field of targeted protein degradation. While a complete experimental profile of its physicochemical properties is not fully available in the public domain, this guide provides the currently known data and outlines the standard methodologies for their determination. The visualization of its role in the VHL/HIF-1α pathway and the general mechanism of PROTACs highlights its significance for researchers and drug development professionals. A comprehensive understanding of these characteristics is crucial for the rational design and successful application of (R,S,S)-VH032-based therapeutics.

Stereoisomers of VH032 and VHL Binding Affinity: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereoisomers of VH032, a potent ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, and their corresponding binding affinities. This document details the experimental protocols for key binding assays and visualizes the relevant biological pathways and experimental workflows.

Introduction to VH032 and VHL

The von Hippel-Lindau (VHL) protein is the substrate recognition component of the CRL2^VHL^ E3 ubiquitin ligase complex.[1] This complex plays a crucial role in cellular oxygen sensing by targeting the alpha subunit of Hypoxia-Inducible Factor (HIF-1α) for ubiquitination and subsequent proteasomal degradation under normoxic conditions.[1][2] Small molecule ligands that bind to VHL, such as VH032, can modulate this pathway and are of significant interest for the development of therapeutics, including PROteolysis TArgeting Chimeras (PROTACs).[3][4][5]

VH032 contains two key stereocenters: one at the (2S,4R)-4-hydroxyproline (Hyp) core and another at the L-tert-leucine moiety. The precise stereochemistry of these components is critical for optimal binding to the VHL protein.

Quantitative Data: VHL Binding Affinity of VH032 Stereoisomers

The stereochemistry of the hydroxyproline (B1673980) ring in VHL ligands is a critical determinant of binding affinity. The native HIF-1α substrate contains a (2S,4R)-4-hydroxyproline residue, and synthetic ligands that mimic this conformation generally exhibit the highest affinity.

Recent studies have explored the impact of modifying the stereochemistry of the hydroxyproline core of VH032 analogues. Specifically, the introduction of fluorine at the 3-position of the hydroxyproline ring has allowed for the synthesis and evaluation of different diastereomers.

Ligand/Stereoisomer	Description	Binding Affinity (K_d) to VHL (nM)	Experimental Method
VH032	Parent compound with (2S,4R)-hydroxyproline	185 ± 7	Isothermal Titration Calorimetry (ITC)
Ligand 14a	VH032 analogue with (3R,4S)-3-fluoro-4-hydroxyproline	Within 2-fold of VH032	Isothermal Titration Calorimetry (ITC)
Ligand 14b	VH032 analogue with (3S,4S)-3-fluoro-4-hydroxyproline	~20-fold lower affinity than VH032	Isothermal Titration Calorimetry (ITC)

Table 1: Experimentally determined binding affinities of VH032 and its fluoro-hydroxyproline stereoisomers to the VHL protein complex.

These findings underscore the high degree of stereoselectivity in the VHL binding pocket, with the (3R,4S) epimer being a much better bioisosteric replacement for the natural (2S,4R)-hydroxyproline than the (3S,4S) epimer.[6]

Signaling Pathway

The VHL-HIF-1α signaling pathway is a cornerstone of cellular response to changes in oxygen availability.

Caption: VHL-HIF-1α signaling under normoxic and hypoxic conditions, and the point of intervention by VH032.

Experimental Protocols

The binding affinity of VH032 stereoisomers to the VHL protein can be determined using several biophysical techniques. Below are detailed methodologies for three commonly employed assays.

Fluorescence Polarization (FP) Assay

This is a competitive binding assay that measures the displacement of a fluorescently labeled ligand from the VHL protein by a test compound.

Materials:

• Purified VHL-ElonginB-ElonginC (VBC) complex

• Fluorescent probe (e.g., FAM-labeled HIF-1α peptide or BODIPY FL VH032)

• Assay buffer (e.g., PBS, pH 7.4, with 0.01% Tween-20)

• Test compounds (VH032 stereoisomers) dissolved in DMSO

• Black, low-volume 384-well assay plates

• Fluorescence plate reader capable of measuring fluorescence polarization

Protocol:

• Prepare Reagents:

  • Dilute the VBC complex to the desired concentration in assay buffer. The optimal concentration should be determined empirically but is typically in the low nanomolar range.

  • Dilute the fluorescent probe in assay buffer to a concentration that gives a stable and robust fluorescence signal.

  • Prepare a serial dilution of the test compounds in DMSO, and then further dilute in assay buffer to the final desired concentrations. The final DMSO concentration should be kept constant across all wells (typically ≤1%).

• Assay Setup:

  • Add a fixed volume of the diluted VBC complex to each well of the microplate.

  • Add the serially diluted test compounds to the wells.

  • Include control wells: "no inhibitor" (VBC + probe + DMSO), "no protein" (probe + buffer + DMSO), and "blank" (buffer only).

• Incubation:

  • Incubate the plate at room temperature for a predetermined period (e.g., 30-60 minutes) to allow the binding to reach equilibrium.

• Fluorescent Probe Addition:

  • Add a fixed volume of the diluted fluorescent probe to all wells.

• Final Incubation:

  • Incubate the plate for another 30-60 minutes, protected from light.

• Measurement:

  • Measure the fluorescence polarization on a suitable plate reader.

• Data Analysis:

  • Plot the fluorescence polarization values against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which can then be converted to a Ki or Kd value using the Cheng-Prusoff equation.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures the binding of an analyte to a ligand immobilized on a sensor chip in real-time.

Materials:

• SPR instrument (e.g., Biacore)

• Sensor chip (e.g., CM5)

• Immobilization reagents (e.g., EDC, NHS, ethanolamine)

• Purified VBC complex (ligand)

• Test compounds (analytes, VH032 stereoisomers)

• Running buffer (e.g., HBS-EP+)

Protocol:

• Ligand Immobilization:

  • Activate the sensor chip surface using a mixture of EDC and NHS.

  • Inject the VBC complex over the activated surface to achieve the desired immobilization level.

  • Deactivate any remaining active esters with an injection of ethanolamine.

  • A reference flow cell should be prepared similarly but without the VBC complex to subtract non-specific binding.

• Analyte Binding Measurement:

  • Prepare a series of dilutions of the VH032 stereoisomers in running buffer.

  • Inject the analyte solutions over the ligand-immobilized and reference flow cells at a constant flow rate.

  • Monitor the binding in real-time as an increase in the response units (RU).

  • After the association phase, flow running buffer over the chip to monitor the dissociation phase.

• Surface Regeneration:

  • If necessary, inject a regeneration solution (e.g., a short pulse of low pH buffer or high salt concentration) to remove the bound analyte and prepare the surface for the next injection.

• Data Analysis:

  • Subtract the reference flow cell data from the sample flow cell data to obtain specific binding sensorgrams.

  • Fit the association and dissociation curves to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, allowing for the determination of all thermodynamic parameters of the interaction in a single experiment.

Materials:

• Isothermal titration calorimeter

• Purified VBC complex

• VH032 stereoisomers

• Dialysis buffer (e.g., PBS or HEPES buffer)

Protocol:

• Sample Preparation:

  • Exhaustively dialyze the VBC complex against the chosen buffer.

  • Dissolve the VH032 stereoisomer in the final dialysis buffer to ensure a perfect buffer match. Mismatched buffers can lead to large heats of dilution, obscuring the binding signal.

  • Degas both the protein and ligand solutions immediately before the experiment.

• ITC Experiment Setup:

  • Load the VBC complex into the sample cell of the calorimeter.

  • Load the VH032 stereoisomer solution into the injection syringe. The ligand concentration should typically be 10-20 times that of the protein concentration.

  • Set the experimental temperature and stirring speed.

• Titration:

  • Perform a series of small, sequential injections of the ligand into the protein solution.

  • Measure the heat change after each injection until the protein becomes saturated with the ligand.

• Control Experiment:

  • Perform a control titration by injecting the ligand into the buffer alone to measure the heat of dilution.

• Data Analysis:

  • Subtract the heat of dilution from the binding data.

  • Integrate the heat change for each injection and plot it against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model to determine the binding affinity (Ka, and its inverse Kd), stoichiometry (n), and enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated.

Experimental Workflow

The following diagram illustrates a typical workflow for screening and characterizing small molecule inhibitors, such as VH032 stereoisomers, against the VHL protein.

Caption: A generalized workflow for the identification and characterization of VH032 stereoisomers as VHL ligands.

Conclusion

The stereochemical configuration of VH032 is paramount for its high-affinity binding to the VHL E3 ligase. This guide has provided quantitative data on key stereoisomers, detailed experimental protocols for accurately measuring these interactions, and a visual representation of the underlying biological pathway and experimental workflow. This information serves as a valuable resource for researchers in the field of targeted protein degradation and small molecule drug discovery.

References

• 1. von Hippel-Lindau tumor suppressor protein (VHL)-dependent HIF-1α signaling pathways. Under normoxia conditions, HIF-1α protein is recognized by prolyl hydroxylase protein (PHD), before combination with von Hippel-Lindau protein (VHL) and ubiquitination (Ub). It is subsequently degraded by the proteasome. Under hypoxia conditions, PHD is inactivated. HIF-1α and HIF-1β translocate to the nucleus, thus forming a complex with p300 in the nucleus, binding to hypoxic response element (HRE) and activating gene transcription [cjnmcpu.com]
• 2. Mechanism of regulation of the hypoxia‐inducible factor‐1α by the von Hippel‐Lindau tumor suppressor protein | The EMBO Journal [link.springer.com]
• 3. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pubs.acs.org [pubs.acs.org]

Rational Design of VH032: A Peptidomimetic VHL Ligand for Targeted Protein Degradation

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The von Hippel-Lindau (VHL) protein is a crucial component of the cellular machinery that responds to changes in oxygen levels. As the substrate recognition subunit of the Cullin-RING E3 ubiquitin ligase complex, VHL targets the alpha subunit of Hypoxia-Inducible Factor (HIF-1α) for ubiquitination and subsequent proteasomal degradation under normoxic conditions.[1][2] This regulatory mechanism is a key controller of angiogenesis, glucose metabolism, and other cellular processes. The discovery that small molecules can hijack E3 ligases to induce the degradation of specific proteins of interest has led to the development of Proteolysis Targeting Chimeras (PROTACs), a revolutionary therapeutic modality. VH032 is a potent, peptidomimetic ligand of VHL that has become a cornerstone in the development of VHL-based PROTACs.[3][4] This technical guide provides an in-depth overview of the rational design of VH032, including its binding characteristics, the experimental protocols used for its characterization, and the underlying biological pathways.

The VHL-HIF-1α Signaling Pathway

Under normal oxygen conditions (normoxia), HIF-1α is hydroxylated on specific proline residues by prolyl hydroxylases (PHDs). This post-translational modification allows VHL to recognize and bind to HIF-1α, leading to its ubiquitination and degradation by the proteasome. In hypoxic conditions, PHDs are inactive, HIF-1α is stabilized, and it translocates to the nucleus to activate the transcription of hypoxia-responsive genes.[1][2] VH032 acts as a competitive inhibitor of the VHL:HIF-1α interaction, thereby stabilizing HIF-1α.[5]

VHL-HIF-1α Signaling Pathway and VH032 Inhibition.

Rational Design and Binding Affinity of VH032

The design of VH032 was guided by the structure of the HIF-1α peptide that binds to VHL. It is a peptidomimetic compound, meaning it mimics the structure and function of a peptide but is composed of non-peptidic elements to improve properties like cell permeability and metabolic stability. The core of VH032 is a hydroxyproline (B1673980) scaffold, which recapitulates the critical interactions of the hydroxylated proline residue of HIF-1α with the VHL binding pocket.[4] Systematic structure-activity relationship (SAR) studies led to the optimization of the ligand, resulting in VH032 with a high binding affinity for VHL.

Quantitative Binding Data

The binding affinity of VH032 and its derivatives for the VHL complex has been determined using various biophysical assays. The following tables summarize the key quantitative data.

Table 1: Binding Affinity of VH032 for VHL

Compound	Assay	Target	Kd (nM)	Ki (nM)	IC50 (nM)	Reference
VH032	ITC	VCB Complex	185	-	-	[5]
VH032	FP	VCB Complex	-	-	454	[6]
VH032	TR-FRET	GST-VCB	-	142.1	352.2	[7]

VCB Complex: VHL, Elongin B, and Elongin C. GST-VCB: Glutathione S-transferase tagged VCB complex.

Table 2: Binding Affinity of VH032 Derivatives and Related Compounds

Compound	Assay	Target	Kd (nM)	Ki (nM)	IC50 (nM)	Reference
VH298	FP	VCB Complex	80	110.4	-	[7]
VH298	TR-FRET	GST-VCB	-	18.9	-	[7]
MZ1 (PROTAC)	TR-FRET	GST-VCB	-	6.3	226.2	[7]
VH101	FP	VHL	44	-	-	[4]

Experimental Protocols

Accurate characterization of ligand binding is critical in drug discovery. The following sections provide detailed methodologies for key experiments used to determine the binding affinity of VH032.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

TR-FRET is a robust, high-throughput assay for measuring binding interactions. It relies on the transfer of energy from a donor fluorophore to an acceptor fluorophore when they are in close proximity.

TR-FRET Experimental Workflow for VHL Ligand Binding.

Protocol:

• Reagent Preparation : Prepare solutions of GST-tagged VCB complex, Terbium-labeled anti-GST antibody (donor), BODIPY FL-VH032 (acceptor probe), and the test compound (e.g., VH032) in a suitable assay buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP, 0.01% Tween-20).[8]

• Compound Dispensing : Add serially diluted test compound to the wells of a low-volume 384-well plate. Include controls with no inhibitor (maximum FRET) and a known potent inhibitor or no VCB complex (minimum FRET).

• Reagent Addition : Add a mixture of the GST-VCB complex and the BODIPY FL-VH032 probe to each well. Subsequently, add the Tb-anti-GST antibody. Final concentrations might be, for example, 2 nM GST-VCB, 10 nM BODIPY FL-VH032, and 2 nM Tb-anti-GST antibody.[7]

• Incubation : Incubate the plate at room temperature for a specified period (e.g., 90 to 300 minutes), protected from light.[7]

• Signal Detection : Measure the time-resolved fluorescence at the donor emission wavelength (e.g., 490 nm) and the acceptor emission wavelength (e.g., 520 nm) using a plate reader with TR-FRET capabilities.

• Data Analysis : Calculate the ratio of the acceptor to donor emission signals. Plot this ratio against the logarithm of the inhibitor concentration and fit the data to a suitable model to determine the IC50 value. The Ki can then be calculated using the Cheng-Prusoff equation.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that measures changes in the refractive index at the surface of a sensor chip to monitor binding events in real-time, providing kinetic data (kon and koff).

SPR Experimental Workflow for VHL Ligand Binding.

Protocol:

• Chip Preparation and Ligand Immobilization : Activate a sensor chip (e.g., CM5) with a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC). Immobilize the VCB complex onto the chip surface via amine coupling. Deactivate any remaining active esters with ethanolamine.

• Analyte Preparation : Prepare a series of dilutions of VH032 in a suitable running buffer (e.g., HBS-EP+).

• Binding Measurement :

  • Association : Inject the VH032 solution over the sensor surface at a constant flow rate and monitor the change in response units (RU) over time.

  • Dissociation : After the association phase, flow running buffer over the surface and monitor the decrease in RU as the bound analyte dissociates.

• Regeneration : Inject a regeneration solution (e.g., a low pH buffer like glycine-HCl) to remove any remaining bound analyte and prepare the surface for the next injection.

• Data Analysis : After subtracting the signal from a reference flow cell, fit the association and dissociation curves (sensorgrams) for each concentration to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (Kd = koff/kon).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs upon binding of a ligand to a protein, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.

ITC Experimental Workflow for VHL Ligand Binding.

Protocol:

• Sample Preparation : Prepare a solution of the VCB complex (e.g., 10-20 µM) and a solution of VH032 (e.g., 100-200 µM) in the exact same buffer. It is critical that the buffers are identical to minimize heats of dilution. Degas both solutions before use.

• Instrument Setup : Load the VCB complex solution into the sample cell of the ITC instrument and the VH032 solution into the injection syringe. Allow the system to equilibrate to the desired experimental temperature.

• Titration : Perform a series of small, sequential injections of the VH032 solution into the sample cell containing the VCB complex.

• Heat Measurement : The instrument measures the heat released or absorbed after each injection.

• Data Analysis : Integrate the heat pulses to obtain the heat change per injection. Plot the heat change per mole of injectant against the molar ratio of ligand to protein. Fit this binding isotherm to a suitable binding model to determine the binding affinity (Kd), stoichiometry of binding (n), and the enthalpy of binding (ΔH). The Gibbs free energy (ΔG) and entropy of binding (ΔS) can then be calculated.

Conclusion

The rational design of VH032 as a potent peptidomimetic VHL ligand has been a significant advancement in the field of targeted protein degradation. Its high affinity and well-characterized binding to VHL have made it an invaluable tool for the development of PROTACs targeting a wide range of disease-relevant proteins. The experimental methodologies detailed in this guide provide a framework for the accurate and robust characterization of VHL ligands, which is essential for the continued development of this exciting therapeutic modality. The structured presentation of quantitative data and detailed protocols aims to support researchers in their efforts to design and evaluate new VHL-based therapeutics.

References

• 1. von Hippel-Lindau tumor suppressor protein (VHL)-dependent HIF-1α signaling pathways. Under normoxia conditions, HIF-1α protein is recognized by prolyl hydroxylase protein (PHD), before combination with von Hippel-Lindau protein (VHL) and ubiquitination (Ub). It is subsequently degraded by the proteasome. Under hypoxia conditions, PHD is inactivated. HIF-1α and HIF-1β translocate to the nucleus, thus forming a complex with p300 in the nucleus, binding to hypoxic response element (HRE) and activating gene transcription [cjnmcpu.com]
• 2. Mechanism of regulation of the hypoxia‐inducible factor‐1α by the von Hippel‐Lindau tumor suppressor protein | The EMBO Journal [link.springer.com]
• 3. researchgate.net [researchgate.net]
• 4. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. celtarys.com [celtarys.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of (R,S,S)-VH032-Based PROTACs

Audience: Researchers, scientists, and drug development professionals.

Introduction

Proteolysis-targeting chimeras (PROTACs) are a revolutionary class of small molecules that co-opt the cell's natural protein disposal system to selectively eliminate disease-causing proteins.[][2][3] These heterobifunctional molecules consist of two distinct ligands connected by a chemical linker: one binds to a target protein of interest (POI), and the other recruits an E3 ubiquitin ligase.[][2][3] This induced proximity facilitates the ubiquitination of the POI, marking it for degradation by the proteasome.[4][5][6]

The von Hippel-Lindau (VHL) E3 ligase is a commonly exploited ligase in PROTAC design.[7] (R,S,S)-VH032 is a potent and well-characterized ligand for VHL, making it a crucial building block in the synthesis of many VHL-based PROTACs.[8][9][10][11] This document provides detailed protocols and application notes for the synthesis of (R,S,S)-VH032-based PROTACs, aimed at researchers and professionals in the field of drug discovery.

PROTAC Mechanism of Action

The general mechanism of action for a VH032-based PROTAC involves the formation of a ternary complex between the target protein, the PROTAC molecule, and the VHL E3 ligase. This proximity enables the transfer of ubiquitin from an E2-conjugating enzyme to the target protein, leading to its subsequent degradation by the 26S proteasome.

References

• 2. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. VH032 | Ligand for E3 Ligase | TargetMol [targetmol.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. VH032, 1448188-62-2 | BroadPharm [broadpharm.com]
• 11. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (R,S,S)-VH032 in Targeted Protein Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a potent and versatile E3 ligase ligand, specifically targeting the von Hippel-Lindau (VHL) protein. It serves as a fundamental building block in the design and synthesis of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of molecules engineered to selectively eliminate target proteins from within a cell. By hijacking the cell's natural ubiquitin-proteasome system, (R,S,S)-VH032-based PROTACs offer a powerful strategy for therapeutic intervention in a wide range of diseases, including neurodegenerative disorders and cancer.

These application notes provide a comprehensive overview of the use of (R,S,S)-VH032 in targeted protein degradation, including quantitative performance data of exemplary PROTACs, detailed experimental protocols for their evaluation, and visual representations of the underlying biological pathways and experimental workflows.

Data Presentation

The efficacy of (R,S,S)-VH032-based PROTACs is typically quantified by their ability to induce the degradation of the target protein. Key parameters include the half-maximal degradation concentration (DC50) and the maximum level of degradation (Dmax). Below is a summary of the performance of representative PROTACs synthesized using (R,S,S)-VH032.

PROTAC Name	Target Protein(s)	Cell Line	DC50	Dmax	Reference
C004019	Tau	Cultured cells	~5 nM	Not Reported	[1]
A947	SMARCA2	SW1573	39 pM	96%	[2]
A947	SMARCA4	SW1573	1.1 nM	92%	[2]

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key mechanisms and procedures associated with the use of (R,S,S)-VH032 for targeted protein degradation.

PROTAC Mechanism of Action.

C004019-mediated Tau Degradation Pathway.

Workflow for SMARCA2 Degradation Analysis.

Experimental Protocols

Western Blotting for Target Protein Degradation

This protocol describes the detection and quantification of a target protein (e.g., Tau, SMARCA2) following treatment with an (R,S,S)-VH032-based PROTAC.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay kit)

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific to the target protein and a loading control, e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat cells with varying concentrations of the (R,S,S)-VH032-based PROTAC for the desired time (e.g., 24 hours). Include a vehicle-only control (e.g., DMSO).

  • Wash cells with ice-cold PBS and lyse with lysis buffer on ice for 30 minutes.

  • Scrape the cells and centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• SDS-PAGE and Protein Transfer:

  • Normalize the protein concentrations for all samples and prepare them with Laemmli sample buffer.

  • Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-PAGE gel.

  • Run the gel to separate proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the target protein (e.g., anti-Tau or anti-SMARCA2) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Apply the chemiluminescent substrate to the membrane.

  • Capture the signal using an imaging system.

  • Strip the membrane and re-probe with a loading control antibody (e.g., anti-GAPDH) to ensure equal protein loading.

  • Quantify the band intensities using densitometry software and normalize the target protein signal to the loading control.

Immunoprecipitation of Ubiquitinated Target Protein

This protocol is designed to confirm that the degradation of the target protein by the (R,S,S)-VH032-based PROTAC is mediated by the ubiquitin-proteasome system.

Materials:

• Cell lysis buffer containing a deubiquitinase inhibitor (e.g., NEM)

• Antibody against the target protein for immunoprecipitation

• Protein A/G magnetic beads or agarose (B213101) resin

• Wash buffer (e.g., lysis buffer with lower detergent concentration)

• Elution buffer (e.g., low pH glycine (B1666218) buffer or Laemmli buffer)

• Antibody against ubiquitin for Western blotting

Procedure:

• Cell Treatment and Lysis:

  • Treat cells with the (R,S,S)-VH032-based PROTAC and a proteasome inhibitor (e.g., MG132) for a few hours to allow for the accumulation of ubiquitinated proteins.

  • Lyse the cells as described in the Western blotting protocol, ensuring the lysis buffer contains a deubiquitinase inhibitor.

• Immunoprecipitation:

  • Pre-clear the cell lysates by incubating with protein A/G beads for 1 hour at 4°C.

  • Incubate the pre-cleared lysates with the antibody against the target protein overnight at 4°C with gentle rotation.

  • Add fresh protein A/G beads and incubate for another 2-4 hours at 4°C.

• Washing and Elution:

  • Pellet the beads and wash them three to five times with wash buffer to remove non-specifically bound proteins.

  • Elute the immunoprecipitated proteins from the beads using elution buffer.

• Western Blot Analysis:

  • Analyze the eluted proteins by Western blotting as described above.

  • Probe the membrane with an anti-ubiquitin antibody to detect the poly-ubiquitin chains on the immunoprecipitated target protein.

  • The membrane can also be probed with the anti-target protein antibody to confirm the successful immunoprecipitation.

Mass Spectrometry-Based Proteomics for Global Protein Degradation Analysis

This protocol provides a general workflow for analyzing the global proteomic effects of an (R,S,S)-VH032-based PROTAC to assess its selectivity.

Materials:

• Cell lysis buffer for mass spectrometry (e.g., urea-based buffer)

• DTT and iodoacetamide (B48618) for reduction and alkylation

• Trypsin for protein digestion

• Solid-phase extraction (SPE) cartridges for peptide cleanup

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Treat cells with the (R,S,S)-VH032-based PROTAC or vehicle control.

  • Lyse the cells and quantify the protein concentration.

• Protein Digestion:

  • Take an equal amount of protein from each sample.

  • Reduce the disulfide bonds with DTT and alkylate the cysteines with iodoacetamide.

  • Digest the proteins into peptides using trypsin overnight at 37°C.

• Peptide Cleanup:

  • Acidify the peptide solution and clean it up using SPE cartridges to remove salts and detergents.

  • Dry the purified peptides under vacuum.

• LC-MS/MS Analysis:

  • Reconstitute the peptides in a suitable solvent for mass spectrometry.

  • Inject the peptides into an LC-MS/MS system for separation and analysis.

• Data Analysis:

  • Process the raw mass spectrometry data using a proteomics software suite (e.g., MaxQuant, Proteome Discoverer).

  • Perform protein identification and quantification to determine the relative abundance of proteins in the PROTAC-treated samples compared to the control.

  • Analyze the data to identify the target protein and any potential off-target proteins that are degraded.

Conclusion

(R,S,S)-VH032 is a cornerstone molecule for the development of potent and selective PROTACs. The data and protocols presented here provide a framework for researchers to effectively utilize (R,S,S)-VH032 in their targeted protein degradation studies. By applying these methodologies, scientists can advance the understanding and application of this powerful technology in the pursuit of novel therapeutics.

References

• 1. A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Selective PROTAC-mediated degradation of SMARCA2 is efficacious in SMARCA4 mutant cancers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R,S,S)-VH032 Linker Chemistry in PROTAC Development

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing (R,S,S)-VH032 linker chemistry for the development of Proteolysis Targeting Chimeras (PROTACs). This document outlines the fundamental principles, experimental protocols, and data analysis techniques essential for the successful design and evaluation of VH032-based PROTACs.

Introduction to (R,S,S)-VH032 in PROTAC Technology

Proteolysis Targeting Chimeras (PROTACs) are heterobifunctional molecules that harness the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS), to selectively degrade target proteins. A PROTAC molecule consists of three key components: a ligand that binds to a target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that connects the two ligands.

(R,S,S)-VH032 is a potent and widely used ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. Its favorable binding affinity and well-characterized structure make it a cornerstone in the development of VHL-recruiting PROTACs. The (R,S,S)-stereoisomer of the hydroxyproline (B1673980) core is crucial for effective VHL recognition. By incorporating (R,S,S)-VH032 into a PROTAC, researchers can effectively hijack the VHL E3 ligase to induce the ubiquitination and subsequent proteasomal degradation of a target protein.

The linker component of the PROTAC is not merely a spacer but plays a critical role in optimizing the formation of a stable and productive ternary complex between the target protein, the PROTAC, and the VHL E3 ligase. The length, composition (e.g., polyethylene (B3416737) glycol [PEG], alkyl chains), and attachment points of the linker to both the VH032 ligand and the POI ligand are critical parameters that require careful optimization for each target.

Data Presentation: Quantitative Analysis of VH032-Based PROTACs

The following tables summarize key quantitative data for representative (R,S,S)-VH032-based PROTACs, providing a comparative overview of their binding affinities and degradation efficiencies.

Table 1: Binding Affinities of VH032 and VH032-Based PROTACs

Compound	Target Protein	E3 Ligase	Kd for VHL (nM)	Kd for Target Protein (nM)	Assay Method
VH032	-	VHL	185	-	Isothermal Titration Calorimetry (ITC)[1]
MZ1	BRD4	VHL	-	-	-
BRD4BD2	VHL	18.9 (Ki)	-	TR-FRET[2]
AT1	BRD4	VHL	-	-	-
dBET1 (CRBN-based)	BRD4	CRBN	-	8-fold reduced vs JQ1	NanoBRET[3]

Note: Comprehensive and directly comparable binding affinity data for both VHL and the target protein for a wide range of (R,S,S)-VH032 PROTACs is not consistently available in the public domain. The data presented is a compilation from various sources and methodologies.

Table 2: Degradation Efficacy of VH032-Based PROTACs

PROTAC	Target Protein	Cell Line	DC50 (nM)	Dmax (%)	Treatment Time (h)
MZ1	BRD4	HeLa	25 - 920 (isoform dependent)	>90	24[4]
BRD4	MV4;11	~10	>80	24[3]
CM11 (Homo-PROTAC)	pVHL30	HeLa	<100	>90	24[1]
A1874	BRD4	RS4;11	1.3	>95	18
PROTAC 1	SMARCA2/4	-	Partial degrader	-	-
GMB-475	BCR-ABL1	Ba/F3	1110	-	-

DC50: Half-maximal degradation concentration. Dmax: Maximum percentage of degradation.

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and evaluation of (R,S,S)-VH032-based PROTACs.

Synthesis and Purification of a Representative (R,S,S)-VH032-Based PROTAC (e.g., a JQ1-based BET Degrader)

This protocol describes the synthesis of a PROTAC linking the BET bromodomain inhibitor JQ1 to (R,S,S)-VH032 via a PEG linker. The synthesis involves the preparation of a linker-functionalized VH032 intermediate followed by coupling to the JQ1 warhead.

Materials:

• (S,R,S)-AHPC (VH032-NH2)

• Fmoc-N-amido-dPEG®x-acid (linker)

• (+)-JQ1

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide), anhydrous

• Piperidine (B6355638)

• DCM (Dichloromethane), anhydrous

• TFA (Trifluoroacetic acid)

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Reverse-phase HPLC system with a C18 column

• Lyophilizer

Protocol:

• Step 1: Coupling of Linker to (S,R,S)-AHPC (VH032-NH2) a. Dissolve (S,R,S)-AHPC (1 equivalent) and Fmoc-N-amido-dPEG®x-acid (1.1 equivalents) in anhydrous DMF. b. Add HATU (1.2 equivalents) and DIPEA (3 equivalents) to the solution. c. Stir the reaction mixture at room temperature under a nitrogen atmosphere for 4-6 hours, monitoring the reaction progress by LC-MS. d. Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash sequentially with 5% citric acid, saturated sodium bicarbonate, and brine. e. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Fmoc-protected VH032-linker conjugate.

• Step 2: Fmoc Deprotection a. Dissolve the crude product from Step 1 in a 20% piperidine solution in DMF. b. Stir at room temperature for 30 minutes. c. Concentrate the reaction mixture under vacuum to remove piperidine and DMF. d. Co-evaporate with toluene (B28343) to remove residual piperidine. The resulting amine-functionalized VH032-linker is used in the next step without further purification.

• Step 3: Coupling of JQ1 to the VH032-Linker a. Dissolve (+)-JQ1 (1 equivalent) and the amine-functionalized VH032-linker from Step 2 (1.1 equivalents) in anhydrous DMF. b. Add HATU (1.2 equivalents) and DIPEA (3 equivalents). c. Stir the reaction at room temperature under a nitrogen atmosphere for 4-6 hours, monitoring by LC-MS.

• Step 4: Purification of the PROTAC a. Upon completion of the reaction, dilute the mixture with DMSO and filter to remove any solids. b. Purify the crude PROTAC by reverse-phase preparative HPLC using a C18 column. A typical gradient is 10-90% acetonitrile in water with 0.1% TFA over 30 minutes. c. Collect the fractions containing the pure PROTAC, identified by LC-MS analysis. d. Combine the pure fractions and lyophilize to obtain the final PROTAC as a white solid.

• Step 5: Characterization a. Confirm the identity and purity of the final PROTAC by high-resolution mass spectrometry (HRMS) and analytical HPLC.

Western Blot Analysis for PROTAC-Mediated Protein Degradation

This protocol details the procedure for assessing the degradation of a target protein in cultured cells following treatment with a VH032-based PROTAC.

Materials:

• Cell line expressing the target protein of interest

• Complete cell culture medium

• VH032-based PROTAC stock solution (in DMSO)

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS), ice-cold

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

• Image analysis software (e.g., ImageJ)

Protocol:

• Cell Seeding and Treatment: a. Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. Allow cells to adhere overnight. b. Treat the cells with a serial dilution of the PROTAC (e.g., 1 nM to 10 µM) and a vehicle control (DMSO) for a specified time (e.g., 4, 8, 16, or 24 hours).

• Cell Lysis and Protein Quantification: a. After treatment, wash the cells twice with ice-cold PBS. b. Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells. c. Transfer the lysate to a microcentrifuge tube and incubate on ice for 30 minutes, vortexing occasionally. d. Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C. e. Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

• Sample Preparation and SDS-PAGE: a. Normalize the protein concentration of all samples with lysis buffer. b. Add Laemmli sample buffer to a final concentration of 1x and boil at 95°C for 5 minutes. c. Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.

• Protein Transfer and Immunoblotting: a. Transfer the separated proteins to a PVDF or nitrocellulose membrane. b. Block the membrane with blocking buffer for 1 hour at room temperature. c. Incubate the membrane with the primary antibody against the target protein overnight at 4°C. d. Wash the membrane three times with TBST. e. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. f. Wash the membrane three times with TBST. g. Repeat the immunoblotting process for the loading control protein.

• Detection and Analysis: a. Incubate the membrane with ECL substrate and capture the chemiluminescent signal. b. Quantify the band intensities using image analysis software. c. Normalize the target protein band intensity to the corresponding loading control band intensity.

Determination of DC50 and Dmax

This protocol describes how to analyze the Western blot data to determine the potency (DC50) and efficacy (Dmax) of the PROTAC.

Protocol:

• Data Normalization: a. For each sample, calculate the normalized target protein level by dividing the intensity of the target protein band by the intensity of the corresponding loading control band.

• Percentage of Protein Remaining: a. Calculate the percentage of protein remaining for each PROTAC concentration relative to the vehicle control using the following formula: % Protein Remaining = (Normalized Protein Level in Treated Sample / Normalized Protein Level in Vehicle Control) x 100

• Dose-Response Curve and Parameter Calculation: a. Plot the percentage of protein remaining against the logarithm of the PROTAC concentration. b. Fit the data to a four-parameter variable slope dose-response curve using a suitable software (e.g., GraphPad Prism). c. The DC50 is the concentration of the PROTAC that results in a 50% reduction in the target protein level. d. The Dmax is the maximum percentage of protein degradation observed, calculated as 100 - Bottom Plateau of the dose-response curve.

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts in VH032-based PROTAC development.

Caption: Mechanism of action for a (R,S,S)-VH032-based PROTAC.

Caption: Experimental workflow for VH032-based PROTAC development.

References

• 1. Homo-PROTACs: bivalent small-molecule dimerizers of the VHL E3 ubiquitin ligase to induce self-degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Trivalent PROTACs enhance protein degradation via combined avidity and cooperativity - PMC [pmc.ncbi.nlm.nih.gov]

Application of (R,S,S)-VH032 in Tau Protein Degradation: A Detailed Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing the von Hippel-Lindau (VHL) E3 ligase ligand, (R,S,S)-VH032, in the targeted degradation of tau protein. The primary application of (R,S,S)-VH032 in this context is as a critical component of Proteolysis Targeting Chimeras (PROTACs), specifically in the construction of the tau-targeting PROTAC, C004019. These notes will guide researchers in the design and execution of experiments to induce and quantify tau protein degradation in both cellular and in vivo models.

Introduction to (R,S,S)-VH032 and Tau Protein Degradation

(R,S,S)-VH032 is a potent and specific ligand for the VHL E3 ubiquitin ligase. In the field of targeted protein degradation, it serves as a crucial building block for the synthesis of PROTACs. A PROTAC is a heterobifunctional molecule that consists of a ligand that binds to a target protein (in this case, tau), a linker, and a ligand that recruits an E3 ligase (such as (R,S,S)-VH032). This ternary complex formation facilitates the ubiquitination of the target protein, marking it for degradation by the proteasome.

The intracellular accumulation of hyperphosphorylated and aggregated tau protein is a pathological hallmark of several neurodegenerative disorders, including Alzheimer's disease, collectively known as tauopathies. By harnessing the cell's own protein disposal machinery, PROTACs offer a promising therapeutic strategy to reduce the levels of pathogenic tau. The small molecule PROTAC C004019, which incorporates (R,S,S)-VH032 as its VHL E3 ligase binder, has been shown to effectively and selectively promote the clearance of tau both in vitro and in vivo.[1][2]

Quantitative Data on Tau Degradation by C004019

The efficacy of the (R,S,S)-VH032-based PROTAC C004019 in degrading tau protein has been demonstrated across various experimental models. The following tables summarize the key quantitative findings.

Table 1: In Vitro Tau Degradation in HEK293-hTau Cells

Concentration of C004019	Treatment Duration	Total Tau Reduction (%)	Phospho-Tau (pS396) Reduction (%)
0.01 µM	24 h	Significant	Significant
0.1 µM	24 h	Significant	Significant
1 µM	24 h	Significant	Significant
10 µM	24 h	Significant	Significant
20 µM	24 h	Significant	Significant
IC50	24 h	0.00785 µM	Not Reported

Data extracted from Wang et al., Theranostics 2021. "Significant" indicates a statistically significant reduction compared to vehicle control as reported in the study.[1][3]

Table 2: In Vitro Tau Degradation in SH-SY5Y Neuroblastoma Cells

Concentration of C004019	Treatment Duration	Total Tau Reduction (%)	Phospho-Tau (pS396) Reduction (%)
1 µM	24 h	Significant	Not as pronounced as in HEK293-hTau
10 µM	24 h	Significant	Significant

Data extracted from Wang et al., Theranostics 2021.[1]

Table 3: In Vivo Tau Degradation in Mouse Models

Mouse Model	Administration Route	Dosage	Treatment Duration	Outcome
Wild-type	Intracerebroventricular	5 µL, 200 µM	Single dose	Robust tau clearance
3xTg-AD	Intracerebroventricular	5 µL, 200 µM	Single dose	Reduction of total and p-tau in hippocampus and cortex[1][2]
Wild-type	Subcutaneous	3 mg/kg	Single dose	Sustained tau reduction in the brain
hTau-transgenic	Subcutaneous	3 mg/kg	Once per 6 days for 5 times	Remarkable decrease in tau levels
3xTg-AD	Subcutaneous	3 mg/kg	Once per 6 days for 5 times	Remarkable decrease in tau levels with improved cognitive functions

Data extracted from Wang et al., Theranostics 2021.[1][2]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the processes involved, the following diagrams illustrate the mechanism of action of (R,S,S)-VH032-based PROTACs and a typical experimental workflow.

References

• 1. A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for (R,S,S)-VH032-Mediated BRD4 Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a potent ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. It is a crucial component in the design of Proteolysis Targeting Chimeras (PROTACs), a novel class of therapeutic agents that induce the degradation of specific target proteins. PROTACs based on (R,S,S)-VH032, such as the well-characterized degrader MZ1, function by forming a ternary complex between the VHL E3 ligase and the target protein, in this case, Bromodomain-containing protein 4 (BRD4).[1][2] This proximity-induced complex formation leads to the poly-ubiquitination of BRD4, marking it for degradation by the 26S proteasome. The selective removal of BRD4, a key epigenetic reader involved in the regulation of oncogenes like c-Myc, presents a promising therapeutic strategy for various cancers.[3][4]

These application notes provide a comprehensive guide to utilizing (R,S,S)-VH032-based PROTACs for the targeted degradation of BRD4. This document includes detailed protocols for assessing BRD4 degradation and its downstream cellular effects, along with data presentation tables and diagrams to facilitate experimental design and interpretation.

Data Presentation

The efficacy of (R,S,S)-VH032-based PROTACs in mediating BRD4 degradation is typically quantified by determining the half-maximal degradation concentration (DC50) and the maximum percentage of degradation (Dmax). The following tables summarize the degradation potency of the VH032-based PROTAC, MZ1, across various cell lines.

Table 1: Cellular Degradation Potency (DC50) of MZ1

Cell Line	Target Protein	DC50 (nM)	Reference
H661	BRD4	8	[5]
H838	BRD4	23	[5]
HeLa	BRD4	~100 (for complete degradation)	---
HeLa	BRD2	>1000	---
HeLa	BRD3	>1000	---

Table 2: Maximum Degradation (Dmax) of MZ1

Cell Line	Target Protein	Dmax (%)	Reference
HeLa	BRD4	>90	---

Signaling Pathways and Experimental Workflows

Mechanism of Action: (R,S,S)-VH032-Based PROTAC

An (R,S,S)-VH032-based PROTAC is a heterobifunctional molecule that simultaneously binds to the VHL E3 ubiquitin ligase and the target protein, BRD4. This induced proximity facilitates the transfer of ubiquitin from an E2 ubiquitin-conjugating enzyme to lysine (B10760008) residues on the BRD4 protein. The resulting polyubiquitin (B1169507) chain is recognized by the 26S proteasome, which then degrades the BRD4 protein.

PROTAC-induced BRD4 degradation pathway.

Downstream Signaling Effects of BRD4 Degradation

The degradation of BRD4 leads to the downregulation of its target genes, which are often implicated in cancer cell proliferation and survival. Key downstream pathways affected include:

• c-Myc Regulation: BRD4 is a critical regulator of the MYC oncogene. Its degradation leads to a rapid decrease in c-Myc expression.[3]

• Notch Signaling: BRD4 can regulate the expression of Jagged1 (JAG1), a ligand for the Notch receptor. Degradation of BRD4 can thus inhibit the Jagged1/Notch1 signaling pathway, which is involved in cancer cell dissemination.[4]

Downstream effects of BRD4 degradation.

Experimental Workflow for Characterizing a BRD4 PROTAC

A typical workflow to characterize an (R,S,S)-VH032-based BRD4 PROTAC involves a series of in vitro cellular assays.

General experimental workflow.

Experimental Protocols

Protocol 1: Western Blot Analysis of BRD4 Degradation

This protocol details the steps to quantify BRD4 protein levels in cultured cells following treatment with an (R,S,S)-VH032-based PROTAC.

Materials and Reagents:

• Cell Line (e.g., HeLa, H661, H838)

• (R,S,S)-VH032-based PROTAC (e.g., MZ1) stock solution in DMSO

• Vehicle control (DMSO)

• Proteasome inhibitor (e.g., MG132) as a control

• Cell Culture Medium (e.g., DMEM or RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate Buffered Saline (PBS)

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli Sample Buffer (4X)

• SDS-PAGE gels

• Transfer Buffer

• PVDF or Nitrocellulose membrane

• Blocking Buffer (5% non-fat dry milk or BSA in TBST)

• Primary Antibodies: anti-BRD4, anti-GAPDH, or anti-β-actin (loading control)

• HRP-conjugated Secondary Antibody

• Enhanced Chemiluminescence (ECL) Substrate

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest.

  • Allow cells to adhere overnight.

  • Treat cells with varying concentrations of the PROTAC (e.g., 0, 10, 50, 100, 500 nM, 1 µM) for a specified time course (e.g., 4, 8, 16, 24 hours).

  • Include a DMSO vehicle control. For mechanism validation, pre-treat cells with a proteasome inhibitor (e.g., 10 µM MG132) for 1-2 hours before adding the PROTAC.

• Cell Lysis and Protein Quantification:

  • After treatment, wash cells once with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well and scrape the cells.

  • Incubate the lysate on ice for 30 minutes.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples.

  • Add 4X Laemmli sample buffer to a final concentration of 1X and boil at 95°C for 5-10 minutes.

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

• Protein Transfer and Immunoblotting:

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-BRD4 antibody (e.g., 1:1000 dilution) and a loading control antibody (e.g., anti-GAPDH, 1:5000) in blocking buffer overnight at 4°C.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody (e.g., 1:2000 dilution) in blocking buffer for 1 hour at room temperature.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Incubate the membrane with ECL substrate and capture the chemiluminescent signal.

  • Quantify band intensities using densitometry software. Normalize BRD4 band intensity to the loading control.

  • Calculate the percentage of BRD4 degradation relative to the vehicle-treated control to determine DC50 and Dmax values.

Protocol 2: Immunoprecipitation of Ubiquitinated BRD4

This protocol is to confirm that the PROTAC-induced degradation of BRD4 is mediated by ubiquitination.

Materials and Reagents:

• Cells treated with PROTAC and MG132 as described in Protocol 1.

• Denaturing Lysis Buffer (e.g., RIPA buffer with 1% SDS)

• Dilution Buffer (RIPA buffer without SDS)

• Anti-BRD4 antibody or Anti-Ubiquitin antibody

• Protein A/G magnetic beads

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., 0.1 M Glycine, pH 2.5)

• Neutralization Buffer (e.g., 1 M Tris-HCl, pH 8.5)

Procedure:

• Cell Lysis under Denaturing Conditions:

  • Lyse cells treated with PROTAC and MG132 in denaturing lysis buffer and boil for 10 minutes to disrupt protein-protein interactions.

  • Dilute the lysate 10-fold with dilution buffer to reduce the SDS concentration to 0.1%.[6]

  • Centrifuge to clarify the lysate.[6]

• Immunoprecipitation:

  • Pre-clear the lysate with protein A/G beads.

  • Incubate the pre-cleared lysate with an anti-BRD4 antibody (to pull down BRD4 and probe for ubiquitin) or an anti-ubiquitin antibody (to pull down all ubiquitinated proteins and probe for BRD4) overnight at 4°C.

  • Add protein A/G beads and incubate for another 1-2 hours.

• Washing and Elution:

  • Wash the beads three times with wash buffer.

  • Elute the bound proteins with elution buffer and immediately neutralize with neutralization buffer.

• Western Blot Analysis:

  • Analyze the eluted samples by Western blot as described in Protocol 1.

  • If BRD4 was immunoprecipitated, probe the membrane with an anti-ubiquitin antibody to detect a smear of high molecular weight ubiquitinated BRD4.

  • If ubiquitinated proteins were immunoprecipitated, probe with an anti-BRD4 antibody.

Protocol 3: Cell Viability Assay (MTT Assay)

This assay measures the effect of BRD4 degradation on cell proliferation and viability.

Materials and Reagents:

• Cell Line

• (R,S,S)-VH032-based PROTAC

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT Solvent (e.g., 40% (v/v) dimethylformamide, 2% (v/v) glacial acetic acid, 16% (w/v) SDS, pH 4.7)

Procedure:

• Cell Seeding and Treatment:

  • Seed cells in a 96-well plate at a suitable density (e.g., 5,000 cells/well) and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the PROTAC for a desired period (e.g., 72 hours).

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution to each well.[7]

  • Incubate the plate at 37°C for 3-4 hours, allowing viable cells to convert MTT to formazan (B1609692) crystals.[7]

• Solubilization and Absorbance Reading:

  • Add 100 µL of MTT solvent to each well to dissolve the formazan crystals.[7]

  • Wrap the plate in foil and shake on an orbital shaker for 15 minutes.[8]

  • Read the absorbance at 570 nm using a microplate reader.[7]

• Data Analysis:

  • Subtract the background absorbance from a cell-free control.

  • Calculate cell viability as a percentage of the vehicle-treated control.

  • Plot the results to determine the IC50 (half-maximal inhibitory concentration) of the PROTAC.

Conclusion

(R,S,S)-VH032 is a versatile and potent VHL ligand for the development of PROTACs targeting BRD4 for degradation. The protocols and data presented in these application notes provide a framework for researchers to effectively utilize and characterize (R,S,S)-VH032-based PROTACs in their studies. By following these detailed methodologies, researchers can reliably assess the degradation of BRD4 and elucidate its downstream biological consequences, contributing to the advancement of targeted protein degradation as a therapeutic strategy.

References

• 1. Structural basis of PROTAC cooperative recognition for selective protein degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Detection protein ubiquitination level using immunoprecipitation and western blot methods [protocols.io]
• 7. Selective degradation of cellular BRD3 and BRD4-L promoted by PROTAC molecules in six cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Selectivity Profiling of Bromodomain PROTACs Using Chemical Inducers of Proximity DNA-Encoded Library Screening PMID: 40792622 | MCE [medchemexpress.cn]

Application Notes and Protocols for (R,S,S)-VH032 Functionalized with Amine for PROTAC Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, enabling the targeted degradation of disease-causing proteins. These heterobifunctional molecules consist of a ligand that binds to a target protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker connecting the two. The von Hippel-Lindau (VHL) E3 ligase is one of the most successfully utilized E3 ligases in PROTAC design. The small molecule (R,S,S)-VH032 is a potent and well-characterized ligand for VHL. Functionalization of (R,S,S)-VH032 with a terminal amine group provides a crucial building block, ((R,S,S)-VH032-amine), for the facile synthesis of PROTAC libraries through amide bond formation with a linker attached to a POI ligand.

This document provides detailed application notes and experimental protocols for the synthesis and characterization of PROTACs utilizing amine-functionalized (R,S,S)-VH032.

PROTAC Mechanism of Action

The fundamental principle of PROTAC action is to hijack the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS).

PROTAC-mediated protein degradation pathway.

Data Presentation: Degradation Efficiency of (R,S,S)-VH032-Amine Based PROTACs

The efficacy of a PROTAC is primarily determined by its ability to induce the degradation of the target protein, quantified by the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values. Below is a summary of reported degradation data for PROTACs synthesized using an amine-functionalized (R,S,S)-VH032 derivative.

PROTAC Name	Target Protein	Linker Type	Cell Line	DC50 (nM)	Dmax (%)	Reference
SIM1	BRD2	Branched	HEK293	0.7	>95	[1][2]
SIM1	BRD3	Branched	HEK293	9.5	>95	[1][2]
SIM1	BRD4	Branched	HEK293	1.5	>95	[1][2]
Compound 8	IRAK4	PEG	PBMCs	259	>80	[2]
1q	EGFRL858R/T790M	Alkyl/PEG	H1975	355.9	>80	[3]

Experimental Protocols

Synthesis of (R,S,S)-VH032-Amine Hydrochloride

This multi-gram scale, column chromatography-free synthesis provides a practical route to obtain the key (R,S,S)-VH032-amine building block. The following protocol is adapted from Yan, W., et al. (2022).[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Targeting IRAK4 for Degradation with PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PROTAC Targeted Degradation of IRAK-4 as Potential Treatment in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols: Carboxylic Acid Derivatives of (R,S,S)-VH032 for Conjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a potent and widely utilized E3 ligase ligand that binds to the von Hippel-Lindau (VHL) protein.[1][2] This interaction is fundamental to the mechanism of Proteolysis Targeting Chimeras (PROTACs), a revolutionary class of therapeutic agents designed to hijack the cell's natural protein disposal system to eliminate disease-causing proteins. PROTACs are heterobifunctional molecules composed of a ligand that binds to the target protein, a ligand that recruits an E3 ubiquitin ligase (like VHL), and a linker that connects these two components.[3]

Carboxylic acid derivatives of (R,S,S)-VH032 are crucial for the synthesis of PROTACs, providing a versatile functional handle for conjugation to a target protein ligand or a linker moiety. These derivatives enable the formation of stable amide bonds, a common and robust linkage in bioconjugation chemistry. This document provides detailed application notes and experimental protocols for the use of carboxylic acid derivatives of (R,S,S)-VH032 in the development of PROTACs and other targeted protein degraders.

Data Presentation: Properties of (R,S,S)-VH032 and its Derivatives

The selection of the appropriate VH032 derivative and linker is critical for optimizing the efficacy of a PROTAC. The following table summarizes key quantitative data for (R,S,S)-VH032 and its derivatives, including binding affinities to VHL and the performance of resulting PROTACs.

Compound ID	Description	VHL Binding Affinity (Kd)	PROTAC Example	Target Protein	DC50	Dmax	Cell Line
(R,S,S)-VH032	Parent VHL Ligand	185 nM[4]	MZ1	BRD4	~19 nM	>90%	HeLa
VH 032 amide-alkylC6-acid	VH032 with a 6-carbon alkyl linker and a terminal carboxylic acid.[5]	Not explicitly reported	Not specified	Not specified	Not specified	Not specified	Not specified
VH032-C7-COOH	VH032 with a 7-carbon alkyl linker and a terminal carboxylic acid.[1][6]	Not explicitly reported	Not specified	Not specified	Not specified	Not specified	Not specified
(S,R,S)-AHPC-C5-COOH	VH032 with a 5-carbon alkyl linker and a terminal carboxylic acid.[1]	Not explicitly reported	EED Degrader	EED	Not specified	Not specified	Not specified
VH 032 amide-PEG5-acid	VH032 with a 5-unit PEG linker and a terminal carboxylic acid.[7]	Not explicitly reported	Not specified	Not specified	Not specified	Not specified	Not specified

Note: DC50 (half-maximal degradation concentration) and Dmax (maximum degradation) values are highly dependent on the specific PROTAC architecture (target ligand, linker) and the experimental conditions (cell line, treatment time). The data presented here is for illustrative purposes.

Signaling Pathway and Experimental Workflows

VHL-Mediated Ubiquitination Pathway

The following diagram illustrates the mechanism of action for a PROTAC utilizing a VH032-based ligand to induce the ubiquitination and subsequent degradation of a target protein.

Caption: VHL-mediated ubiquitination and degradation of a target protein by a PROTAC.

Experimental Workflow: Synthesis of a VH032-Carboxylic Acid Derivative

This diagram outlines the general workflow for synthesizing a carboxylic acid derivative of (R,S,S)-VH032 from a commercially available amine precursor.

Caption: General workflow for the synthesis of a VH032-carboxylic acid derivative.

Experimental Workflow: EDC/NHS Coupling of VH032-Carboxylic Acid to an Amine-Containing Molecule

This diagram illustrates the steps for conjugating a VH032-carboxylic acid derivative to a target protein ligand or linker containing a primary amine.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VH032 | Ligand for E3 Ligase | TargetMol [targetmol.com]
• 3. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 4. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. rndsystems.com [rndsystems.com]

Application Notes and Protocols for BODIPY FL VH032 in TR-FRET and FP Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

BODIPY FL VH032 is a high-affinity fluorescent probe designed for studying the von Hippel-Lindau (VHL) E3 ubiquitin ligase, a critical component in cellular oxygen sensing pathways and a popular target in targeted protein degradation.[1][2][3][4][5][6] This probe consists of the VHL ligand VH032 linked to a BODIPY FL fluorophore via a polyethylene (B3416737) glycol (PEG) linker.[6][7] Its favorable properties enable sensitive and quantitative analysis of VHL ligand binding using Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) and Fluorescence Polarization (FP) assays.[1] These assays are instrumental in high-throughput screening (HTS) for novel VHL ligands and in the development of PROteolysis TArgeting Chimeras (PROTACs).[1][2]

BODIPY FL VH032 offers a significant advantage over traditional peptide-based probes due to its small size and high affinity, which leads to more sensitive and robust assays.[1] This document provides detailed application notes and protocols for utilizing BODIPY FL VH032 in both TR-FRET and FP binding assays.

Principle of the Assays

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

TR-FRET is a proximity-based assay that measures the energy transfer between a donor and an acceptor fluorophore when they are in close proximity (typically within 10 nm).[8][9] In the context of the VHL binding assay, a terbium (Tb)-labeled anti-GST antibody serves as the donor, binding to a GST-tagged VCB (VHL-ElonginC-ElonginB) protein complex. BODIPY FL VH032, the acceptor, binds to the VHL protein within the complex. Upon excitation of the terbium donor, energy is transferred to the BODIPY FL acceptor if it is bound to VHL, resulting in a specific FRET signal.[2] Competitive VHL ligands will displace BODIPY FL VH032, leading to a decrease in the TR-FRET signal.[2] The use of a long-lifetime terbium donor allows for a time-gated measurement, which minimizes background fluorescence and enhances assay sensitivity.[8][9]

Fluorescence Polarization (FP)

Fluorescence Polarization (FP) is a technique that measures the change in the rotational speed of a fluorescent molecule upon binding to a larger partner.[10][11][12][13] Small, unbound fluorescent molecules, like BODIPY FL VH032, tumble rapidly in solution, resulting in low polarization of emitted light when excited with polarized light.[10][11] When BODIPY FL VH032 binds to the much larger VCB protein complex, its rotational motion is significantly slowed.[10][11][13] This slower tumbling results in a higher degree of polarization of the emitted light.[10][11] By measuring this change in polarization, the binding of ligands that compete with BODIPY FL VH032 for the VHL binding site can be quantified.

Data Presentation

The following tables summarize the binding affinities and inhibitory constants of various VHL ligands determined using BODIPY FL VH032-based TR-FRET and FP assays.

Table 1: Binding Affinity of BODIPY FL VH032

Assay Type	Protein Complex	Kd (nM)	Reference
TR-FRET	GST-VCB	3.01	[5][6][7][14]
FP	GST-VCB	100.8	[2]

Table 2: Inhibitory Activity of VHL Ligands in Competitive Binding Assays

Compound	TR-FRET Ki (nM)	FP Ki (nM)	Reference
VH298	18.9	110.4
VH032	42.1	188.7
MZ1	39.5	118.4
BOC-VH032	110.2	340.5

Experimental Protocols

Materials and Reagents

• BODIPY FL VH032

• GST-tagged VCB protein complex (VHL, Elongin B, Elongin C)

• Terbium-labeled anti-GST antibody (for TR-FRET)

• Assay Buffer: 50 mM Tris (pH 7.5), 0.01% Triton X-100

• Test compounds (VHL ligands)

• DMSO (for compound dilution)

• 384-well, low-volume, black plates

• Plate reader capable of TR-FRET and FP measurements

TR-FRET Assay Protocol

• Compound Preparation: Prepare serial dilutions of test compounds in DMSO. Further dilute the compounds in assay buffer to the desired final concentrations. The final DMSO concentration in the assay should be kept low (e.g., ≤ 1%) to minimize interference.[2][15]

• Reagent Preparation:

  • Prepare a solution of GST-VCB protein complex and Terbium-labeled anti-GST antibody in assay buffer. A recommended starting concentration is 4 nM of each.

  • Prepare a solution of BODIPY FL VH032 in assay buffer. A recommended starting concentration is 8 nM.

• Assay Plate Setup:

  • Add 5 µL of the diluted test compounds or DMSO (for controls) to the wells of a 384-well plate.

  • Add 5 µL of the GST-VCB/Tb-anti-GST antibody mix to each well.

  • Add 5 µL of the BODIPY FL VH032 solution to each well.

  • The final concentrations in a 15 µL reaction volume would be approximately 2 nM GST-VCB, 2 nM Tb-anti-GST, and 4 nM BODIPY FL VH032.

• Incubation: Incubate the plate at room temperature for at least 90 minutes, protected from light. The signal is reported to be stable for up to 300 minutes.[2][6][7]

• Measurement: Read the plate on a TR-FRET-compatible plate reader. Use an excitation wavelength of 340 nm and measure emission at two wavelengths: 490 nm (terbium donor) and 520 nm (BODIPY FL acceptor).[2]

• Data Analysis: Calculate the TR-FRET ratio (Emission at 520 nm / Emission at 490 nm). Plot the TR-FRET ratio against the logarithm of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value. The Ki can then be calculated using the Cheng-Prusoff equation.

Fluorescence Polarization (FP) Assay Protocol

• Compound Preparation: Prepare serial dilutions of test compounds in DMSO. Further dilute the compounds in assay buffer to the desired final concentrations.

• Reagent Preparation:

  • Prepare a solution of GST-VCB protein complex in assay buffer. A recommended starting concentration is 200 nM.[2]

  • Prepare a solution of BODIPY FL VH032 in assay buffer. A recommended starting concentration is 20 nM.[2]

• Assay Plate Setup:

  • Add 10 µL of the diluted test compounds or DMSO (for controls) to the wells of a 384-well plate.

  • Add 5 µL of the GST-VCB solution to each well.

  • Add 5 µL of the BODIPY FL VH032 solution to each well.

  • The final concentrations in a 20 µL reaction volume would be approximately 100 nM GST-VCB and 10 nM BODIPY FL VH032.[2]

• Incubation: Incubate the plate at room temperature for 90 minutes, protected from light.[2]

• Measurement: Read the plate on an FP-capable plate reader using an excitation filter of ~485 nm and an emission filter of ~535 nm.[16] The reader will measure the parallel and perpendicular fluorescence intensities to calculate the polarization value (in mP).

• Data Analysis: Plot the fluorescence polarization values against the logarithm of the competitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. The Ki can be calculated using the Cheng-Prusoff equation, taking into account the concentration of the fluorescent ligand and its Kd for the protein.

Visualizations

Caption: Principle of the BODIPY FL VH032 TR-FRET competitive binding assay.

Caption: Principle of the BODIPY FL VH032 Fluorescence Polarization assay.

Caption: General experimental workflow for TR-FRET and FP binding assays.

References

• 1. Small molecule BODIPY FL VH032 probe for E3 ligase (SJ-21-0014) | St. Jude Research [stjude.org]
• 2. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BODIPY FL VH032, 2770675-66-4 | BroadPharm [broadpharm.com]
• 5. tenovapharma.com [tenovapharma.com]
• 6. BDY FL VH032 | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 7. BODIPY FL VH032 | TargetMol [targetmol.com]
• 8. FRET and TR-FRET Assays - FRET and TR-FRET Assays - ICE Bioscience [en.ice-biosci.com]
• 9. berthold.com [berthold.com]
• 10. Fluorescence polarization assay to quantify protein-protein interactions in an HTS format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements - nanomicronspheres [nanomicronspheres.com]
• 12. bmglabtech.com [bmglabtech.com]
• 13. Fluorescence Polarization (FP) | Molecular Devices [moleculardevices.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. General Stepwise Approach to Optimize a TR-FRET Assay for Characterizing the BRD/PROTAC/CRBN Ternary Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 16. rsc.org [rsc.org]

Application Notes and Protocols for (R,S,S)-VH032 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R,S,S)-VH032 is a stereoisomer of VH032, a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. It is a crucial component in the development of Proteolysis Targeting Chimeras (PROTACs), which are heterobifunctional molecules designed to induce the degradation of specific target proteins. As a standalone molecule, (R,S,S)-VH032 functions as an inhibitor of the VHL/HIF-1α (Hypoxia-Inducible Factor 1-alpha) protein-protein interaction. This document provides detailed application notes and protocols for the use of (R,S,S)-VH032 in various cell-based assays to probe the VHL/HIF-1α signaling pathway and to characterize VH032-based PROTACs.

Mechanism of Action

Under normoxic (normal oxygen) conditions, HIF-1α is hydroxylated by prolyl hydroxylase domain (PHD) enzymes. This post-translational modification allows it to be recognized by the VHL E3 ligase complex, leading to its ubiquitination and subsequent degradation by the proteasome. In hypoxic (low oxygen) conditions, PHD activity is inhibited, stabilizing HIF-1α, which then translocates to the nucleus, dimerizes with HIF-1β, and activates the transcription of genes involved in angiogenesis, glucose metabolism, and cell survival.

(R,S,S)-VH032 mimics the hydroxylated HIF-1α, binding to VHL and thereby competitively inhibiting the VHL/HIF-1α interaction. This prevents the degradation of HIF-1α, leading to its accumulation and the activation of downstream signaling pathways, even under normoxic conditions. In the context of a PROTAC, the (R,S,S)-VH032 moiety serves to recruit the VHL E3 ligase to a target protein, leading to the target's ubiquitination and degradation.

Signaling Pathway Diagram

Caption: The VHL/HIF-1α signaling pathway under normoxia and its inhibition by (R,S,S)-VH032.

Quantitative Data Summary

The following tables summarize key quantitative data for VH032 and its derivatives in various assays.

Compound	Assay Type	Parameter	Value	Reference
VH032	VHL Binding	Kd	185 nM	[1][2]
VH032	TR-FRET Assay	IC50	77.8 nM	[3]
VH032	TR-FRET Assay	Ki	33.4 nM	[3]
VH032	FP Assay	IC50	352.2 nM	[3]
VH032	FP Assay	Ki	142.1 nM	[3]
VH032-based PROTAC (ERD-56)	Cell Viability (MCF-7)	IC50	39.9 nM	[4]
VH032-based PROTAC (ERD-56)	Cell Viability (T47D)	IC50	77.8 nM	[4]
VH032-based PROTAC (GMB-475)	BCR-ABL1 Degradation (Ba/F3)	IC50	1.11 µM	[5]

Parameter	Cell Line	Condition	Value	Reference
Effective Concentration	HeLa	HIF-1α Stabilization	>10 µM	[6]
No Cell Toxicity	Various	Up to 24h	Up to 150 µM	[6]

Experimental Protocols

Cell Viability Assay (MTS Assay)

This protocol is designed to assess the effect of (R,S,S)-VH032 on cell viability.

Caption: Workflow for assessing cell viability using the MTS assay after treatment with (R,S,S)-VH032.

• (R,S,S)-VH032

• Cell line of interest (e.g., HeLa)

• Complete culture medium

• 96-well clear-bottom plates

• MTS reagent (e.g., CellTiter 96® AQueous One Solution Cell Proliferation Assay)

• Plate reader

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed 2,500-5,000 cells per well in a 96-well plate in a final volume of 100 µL of complete culture medium.[2]

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours.

• Compound Treatment:

  • Prepare a 10 mM stock solution of (R,S,S)-VH032 in DMSO.

  • Perform serial dilutions of the stock solution in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Include a vehicle control (DMSO) at the same final concentration as the highest (R,S,S)-VH032 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different concentrations of (R,S,S)-VH032 or vehicle control.

  • Incubate the plate for 48 to 72 hours.

• MTS Assay:

  • Add 20 µL of MTS reagent to each well.[5][7]

  • Incubate the plate for 1 to 4 hours at 37°C, protected from light.[5][7]

  • Measure the absorbance at 490 nm using a microplate reader.[7]

• Data Analysis:

  • Subtract the average absorbance of the media-only wells (background) from all other absorbance readings.

  • Normalize the data to the vehicle-treated control wells (set as 100% viability).

  • Plot the percentage of cell viability against the log of the (R,S,S)-VH032 concentration to determine the IC₅₀ value.

Western Blot for HIF-1α Stabilization

This protocol is used to detect the accumulation of HIF-1α protein following treatment with (R,S,S)-VH032.

Caption: Workflow for Western blot analysis of HIF-1α stabilization induced by (R,S,S)-VH032.

• (R,S,S)-VH032

• Cell line of interest (e.g., HeLa)

• 6-well plates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels (e.g., 7.5%)

• PVDF membrane

• Blocking buffer (5% non-fat dry milk in TBST)

• Primary antibody: anti-HIF-1α (e.g., 1:500-1:2000 dilution)[6][8]

• Primary antibody: anti-β-actin (loading control)

• HRP-conjugated secondary antibody (e.g., 1:10,000 dilution)[6][8]

• ECL detection reagent

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with (R,S,S)-VH032 (e.g., 10-50 µM) or vehicle control (DMSO) for 2 to 24 hours. A positive control such as CoCl₂ (100 µM) can also be used.[9]

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.[9]

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.[8]

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• Western Blotting:

  • Mix 20-40 µg of protein with Laemmli sample buffer and boil for 5 minutes.[9][10]

  • Load samples onto a 7.5% SDS-PAGE gel.[10]

  • Transfer proteins to a PVDF membrane.[10]

  • Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room temperature.[6][8]

  • Incubate the membrane with anti-HIF-1α primary antibody overnight at 4°C.[6][8]

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.[6][8]

  • Wash the membrane three times with TBST.

  • Detect the signal using an ECL reagent and an imaging system.[6]

  • Strip the membrane and re-probe with an anti-β-actin antibody for a loading control.

Co-Immunoprecipitation (Co-IP) for VHL and HIF-1α Interaction

This protocol is designed to demonstrate that (R,S,S)-VH032 disrupts the interaction between VHL and HIF-1α.

Caption: Workflow for Co-immunoprecipitation to analyze the VHL-HIF-1α interaction.

• (R,S,S)-VH032

• Cell line of interest (e.g., HeLa)

• Non-denaturing lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, with protease and phosphatase inhibitors)

• Anti-VHL antibody for immunoprecipitation

• Anti-HIF-1α antibody for Western blotting

• Normal rabbit IgG (isotype control)

• Protein A/G magnetic beads

• Magnetic rack

• Cell Treatment and Lysis:

  • Treat cells with (R,S,S)-VH032 (e.g., 50 µM) or vehicle control for 2-4 hours.

  • Lyse cells in non-denaturing lysis buffer.

  • Determine the protein concentration of the lysates. Use 500-1000 µg of total protein per Co-IP.[3]

• Pre-clearing:

  • Add 20 µL of Protein A/G magnetic beads to 1 mg of cell lysate.

  • Incubate with rotation for 1 hour at 4°C.

  • Place the tube on a magnetic rack and collect the supernatant (pre-cleared lysate).

• Immunoprecipitation:

  • Add 2-5 µg of anti-VHL antibody or normal rabbit IgG to the pre-cleared lysate.

  • Incubate with rotation overnight at 4°C.

  • Add 30 µL of Protein A/G magnetic beads and incubate with rotation for 2-4 hours at 4°C.

• Washing and Elution:

  • Collect the beads using a magnetic rack and discard the supernatant.

  • Wash the beads three times with ice-cold lysis buffer.

  • Elute the protein complexes by resuspending the beads in 30 µL of 2x Laemmli sample buffer and boiling for 5 minutes.

• Western Blot Analysis:

  • Perform Western blotting on the eluted samples as described in the previous protocol, using an anti-HIF-1α antibody to detect the co-immunoprecipitated HIF-1α. A decrease in the HIF-1α band in the (R,S,S)-VH032-treated sample compared to the vehicle control indicates disruption of the VHL-HIF-1α interaction.

Disclaimer

These protocols are intended as a guide and may require optimization for specific cell lines and experimental conditions. It is recommended to perform preliminary experiments to determine the optimal cell seeding density, compound concentrations, and incubation times.

References

• 1. biocompare.com [biocompare.com]
• 2. researchgate.net [researchgate.net]
• 3. Co-immunoprecipitation (Co-IP) Protocols | Antibodies.com [antibodies.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. novusbio.com [novusbio.com]
• 7. broadpharm.com [broadpharm.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. resources.novusbio.com [resources.novusbio.com]

In Vivo Application of (R,S,S)-VH032-Based PROTACs: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vivo use of PROTACs synthesized with the (R,S,S) stereoisomer of the VH032 E3 ligase ligand. The primary focus is on the tau-targeting PROTAC, C004019, a novel therapeutic candidate for Alzheimer's disease and related tauopathies.

Introduction

Proteolysis-targeting chimeras (PROTACs) are heterobifunctional molecules that harness the cell's natural protein disposal system to selectively degrade target proteins. A PROTAC consists of a ligand that binds to a target protein, a ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two. (R,S,S)-VH032 is a derivative of the von Hippel-Lindau (VHL) E3 ligase ligand, VH032, and is utilized in the synthesis of specific PROTACs.

One such PROTAC, C004019, employs (R,S,S)-VH032 to recruit the VHL E3 ligase to the tau protein, leading to its ubiquitination and subsequent degradation by the proteasome.[1][2][3] This approach has shown significant promise in preclinical in vivo models for reducing the pathological accumulation of tau, a hallmark of Alzheimer's disease.[1][2][4][5]

Mechanism of Action: C004019

C004019 is a small-molecule PROTAC with a molecular mass of 1,035.29 daltons.[1][2][4][6] It is composed of a tau-binding moiety, a linker, and the (R,S,S)-VH032 ligand that binds to the VHL E3 ligase. By bringing tau and VHL into close proximity, C004019 facilitates the transfer of ubiquitin from the E2-E3 ligase complex to the tau protein, marking it for degradation by the 26S proteasome. This mechanism of action is catalytic, allowing a single molecule of C004019 to induce the degradation of multiple tau protein molecules.

References

• 1. A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A novel small-molecule PROTAC selectively promotes tau clearance to improve cognitive functions in Alzheimer-like models [thno.org]
• 5. researchgate.net [researchgate.net]
• 6. merckmillipore.com [merckmillipore.com]

Technical Notes & Optimization

Technical Support Center: Enhancing (R,S,S)-VH032 Cellular Permeability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the cellular permeability of (R,S,S)-VH032 and PROTACs derived from it.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,S)-VH032 and what is its primary function?

(R,S,S)-VH032 is a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] It is a crucial component in the synthesis of Proteolysis-Targeting Chimeras (PROTACs).[1][3] PROTACs are heterobifunctional molecules that recruit an E3 ligase to a target protein of interest, leading to the ubiquitination and subsequent degradation of that protein by the proteasome.[4][5][6]

Q2: Why do (R,S,S)-VH032-based PROTACs often exhibit poor cellular permeability?

PROTACs, including those synthesized using (R,S,S)-VH032, are often large molecules with high molecular weights (frequently > 800 Da) and a significant number of hydrogen bond donors and acceptors.[4] These physicochemical properties are outside the typical range associated with good membrane permeability, often referred to as "drug-likeness".[4][7] The peptidic nature of VH032 itself can contribute to poor cellular permeability, which in turn can lead to low oral bioavailability.[8]

Q3: What are the consequences of poor cellular permeability for my experiments?

Poor cellular permeability can lead to a lack of observable biological activity in cell-based assays, even if the PROTAC is potent in biochemical assays.[9] If the PROTAC cannot efficiently cross the cell membrane to reach its intracellular target and the E3 ligase, it cannot induce protein degradation. This can manifest as a failure to see degradation of the target protein on a Western blot or a lack of a downstream cellular phenotype.

Q4: What methods can I use to assess the cellular permeability of my (R,S,S)-VH032-based PROTAC?

Several in vitro and in silico methods are available to evaluate the cellular permeability of PROTACs.[10] Commonly used experimental assays include:

• Parallel Artificial Membrane Permeability Assay (PAMPA): A high-throughput, cell-free assay that measures passive diffusion across an artificial lipid membrane.[4][11][12] It is a cost-effective method for early-stage screening.[12]

• Caco-2 Permeability Assay: A cell-based assay using a monolayer of Caco-2 cells, which mimic the human intestinal epithelium.[10][11] This assay provides a more comprehensive assessment by considering passive diffusion, active transport, and efflux mechanisms.[11][12]

• NanoBRET™ Target Engagement Assay: This cellular assay can be used to determine target engagement in both intact and permeabilized cells, allowing for an assessment of intracellular availability.[8][13]

Troubleshooting Guides

Problem: My (R,S,S)-VH032-based PROTAC is not degrading the target protein in my cell-based assay.

This is a common issue that can often be attributed to poor cellular permeability. Follow this troubleshooting guide to diagnose and address the problem.

Step 1: Verify Compound Integrity and Activity in a Cell-Free System.

• Question: Is my PROTAC molecule stable and functional?

• Action:

  • Confirm the identity and purity of your synthesized PROTAC using techniques like LC-MS and NMR.

  • Perform a cell-free binding assay (e.g., fluorescence polarization, surface plasmon resonance) to confirm that your PROTAC can simultaneously bind to the target protein and the VHL E3 ligase.

Step 2: Assess the Cellular Permeability of Your PROTAC.

• Question: Is my PROTAC getting into the cells?

• Action:

  • Perform a permeability assay such as PAMPA or Caco-2 to quantify the permeability of your compound.[10][11]

  • Compare the permeability of your PROTAC to that of its individual components (the VHL ligand and the target protein ligand). Studies have shown that PROTACs can have significantly lower permeability than their constituent parts.[4]

Step 3: Implement Strategies to Improve Cellular Permeability.

If the assessment in Step 2 indicates low permeability, consider the following medicinal chemistry and formulation strategies.

Medicinal Chemistry Approaches

• Question: How can I chemically modify my PROTAC to improve its permeability?

• Answer:

  • Linker Modification: The linker connecting the VHL ligand and the target binder plays a critical role.

    • Reduce Hydrogen Bonding: Minimize the number of hydrogen bond donors (HBDs) and acceptors (HBAs) in the linker. Reducing exposed HBDs is a key strategy to increase permeability.[4]

    • Linker Composition: While polyethylene (B3416737) glycol (PEG) linkers are common, shorter alkyl linkers have been suggested to reduce polar surface area.[9] However, some studies show that certain PEG linkers can be more favorable than alkyl linkers.[4][9] The optimal linker is often target and compound-specific.

    • Rigidify the Linker: Incorporating rigid moieties like piperidine (B6355638) or piperazine (B1678402) can improve both water solubility and cell permeability.[10]

  • Prodrug Strategies: Masking polar functional groups that hinder membrane passage can be an effective strategy.[14][15] For example, converting a carboxylic acid to an ester can increase lipophilicity and improve passive diffusion.[16] The ester is then cleaved by intracellular esterases to release the active PROTAC.

  • Bioisosteric Replacement: Replace parts of the molecule with bioisosteres that have improved permeability characteristics while retaining binding affinity. For instance, replacing a thiazole (B1198619) group with a phenyl ring has been explored to boost permeability.[8]

Formulation Strategies

• Question: Can I improve the delivery of my PROTAC without chemical modification?

• Answer:

  • Lipid-Based Formulations: Encapsulating the PROTAC in lipid-based delivery systems like liposomes, solid lipid nanoparticles (SLNs), or self-emulsifying drug delivery systems (SEDDS) can enhance bioavailability and cellular uptake.[17][18][19]

  • Nanoparticle Delivery: Polymeric nanoparticles can be used to encapsulate and deliver PROTACs, potentially improving their site-specific delivery.[6]

Data Presentation

The following table summarizes representative quantitative data from permeability assays for VH032-based compounds, illustrating how structural changes can impact permeability.

Compound ID	Description	PAMPA Pe (x 10-6 cm/s)	Reference
4	N-terminally capped VH032 analog with a phenylacetamide	8.6	[9]
6	Similar to compound 4 but with a 3-unit PEG linker	0.2	[9]
7	MZ series PROTAC	0.6	[4]
17	AT series PROTAC with an alkyl linker	0.002	[4][9]
15	AT series PROTAC with a 1-unit PEG linker	0.005	[4]

Data adapted from Klein et al., ACS Med. Chem. Lett. 2020, 11, 9, 1732–1738.[4][9]

Experimental Protocols

Parallel Artificial Membrane Permeability Assay (PAMPA)

Principle: This assay measures the passive diffusion of a compound from a donor compartment, through an artificial lipid-infused membrane, to an acceptor compartment.[11][12] The rate of diffusion is used to calculate the apparent permeability coefficient (Papp).

Methodology:

• Prepare the Donor Plate: Dissolve the test compound in a suitable buffer (e.g., PBS pH 7.4) to a final concentration of 100-200 µM. Add this solution to the wells of a 96-well donor plate.

• Prepare the Acceptor Plate: The acceptor plate has a filter membrane coated with a lipid solution (e.g., phosphatidylcholine in dodecane). Fill the wells of the acceptor plate with buffer.

• Assemble the PAMPA Sandwich: Place the acceptor plate on top of the donor plate, ensuring the lipid-coated membrane is in contact with the donor solution.

• Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours).

• Quantification: After incubation, determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy.

• Calculate Papp: The apparent permeability coefficient is calculated using the following equation: Papp = (-VD * VA) / ((VD + VA) * A * t) * ln(1 - CA(t) / Cequilibrium) Where VD and VA are the volumes of the donor and acceptor wells, A is the area of the membrane, t is the incubation time, CA(t) is the compound concentration in the acceptor well at time t, and Cequilibrium is the concentration at equilibrium.

Visualizations

Caption: Troubleshooting workflow for a PROTAC with no observed cellular activity.

Caption: Mechanism of action for a VH032-based PROTAC.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. VH032 | Ligand for E3 Ligase | TargetMol [targetmol.com]
• 3. VH032, 1448188-62-2 | BroadPharm [broadpharm.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Proteolysis-Targeting Chimera (PROTAC) Delivery System: Advancing Protein Degraders towards Clinical Translation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
• 8. Medicinal Chemistry in Review: Potency-Enhanced Peptidomimetic VHL Ligands with Improved Oral Bioavailability | Domainex [domainex.co.uk]
• 9. Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. benchchem.com [benchchem.com]
• 12. Permeability Assay - Profacgen [profacgen.com]
• 13. A High-Throughput Method to Prioritize PROTAC Intracellular Target Engagement and Cell Permeability Using NanoBRET | Springer Nature Experiments [experiments.springernature.com]
• 14. mdpi.com [mdpi.com]
• 15. Improving cellular uptake of therapeutic entities through interaction with components of cell membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 19. PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Poor Oral Bioavailability of VH032-Based PROTACs

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the poor oral bioavailability of VH0032-based Proteolysis Targeting Chimeras (PROTACs).

Frequently Asked Questions (FAQs)

Q1: Why do VH032-based PROTACs typically exhibit low oral bioavailability?

A1: VH032-based PROTACs, like most PROTACs, are large molecules that often fall into the "beyond Rule of Five" (bRo5) chemical space.[1][2] This means they generally have a high molecular weight, a large number of rotatable bonds, and a large polar surface area, all of which can contribute to poor membrane permeability and low aqueous solubility.[1][2] Specifically for VHL-recruiting PROTACs, the VHL ligand itself can contribute to less favorable physicochemical properties compared to ligands for other E3 ligases like Cereblon.[3]

Q2: What are the key barriers to the oral absorption of VH032-based PROTACs?

A2: The primary barriers include:

• Low Permeability: The large size and polarity of these molecules hinder their ability to passively diffuse across the intestinal epithelium.[4][5]

• Poor Solubility: Many PROTACs have low aqueous solubility, which limits their dissolution in the gastrointestinal fluids, a prerequisite for absorption.

• Metabolic Instability: PROTACs can be susceptible to first-pass metabolism in the gut wall and liver, reducing the amount of active compound that reaches systemic circulation.

• Efflux: They can be substrates for efflux transporters like P-glycoprotein (P-gp) in the intestinal wall, which actively pump the compounds back into the intestinal lumen.

Q3: How does the linker composition affect the oral bioavailability of VH032-based PROTACs?

A3: The linker plays a critical role in determining the overall physicochemical properties of the PROTAC. Shorter, more rigid linkers are often associated with improved permeability compared to long, flexible PEG-based linkers.[5] The linker can also influence the molecule's ability to form intramolecular hydrogen bonds, which can shield polar groups and enhance membrane permeability.

Q4: Are there any known metabolic liabilities associated with the VH032 ligand?

A4: While specific metabolic pathways for VH032 are not extensively detailed in all public literature, potential metabolic soft spots in PROTACs often include amide bonds and sites susceptible to oxidation by cytochrome P450 enzymes. The VH032 core itself is relatively stable, but modifications to the linker and the warhead can introduce metabolic liabilities.

Q5: Can VH032-based PROTACs exhibit off-target effects related to the VHL ligand?

A5: The VH032 ligand binds to the von Hippel-Lindau (VHL) E3 ligase, which is a key regulator of the hypoxia-inducible factor 1α (HIF-1α). While the goal is to recruit VHL for target degradation, high concentrations of the PROTAC could potentially inhibit the VHL-HIF-1α interaction, leading to the stabilization of HIF-1α and activation of hypoxic signaling pathways. However, studies have shown that concentrations required to see these effects are often significantly higher than those needed for potent protein degradation.

Troubleshooting Guides

Problem 1: Low Permeability in In Vitro Assays (e.g., PAMPA)

Possible Cause	Troubleshooting Steps
High polar surface area and/or number of hydrogen bond donors.	Linker Modification: Systematically vary the linker length and composition. Consider replacing flexible PEG linkers with more rigid aliphatic or cyclic linkers.[5] Amide-to-Ester Substitution: Replacing an amide bond in the linker with an ester can reduce the number of hydrogen bond donors and improve permeability. Prodrug Approach: Mask polar functional groups with cleavable moieties that are removed intracellularly to release the active PROTAC.
The molecule is too flexible and adopts an extended conformation.	Promote Intramolecular Hydrogen Bonding: Design the linker to encourage the formation of intramolecular hydrogen bonds, leading to a more compact, "chameleon-like" structure that can better shield its polarity in a lipid environment.
High molecular weight.	Optimize Ligands: While challenging, explore smaller, yet still potent, warheads for the protein of interest.

Problem 2: High In Vitro Metabolic Clearance

Possible Cause	Troubleshooting Steps
Metabolism by cytochrome P450 enzymes.	Metabolite Identification: Use in vitro systems like human liver microsomes or hepatocytes to identify the primary sites of metabolism. Blocking Metabolism: Introduce metabolically inert groups (e.g., fluorine) at the identified metabolic "hot spots" to block enzymatic degradation.
Hydrolysis of ester or amide bonds in the linker.	Increase Steric Hindrance: Introduce bulky groups near labile bonds to sterically hinder access by metabolic enzymes. Replace Labile Linkages: Substitute esters or amides with more stable linkages, such as ethers or carbon-carbon bonds, if tolerated for ternary complex formation.

Problem 3: Poor In Vivo Oral Bioavailability Despite Good In Vitro Permeability and Stability

Possible Cause	Troubleshooting Steps
Low aqueous solubility limiting dissolution.	Formulation Development: Explore enabling formulations such as: - Amorphous Solid Dispersions (ASDs): Disperse the PROTAC in a polymer matrix to prevent crystallization and improve dissolution.[6] - Lipid-Based Formulations: Formulate the PROTAC in lipid-based systems like self-emulsifying drug delivery systems (SEDDS) to enhance solubility and absorption.[6]
High efflux by intestinal transporters (e.g., P-gp).	Co-administration with Efflux Inhibitors: In preclinical studies, co-administer the PROTAC with a known P-gp inhibitor to assess the impact of efflux. Structural Modification: Modify the PROTAC structure to reduce its affinity for efflux transporters.
First-pass metabolism in the gut wall.	Prodrug Strategy: Design a prodrug that is absorbed intact and releases the active PROTAC systemically.

Data Presentation

Table 1: Permeability of VH032-Based PROTACs with Varying Linkers

This table summarizes the Parallel Artificial Membrane Permeability Assay (PAMPA) data for a series of VH032-based PROTACs, highlighting the impact of linker composition on permeability.[4][5]

Compound	Linker Composition	Permeability (Pₑ) (x 10⁻⁶ cm/s)
MZ Series
7	2-unit PEG	0.6
8	3-unit PEG	0.03
9	4-unit PEG	0.006
AT Series
15	1-unit PEG	0.05
16	2-unit PEG	0.02
17	Alkyl	0.002
CM/CMP Series
12	2-unit PEG	0.01
13	3-unit PEG	0.005
14	4-unit PEG	0.002

Table 2: Physicochemical Properties of Orally Bioavailable PROTACs

This table provides a general comparison of the physicochemical properties of orally bioavailable PROTACs with the traditional Rule of Five.

Property	Rule of Five	Orally Bioavailable PROTACs (Typical Range)
Molecular Weight (Da)	≤ 500	700 - 1200
cLogP	≤ 5	3 - 7
Hydrogen Bond Donors	≤ 5	1 - 4
Hydrogen Bond Acceptors	≤ 10	10 - 18
Rotatable Bonds	≤ 10	15 - 30

Experimental Protocols

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Objective: To assess the passive permeability of a VH032-based PROTAC across an artificial lipid membrane.

Materials:

• 96-well filter plates (e.g., Millipore MultiScreen-IP, 0.45 µm PVDF)

• 96-well acceptor plates (e.g., Corning Costar)

• Phospholipid solution (e.g., 2% (w/v) L-α-phosphatidylcholine in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test PROTAC compound and control compounds (high and low permeability)

• LC-MS/MS system for analysis

Procedure:

• Prepare Donor Solutions: Dissolve the test PROTAC and control compounds in PBS to a final concentration of 10-50 µM.

• Coat Filter Plate: Add 5 µL of the phospholipid solution to each well of the filter plate, ensuring the filter is completely coated.

• Assemble PAMPA Plate: Carefully place the coated filter plate on top of the acceptor plate, which has been pre-filled with 300 µL of PBS per well.

• Add Donor Solutions: Add 150 µL of the donor solutions (test and control compounds) to the appropriate wells of the filter plate.

• Incubation: Cover the plate assembly and incubate at room temperature for 4-16 hours with gentle shaking.

• Sample Collection: After incubation, carefully separate the filter and acceptor plates. Collect samples from both the donor and acceptor wells.

• Analysis: Analyze the concentration of the compound in the donor and acceptor wells using a validated LC-MS/MS method.

• Calculate Permeability Coefficient (Pₑ): The apparent permeability coefficient is calculated using the following equation: Pₑ = - (V_A * V_D) / ((V_A + V_D) * A * t) * ln(1 - [C_A(t)] / [C_equilibrium]), where V_A and V_D are the volumes of the acceptor and donor wells, A is the filter area, t is the incubation time, [C_A(t)] is the compound concentration in the acceptor well at time t, and [C_equilibrium] is the concentration at equilibrium.

Protocol 2: In Vitro Metabolic Stability Assay in Human Liver Microsomes (HLM)

Objective: To determine the rate of metabolic degradation of a VH032-based PROTAC.

Materials:

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system

• Phosphate (B84403) buffer, pH 7.4

• Test PROTAC compound and control compounds (high and low clearance)

• Acetonitrile (B52724) with an internal standard for quenching

• LC-MS/MS system for analysis

Procedure:

• Prepare Solutions: Prepare stock solutions of the test and control compounds.

• Incubation Mixture: In a microcentrifuge tube, pre-warm a mixture of HLM and phosphate buffer at 37°C.

• Initiate Reaction: Add the test PROTAC to the HLM mixture, followed by the NADPH regenerating system to start the reaction.

• Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

• Quench Reaction: Immediately add the aliquot to a tube containing cold acetonitrile with an internal standard to stop the reaction.

• Sample Preparation: Vortex and centrifuge the samples to precipitate proteins. Transfer the supernatant for analysis.

• LC-MS/MS Analysis: Quantify the remaining parent PROTAC concentration at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of remaining PROTAC versus time. The slope of the line gives the elimination rate constant (k). The in vitro half-life (t₁/₂) is calculated as 0.693/k.

Protocol 3: In Vivo Pharmacokinetic (PK) Study in Mice (Oral Administration)

Objective: To determine the pharmacokinetic profile and oral bioavailability of a VH032-based PROTAC in mice.

Materials:

• Male CD-1 mice (or other appropriate strain)

• Test PROTAC formulated for oral and intravenous (IV) administration

• Dosing vehicles

• Blood collection supplies (e.g., heparinized capillaries, microcentrifuge tubes)

• LC-MS/MS system for bioanalysis

Procedure:

• Animal Acclimation: Acclimate mice to the facility for at least 3 days before the study.

• Dosing:

  • Oral Group: Administer the PROTAC formulation orally via gavage at a predetermined dose (e.g., 10 mg/kg).

  • IV Group: Administer the PROTAC formulation intravenously via the tail vein at a lower dose (e.g., 1 mg/kg).

• Blood Sampling: Collect blood samples (e.g., via tail vein or retro-orbital sinus) at multiple time points (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Plasma Preparation: Process the blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the PROTAC in plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC (Area Under the Curve), and half-life for both oral and IV routes.

• Calculate Oral Bioavailability (%F): %F = (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100

Mandatory Visualizations

Caption: Mechanism of action for a VH032-based PROTAC.

Caption: Experimental workflow for assessing oral bioavailability.

Caption: Downstream effects of BRD4 degradation by a PROTAC.

References

• 1. researchgate.net [researchgate.net]
• 2. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. icr.ac.uk [icr.ac.uk]

Technical Support Center: Synthesis of (R,S,S)-VH032 PROTAC

For researchers and scientists engaged in the development of novel therapeutics, Proteolysis Targeting Chimeras (PROTACs) represent a groundbreaking approach. The synthesis of these heterobifunctional molecules, however, can present unique challenges. This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) specifically for the synthesis of (R,S,S)-VH032-based PROTACs, a widely used von Hippel-Lindau (VHL) E3 ligase ligand.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of (R,S,S)-VH032 and its subsequent conjugation to form a PROTAC.

Part 1: Synthesis of (R,S,S)-VH032 Amine Precursor

The synthesis of the (R,S,S)-VH032 amine is a critical multi-step process. Below are common problems and their potential solutions.

Question 1: I am observing low yield during the Palladium-catalyzed C-H arylation of 4-methylthiazole. What are the possible causes and solutions?

Answer: Low yields in the C-H arylation step are a frequent challenge. Several factors can contribute to this issue.

• Catalyst Inactivity: The palladium catalyst is sensitive to air and moisture. Ensure all reagents and solvents are anhydrous and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen).

• Suboptimal Reaction Conditions: The choice of palladium source, ligand, base, and solvent can significantly impact the yield. Recent literature suggests that using Pd-PEPPSI-IPr as a catalyst can be superior to Pd(OAc)₂ in some cases, leading to higher yields and fewer byproducts.[1] Experiment with different conditions, such as those outlined in the experimental protocol below, to optimize the reaction.

• Byproduct Formation: The formation of bis-arylated products can reduce the yield of the desired mono-arylated product.[1] Optimizing the stoichiometry of the reactants, particularly the amount of 4-methylthiazole, can help minimize this side reaction.

• Difficult Purification: The product can be challenging to purify from the reaction mixture. A column-free purification method involving trituration with crushed ice/cold water has been reported to be effective in providing pure product.[2]

Question 2: My HATU-mediated amide coupling reaction to introduce the hydroxyproline (B1673980) moiety is sluggish or incomplete. How can I improve this step?

Answer: Incomplete amide coupling can be due to several factors related to the reagents and reaction setup.

• Moisture: HATU is moisture-sensitive. Ensure that all glassware is oven-dried and solvents are anhydrous.

• Base Selection: A non-nucleophilic base such as diisopropylethylamine (DIPEA) is crucial to prevent side reactions. Ensure the base is fresh and added in the correct stoichiometric amount.

• Activation Time: Allow for a pre-activation step where the carboxylic acid, HATU, and base are stirred together for a short period (e.g., 30 minutes) before adding the amine. This ensures the formation of the activated ester intermediate.[3]

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to determine the optimal reaction time.

Question 3: I am facing difficulties with the purification of the final (R,S,S)-VH032 amine. What are the recommended procedures?

Answer: Purification of the VH032 amine can be challenging due to its polarity and potential for multiple salt forms.

• Column Chromatography-Free Method: A multi-gram scale synthesis has been developed that avoids column chromatography. This method relies on a series of extractions and precipitations to isolate the product.[4]

• Salt Formation and Purification: The final product is often isolated as a hydrochloride salt to improve its stability and handling.[4] Purification can be achieved by dissolving the crude product in water, washing with an organic solvent like dichloromethane (B109758) (DCM) to remove non-polar impurities, followed by basification, extraction, and re-precipitation as the HCl salt.[4]

Question 4: Is the (R,S,S)-VH032 amine stable during storage?

Answer: The free base of VH032 amine can be a foamy solid and may have limited long-term stability. It is recommended to store it as the hydrochloride salt, which is a more stable, fine solid.[4] Store the HCl salt in a cool, dry place under an inert atmosphere.

Part 2: Final PROTAC Synthesis and General Troubleshooting

The final step involves coupling the (R,S,S)-VH032 amine with a linker and a ligand for the protein of interest (POI).

Question 5: What are the common challenges when coupling the (R,S,S)-VH032 amine to a linker?

Answer: The final coupling step to assemble the PROTAC molecule can also present difficulties.

• Choice of Coupling Chemistry: Standard amide bond formation using coupling reagents like HATU or HBTU is common. Alternatively, "click chemistry," such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), can be a highly efficient method if the linker and VH032 are appropriately functionalized.[5][6]

• Purification of the Final PROTAC: PROTACs are often large and complex molecules, making their purification challenging. Reverse-phase high-performance liquid chromatography (RP-HPLC) is frequently used for the final purification step.

• Solubility Issues: PROTACs can have poor solubility in common organic solvents. A careful selection of the purification and handling solvents is necessary.

Question 6: My synthesized PROTAC shows low degradation efficiency. What are the potential reasons related to the VH032 moiety?

Answer: While many factors can influence PROTAC efficacy, issues with the VH032 component can play a role.

• Incorrect Stereochemistry: The specific (R,S,S) stereochemistry of VH032 is crucial for its binding to the VHL E3 ligase. Ensure that the correct stereoisomers of the starting materials were used throughout the synthesis.

• Impurities: Residual impurities from the synthesis, such as byproducts or unreacted starting materials, can interfere with the PROTAC's activity. Ensure the final product is of high purity (>95%).

• Degradation of VH032 Moiety: Although generally stable, the VH032 moiety could potentially degrade under harsh experimental conditions. Confirm the integrity of the PROTAC molecule using analytical techniques like LC-MS and NMR.

Experimental Protocols

Below are detailed methodologies for key experiments in the synthesis of the (R,S,S)-VH032 amine precursor, adapted from published literature.[4]

Synthesis of (4-(4-Methylthiazol-5-yl)phenyl)methanamine Hydrochloride

This protocol describes a key intermediate step in the VH032 amine synthesis.

Step	Reagent/Solvent	Amount	Procedure
1	tert-Butyl 4-bromobenzylcarbamate	1 equivalent	Dissolve in DMAc.
2	4-Methylthiazole	2.3 equivalents	Add to the reaction mixture.
3	KOAc	2.3 equivalents	Add to the reaction mixture.
4	Pd(OAc)₂	0.06 equivalents	Add to the reaction mixture.
5	-	-	Degas the mixture with nitrogen for 20 minutes.
6	-	-	Heat the reaction to 130 °C for 4 hours.
7	-	-	Concentrate the reaction mixture under vacuum.
8	Ethyl acetate (B1210297) (EA) and Water	-	Add to the residue and filter through celite.
9	4 M HCl in dioxane	-	Add dropwise to the solution of the crude product in DCM.
10	-	-	Stir overnight at room temperature to precipitate the product.
11	-	-	Filter and dry the solid to obtain the hydrochloride salt.

HATU-mediated Amide Coupling

This protocol outlines the coupling of the amine with Boc-protected hydroxyproline.

Step	Reagent/Solvent	Amount	Procedure
1	(4-(4-Methylthiazol-5-yl)phenyl)methanamine HCl	1 equivalent	Dissolve in a mixture of DMF and DCM.
2	Triethylamine (TEA)	2.8 equivalents	Add to the solution at 0 °C.
3	Boc-L-hydroxyproline	1.02 equivalents	Add to the reaction mixture.
4	HATU	1.2 equivalents	Add to the reaction mixture.
5	-	-	Stir at 0 °C for 1 hour, then at room temperature overnight.
6	Saturated NaHCO₃ solution	-	Add to the residue after solvent removal and extract with EA.

Visualizations

Logical Workflow for Troubleshooting (R,S,S)-VH032 PROTAC Synthesis

Caption: A logical workflow for troubleshooting common issues in (R,S,S)-VH032 PROTAC synthesis.

PROTAC Mechanism of Action

Caption: The catalytic cycle of PROTAC-mediated protein degradation involving (R,S,S)-VH032.

References

• 1. Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01974A [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A beginner's guide to current synthetic linker strategies towards VHL-recruiting PROTACs: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 6. medchemexpress.com [medchemexpress.com]

Strategies to enhance the potency of (R,S,S)-VH032 derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the potency of (R,S,S)-VH032 derivatives in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,S)-VH032 and what is its primary mechanism of action?

(R,S,S)-VH032 is a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2][3] Its primary mechanism of action is the inhibition of the interaction between VHL and Hypoxia-Inducible Factor-1α (HIF-1α).[1][2][3] By binding to VHL, it prevents the VHL-mediated ubiquitination and subsequent proteasomal degradation of HIF-1α. This stabilizes HIF-1α, leading to the activation of the hypoxic response.[1] Because of its ability to recruit VHL, VH032 is widely used as a VHL ligand in the development of Proteolysis Targeting Chimeras (PROTACs).[3][4]

Q2: What are the common challenges encountered when working with (R,S,S)-VH032 and its derivatives?

The most common challenges associated with (R,S,S)-VH032 and its derivatives, particularly when incorporated into PROTACs, are:

• Poor Cellular Permeability: Due to their peptidic nature and often high molecular weight, VH032-based compounds can struggle to efficiently cross the cell membrane.

• Low Oral Bioavailability: Poor permeability directly translates to limited oral bioavailability, hindering in vivo applications.

• The "Hook Effect": In PROTAC applications, excessively high concentrations can lead to the formation of non-productive binary complexes (Target-PROTAC or VHL-PROTAC) instead of the functional ternary complex (Target-PROTAC-VHL), resulting in reduced degradation of the target protein.

• Inefficient Ternary Complex Formation: Even with binding to both the target protein and VHL, the linker connecting the two moieties may not be optimal for inducing a stable and productive ternary complex required for efficient ubiquitination.

Q3: What are the key strategies to improve the potency of (R,S,S)-VH032 derivatives?

Several strategies can be employed to enhance the potency and cell permeability of VH032 derivatives:

• Systematic Modification of LHS and RHS: The Left-Hand Side (LHS) and Right-Hand Side (RHS) of the VH032 scaffold can be systematically modified while keeping the hydroxy-proline (Hyp) core, which is crucial for VHL recognition, intact.

• Amide-to-Ester Substitution: Replacing an amide bond with an ester can reduce the number of hydrogen bond donors and has been shown to increase permeability, though it may slightly decrease binding affinity to VHL.[4][5]

• Linker Optimization in PROTACs: The composition and length of the linker in VH032-based PROTACs are critical. Shorter linkers and the incorporation of features that promote intramolecular hydrogen bonding can shield polar groups and improve cell permeability.[2][5]

• Conformational Restriction: Introducing conformational constraints, for instance through a tethered ring system on the RHS, can lock the molecule into its bioactive conformation, thereby improving potency.

• Introduction of Fluorine Substituents: The addition of fluorine at specific positions can enhance binding affinity and cellular potency. For example, the VH101 derivative, which combines cyclopropylation and α-fluorination, shows significantly increased binding affinity and cellular potency compared to VH032.

Troubleshooting Guides

Problem 1: Low or no degradation of the target protein with my VH032-based PROTAC.

Possible Cause	Troubleshooting Step
Poor Cell Permeability	1. Perform a cell permeability assay (e.g., PAMPA or NanoBRET™ Target Engagement Assay in intact vs. permeabilized cells) to assess compound entry into cells. 2. Synthesize analogs with improved permeability characteristics (e.g., amide-to-ester substitution, more lipophilic side chains).
Inefficient Ternary Complex Formation	1. Confirm binary engagement with both the target protein and VHL using biophysical assays (e.g., Fluorescence Polarization, ITC). 2. Synthesize a series of PROTACs with varying linker lengths and compositions to identify an optimal linker for ternary complex formation. 3. Use a NanoBRET™ Ternary Complex Assay to directly measure the formation of the ternary complex in live cells.
"Hook Effect"	1. Perform a wide dose-response curve (e.g., from low nM to high µM) to determine the optimal degradation concentration and identify the bell-shaped curve characteristic of the hook effect. 2. For subsequent experiments, use concentrations at or below the optimal degradation concentration (DCmax).
Low E3 Ligase Expression	1. Confirm the expression level of VHL in your chosen cell line via Western Blot or qPCR. 2. Consider using a different cell line with higher endogenous VHL expression.
PROTAC Instability	1. Assess the stability of your PROTAC in cell culture media over the time course of your experiment using LC-MS. 2. If instability is observed, consider modifications to metabolically labile sites.

Problem 2: High off-target effects or cellular toxicity.

Possible Cause	Troubleshooting Step
Lack of Specificity of the Target-Binding Moiety	1. Use a more selective "warhead" for your protein of interest. 2. Perform proteomic studies to identify off-target proteins and guide the redesign of the target binder.
Toxicity of the VH032 Ligand or PROTAC	1. Assess the cytotoxicity of the VH032 ligand alone and the full PROTAC using a cell viability assay (e.g., MTT, CellTiter-Glo®). 2. Synthesize and test a negative control PROTAC with an inactive stereoisomer of the VH032 ligand to determine if the toxicity is VHL-dependent.
HIF-1α Stabilization	1. At high concentrations, VH032-based PROTACs can inhibit the VHL-HIF-1α interaction, leading to HIF-1α stabilization. 2. Monitor HIF-1α levels by Western Blot. If stabilization is observed, use lower concentrations of the PROTAC.

Quantitative Data Summary

The following tables summarize key quantitative data for (R,S,S)-VH032 and some of its derivatives.

Table 1: Binding Affinities of VH032 Derivatives to VHL

Compound	Kd (nM)	IC50 (nM)	Assay Method	Reference
(R,S,S)-VH032	~185	352.2	Fluorescence Polarization	[1]
VH298	-	288.2	TR-FRET	[1]
VH101	44	-	Not Specified	[6]
Amide-containing compound 4	~320	-	Fluorescence Polarization	[4][5]
Ester-containing compound 3	~540	-	Fluorescence Polarization	[4][5]
MZ1 (VH032-based PROTAC)	-	226.2	TR-FRET	[1]

Table 2: Permeability Data for VH032-based Compounds

Compound	Permeability (Pe, 10⁻⁶ cm/s)	Assay Method	Reference
Amide-containing compound 4	8.6	PAMPA	[4]
Ester-containing compound 3	17.2	PAMPA	[4]
PROTAC with alkyl linker (17)	0.002	PAMPA	[5]
PROTAC with 1-unit PEG linker (15)	0.005	PAMPA	[5]

Experimental Protocols

1. NanoBRET™ Target Engagement (TE) Intracellular VHL Assay

This protocol is adapted from Promega's technical manual and is used to measure the binding of a test compound to VHL in live cells.

• Principle: This assay uses a VHL protein fused to NanoLuc® luciferase as the energy donor and a fluorescently labeled VHL tracer as the energy acceptor. Competitive displacement of the tracer by a test compound results in a loss of Bioluminescence Resonance Energy Transfer (BRET).

• Materials:

  • HEK293 cells

  • VHL-NanoLuc® fusion vector

  • NanoBRET™ TE Tracer for VHL

  • Nano-Glo® Substrate

  • Test compound (VH032 derivative)

  • White, 96-well assay plates

• Procedure:

  • Cell Plating: Seed HEK293 cells in 96-well plates at an appropriate density and incubate overnight.

  • Transfection: Transfect the cells with the VHL-NanoLuc® fusion vector using a suitable transfection reagent. Incubate for 24 hours.

  • Compound Preparation: Prepare serial dilutions of the test compound in Opti-MEM® I Reduced Serum Medium.

  • Assay Plate Setup:

    • Add the test compound dilutions to the wells containing the transfected cells.

    • Prepare a "no compound" control and a "no tracer" control.

  • Tracer Addition: Add the NanoBRET™ TE Tracer to all wells except the "no tracer" control.

  • Substrate Addition: Add the Nano-Glo® Substrate to all wells.

  • Incubation: Incubate the plate at 37°C for 2 hours.

  • Measurement: Measure the donor emission (460nm) and acceptor emission (610nm) using a luminometer capable of filtered luminescence measurements.

  • Data Analysis: Calculate the NanoBRET™ ratio (Acceptor Emission / Donor Emission). Plot the ratio against the compound concentration and fit the data to a dose-response curve to determine the IC50.

2. Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay provides an in vitro method to assess the passive permeability of a compound.

• Principle: A 96-well filter plate is coated with a lipid solution to form an artificial membrane. The test compound is added to the donor wells, and its diffusion across the artificial membrane into the acceptor wells is measured over time.

• Materials:

  • 96-well filter plates (donor plate)

  • 96-well acceptor plates

  • Lipid solution (e.g., phosphatidylcholine in dodecane)

  • Phosphate buffered saline (PBS)

  • Test compound

  • LC-MS/MS system for quantification

• Procedure:

  • Membrane Coating: Coat the filter of the donor plate with the lipid solution and allow the solvent to evaporate.

  • Compound Preparation: Prepare a solution of the test compound in PBS.

  • Assay Setup:

    • Fill the acceptor wells with PBS.

    • Place the lipid-coated donor plate on top of the acceptor plate.

    • Add the test compound solution to the donor wells.

  • Incubation: Incubate the plate assembly at room temperature for a defined period (e.g., 4-18 hours).

  • Quantification: After incubation, determine the concentration of the test compound in both the donor and acceptor wells using LC-MS/MS.

  • Data Analysis: Calculate the permeability coefficient (Pe) using the following equation: Pe = - [Vd * Va / (Area * Time * (Vd + Va))] * ln(1 - [C]a / [C]eq) where Vd and Va are the volumes of the donor and acceptor wells, Area is the surface area of the membrane, Time is the incubation time, [C]a is the compound concentration in the acceptor well, and [C]eq is the equilibrium concentration.

Visualizations

References

• 1. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Impact of Linker Composition on VHL PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.dundee.ac.uk [discovery.dundee.ac.uk]

Addressing off-target effects of (R,S,S)-VH032-based PROTACs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R,S,S)-VH032-based Proteolysis Targeting Chimeras (PROTACs). Our goal is to help you address and mitigate potential off-target effects and other common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,S)-VH032 and why is it used in PROTACs?

(R,S,S)-VH032 is a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] It is the active stereoisomer of VH032 and is widely used as the E3 ligase-recruiting moiety in PROTACs. By incorporating (R,S,S)-VH032, a PROTAC can hijack the VHL E3 ligase to induce the ubiquitination and subsequent proteasomal degradation of a target protein.

Q2: What are the common off-target effects associated with (R,S,S)-VH032-based PROTACs?

Off-target effects with PROTACs can arise from several factors:

• The warhead: The ligand that binds to your protein of interest (POI) may have its own off-target binding profile.

• The (R,S,S)-VH032 ligand: While generally selective for VHL, at high concentrations it could potentially have off-target interactions. However, studies have shown that the VH032 ligand itself is exquisitely specific for VHL, suggesting off-target effects are less likely to originate from the VHL binder itself.

• Neo-substrates: The ternary complex formed between the POI, PROTAC, and VHL may present a surface that leads to the ubiquitination of unintended proteins.

• Cytotoxicity: At high concentrations, some PROTACs can induce cytotoxicity that leads to non-specific protein degradation, which is independent of VHL-mediated ubiquitination.[3]

Q3: How can I minimize off-target effects?

Minimizing off-target effects is crucial for the successful development of a selective PROTAC. Here are some key strategies:

• Optimize PROTAC Concentration: Use the lowest effective concentration of your PROTAC that achieves maximal degradation of your target protein (Dmax). Performing a dose-response curve is essential to determine the optimal concentration and to avoid the "hook effect".[4]

• Use a Highly Selective Warhead: The selectivity of your PROTAC is heavily influenced by the selectivity of the ligand for your POI.

• Linker Optimization: The length and composition of the linker can significantly impact the geometry of the ternary complex and, consequently, its selectivity.

• Employ Negative Controls: Use an inactive epimer of VH032 (e.g., cis-MZ1) or a PROTAC with a mutated warhead that does not bind the target protein to confirm that the observed degradation is dependent on the formation of a productive ternary complex.[1]

Q4: My (R,S,S)-VH032-based PROTAC is not degrading my target protein. What should I do?

Several factors could be at play if you don't observe target degradation:

• Poor Cell Permeability: PROTACs are often large molecules and may not efficiently cross the cell membrane.[5][6]

• Inefficient Ternary Complex Formation: The PROTAC may not be able to effectively bridge the interaction between your POI and VHL.

• Low VHL Expression: The cell line you are using may not express sufficient levels of VHL. Confirm VHL expression by Western blot.

• Rapid PROTAC Metabolism: The PROTAC molecule may be unstable and quickly metabolized in the cell.

• Target Protein Properties: The target protein may have a very long half-life or be localized in a cellular compartment inaccessible to the PROTAC or the proteasome.

Troubleshooting Guide

Issue 1: No or Poor Target Degradation

Possible Cause	Troubleshooting Step
Suboptimal PROTAC Concentration	Perform a dose-response experiment with a wide range of concentrations (e.g., 1 nM to 10 µM) to identify the optimal concentration for degradation and to check for a potential "hook effect."
Poor Cell Permeability	Consider modifying the linker to improve physicochemical properties. Assess cell permeability using assays like the Parallel Artificial Membrane Permeability Assay (PAMPA).[5][6]
Inefficient Ternary Complex Formation	Confirm the formation of the ternary complex (POI-PROTAC-VHL) using co-immunoprecipitation (Co-IP).
Low E3 Ligase Expression	Verify the expression of VHL in your cell line using Western blot.
PROTAC Instability	Assess the stability of your PROTAC in cell culture media over the time course of your experiment.
Target Protein Characteristics	Determine the basal turnover rate of your target protein. Highly stable proteins may require longer treatment times or more potent degraders.

Issue 2: Suspected Off-Target Effects

Observation	Troubleshooting Step
Unexpected Phenotype or Toxicity	Conduct a comprehensive off-target analysis using quantitative proteomics (e.g., mass spectrometry) to identify unintended degraded proteins.[4]
Degradation in the Presence of Negative Controls	If you observe degradation with an inactive epimer or a non-binding warhead, the effect is likely off-target or due to general cytotoxicity.
VHL-Independent Degradation	Pre-treat cells with a VHL inhibitor (e.g., VH298) before adding your PROTAC. If the target is still degraded, the mechanism is VHL-independent.

Data Presentation

Quantitative Degradation Data for VH032-Based BET Bromodomain PROTACs

The following table summarizes the degradation potency (DC50) and efficacy (Dmax) of two well-characterized (R,S,S)-VH032-based PROTACs, MZ1 and ARV-771, which target the BET family of proteins (BRD2, BRD3, and BRD4).

PROTAC	Target	Cell Line	DC50	Dmax	Reference
MZ1	BRD4	HeLa	~100 nM	>90%	[7]
BRD2	HeLa	Less potent	Lower	[7]
BRD3	HeLa	Less potent	Lower	[7]
ARV-771	BRD2/3/4	22Rv1 (Prostate Cancer)	<5 nM	>90%

Note: DC50 and Dmax values can vary depending on the cell line, treatment time, and specific experimental conditions.

Proteomics Analysis of MZ1

A quantitative proteomics study was conducted in HeLa cells treated with 1 µM MZ1 for 24 hours to assess its selectivity.

Finding	Details	Reference
On-Target Selectivity	Among 5,674 quantified proteins, MZ1 induced the marked and selective degradation of BET proteins.	[1]
Preferential Degradation	MZ1 showed a preference for degrading BRD4 over BRD3 and BRD2.	[1]
Minimal Off-Targets	No significant off-target protein degradation was observed, highlighting the high selectivity of MZ1.	[1]

Experimental Protocols

Western Blot for Determining DC50 and Dmax

This protocol outlines the steps to assess the degradation of a target protein in response to treatment with a (R,S,S)-VH032-based PROTAC.

Materials:

• Cell line of interest

• (R,S,S)-VH032-based PROTAC

• DMSO (vehicle control)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels, buffers, and electrophoresis apparatus

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Seeding: Plate cells at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow cells to adhere overnight.

• PROTAC Treatment: Prepare serial dilutions of the PROTAC in cell culture medium. A typical concentration range is 1 nM to 10 µM. Include a vehicle-only control (e.g., 0.1% DMSO).

• Incubation: Replace the cell medium with the PROTAC-containing medium and incubate for the desired time (e.g., 4, 8, 16, or 24 hours).

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add lysis buffer to each well and incubate on ice for 30 minutes.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize the protein concentration of all samples.

  • Add Laemmli sample buffer and boil the samples.

  • Load equal amounts of protein onto an SDS-PAGE gel and run the electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDC or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate the membrane with the primary antibody for the target protein overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection:

  • Incubate the membrane with ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

• Analysis:

  • Quantify the band intensities for the target protein and the loading control.

  • Normalize the target protein signal to the loading control.

  • Calculate the percentage of degradation relative to the vehicle control.

  • Plot the percentage of degradation against the PROTAC concentration to determine the DC50 and Dmax.

Co-Immunoprecipitation (Co-IP) to Confirm Ternary Complex Formation

This protocol is to verify the formation of the POI-PROTAC-VHL ternary complex in cells.

Materials:

• Cell line expressing the POI

• (R,S,S)-VH032-based PROTAC

• Proteasome inhibitor (e.g., MG132)

• Non-denaturing lysis buffer

• Antibody against VHL (for immunoprecipitation)

• Control IgG

• Protein A/G agarose (B213101) beads

• Primary antibody against the POI (for Western blot)

• Wash buffer

Procedure:

• Cell Treatment:

  • Culture cells to 70-80% confluency.

  • Pre-treat cells with a proteasome inhibitor (e.g., 10 µM MG132) for 2 hours to prevent degradation of the ubiquitinated target.

  • Treat cells with the PROTAC at an effective concentration (e.g., 100 nM) or DMSO for 4-6 hours.

• Cell Lysis:

  • Lyse the cells using a non-denaturing lysis buffer.

  • Centrifuge to pellet debris and collect the supernatant.

• Immunoprecipitation:

  • Pre-clear the lysate with Protein A/G agarose beads.

  • To the pre-cleared lysate, add the anti-VHL antibody or control IgG. Incubate overnight at 4°C.

  • Add Protein A/G agarose beads to capture the antibody-protein complexes.

• Washing: Pellet the beads and wash several times with wash buffer to remove non-specific binding.

• Elution and Western Blot:

  • Elute the protein complexes from the beads.

  • Analyze the eluates by Western blot using a primary antibody against your POI.

  • A band for your POI in the anti-VHL immunoprecipitated sample (but not in the IgG control) confirms the formation of the ternary complex.

Visualizations

PROTAC Mechanism of Action

Caption: Mechanism of action of a (R,S,S)-VH032-based PROTAC.

Troubleshooting Workflow for Off-Target Effects

Caption: A workflow for troubleshooting off-target effects.

Simplified BET Protein Signaling Pathway

Caption: Simplified pathway showing BET PROTAC-induced BRD4 degradation.

References

• 1. Pardon Our Interruption [opnme.com]
• 2. Workflow for E3 Ligase Ligand Validation for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Understanding and Improving the Membrane Permeability of VH032-Based PROTACs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective Small Molecule Induced Degradation of the BET Bromodomain Protein BRD4 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PROTAC-induced BET protein degradation as a therapy for castration-resistant prostate cancer - PMC [pmc.ncbi.nlm.nih.gov]

Stability of (R,S,S)-VH032 in biological assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R,S,S)-VH032.

Frequently Asked Questions (FAQs)

Q1: What is (R,S,S)-VH032 and what is its primary application?

A1: (R,S,S)-VH032 is a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] Its primary application is in the development of Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that recruit an E3 ligase to a target protein, leading to the ubiquitination and subsequent degradation of that protein.[3][4] (R,S,S)-VH032 serves as the VHL-recruiting component of the PROTAC.

Q2: What are the recommended storage and handling conditions for (R,S,S)-VH032?

A2: Proper storage is crucial to maintain the stability and activity of (R,S,S)-VH032. The following table summarizes the recommended conditions based on supplier data sheets.

Form	Storage Temperature	Duration	Notes
Powder	-20°C	3 years	Store sealed and away from moisture.[1][4][5]
4°C	2 years	For shorter-term storage.[1]
In Solvent (e.g., DMSO)	-80°C	6 months - 1 year	Aliquot to avoid repeated freeze-thaw cycles.[1][5][6]
-20°C	1 month	For shorter-term working stocks.[1][5][6]

Q3: How should I prepare stock solutions of (R,S,S)-VH032?

A3: (R,S,S)-VH032 is soluble in DMSO.[7] To prepare a stock solution, dissolve the powder in fresh, anhydrous DMSO to the desired concentration. Sonication may be required to fully dissolve the compound.[7] It is important to use hygroscopic DMSO as moisture can affect solubility and stability.[4] For in vivo studies, specific formulations with solvents like PEG300, Tween 80, and saline are recommended, and it is advised to prepare these solutions fresh on the day of use.[4]

Q4: What is the mechanism of action of (R,S,S)-VH032?

A4: (R,S,S)-VH032 is an inhibitor of the VHL/HIF-1α interaction.[7] It binds to the VHL protein, preventing it from binding to and degrading its natural substrate, the alpha subunit of Hypoxia-Inducible Factor (HIF-1α). This leads to the stabilization of HIF-1α and the activation of the hypoxic response.[8] When incorporated into a PROTAC, the primary mechanism is to recruit VHL to a new target protein for degradation.

Below is a diagram illustrating the role of VH032 in the VHL-HIF-1α signaling pathway.

VHL-HIF-1α signaling pathway and the inhibitory action of (R,S,S)-VH032.

Troubleshooting Guides

Issue 1: Inconsistent or lower than expected activity in cellular assays.

Possible Cause	Troubleshooting Step
Degradation of (R,S,S)-VH032 stock solution.	Prepare fresh stock solutions from powder. Aliquot stock solutions to minimize freeze-thaw cycles. Store aliquots at -80°C for long-term storage and -20°C for short-term use.[1][5][6]
Precipitation of (R,S,S)-VH032 in cell culture media.	Visually inspect the media after adding the compound. If precipitation is observed, consider using a lower final concentration or a different solvent system if compatible with your assay. Ensure the final DMSO concentration is kept low (ideally ≤ 1%) as higher concentrations can affect both compound solubility and assay performance.[9][10]
Cell permeability issues.	While (R,S,S)-VH032 is generally considered cell-permeable, its efficiency can vary between cell lines. If poor permeability is suspected, consider using a more potent analog or optimizing the treatment time.
Incorrect stereoisomer.	Ensure you are using the (R,S,S) stereoisomer, as other stereoisomers may have different binding affinities and activities.

Issue 2: Variability in TR-FRET assay results.

Possible Cause	Troubleshooting Step
Suboptimal DMSO concentration.	The performance of TR-FRET assays can be sensitive to the final DMSO concentration. It is recommended to keep the DMSO concentration at or below 1%.[9][10] Higher concentrations can lead to a decrease in the assay signal window.
Instability of the TR-FRET signal.	Ensure sufficient incubation time for the assay components to reach equilibrium. For a BODIPY FL VH032-based TR-FRET assay, stable signals have been observed with incubation times between 90 and 300 minutes.[9][10]
Assay interference from other compounds.	If screening a library of compounds, be aware of potential autofluorescence or quenching effects. Include appropriate controls to identify interfering compounds.
Incorrect protein or probe concentrations.	Optimize the concentrations of the fluorescent probe and the VHL protein complex to achieve a good signal-to-background ratio. Using a probe concentration close to its Kd value can lead to more accurate Ki calculations for tested ligands.[10]

Below is a workflow for troubleshooting TR-FRET assay variability.

Troubleshooting workflow for (R,S,S)-VH032 based TR-FRET assays.

Experimental Protocols

General Protocol for a TR-FRET Binding Assay

This protocol is adapted from a published method using a fluorescently labeled VH032 analog (BODIPY FL VH032) and is intended as a general guideline.[9][10]

• Assay Buffer Preparation: Prepare a suitable assay buffer, for example, 50 mM Tris (pH 7.5), 0.01% Triton X-100, 0.01% bovine serum albumin, and 1 mM DTT (freshly added).

• Reagent Preparation:

  • Prepare a stock solution of (R,S,S)-VH032 or the test compound in 100% DMSO.

  • Prepare solutions of the GST-tagged VCB protein complex and the Tb-labeled anti-GST antibody in the assay buffer.

  • Prepare a solution of the fluorescently labeled VH032 probe (e.g., BODIPY FL VH032) in the assay buffer.

• Assay Plate Preparation:

  • Use an acoustic liquid handler or a multichannel pipette to dispense the test compounds into a low-volume 384-well plate.

  • Add the GST-VCB protein complex and the Tb-anti-GST antibody solution to the wells.

  • Add the fluorescently labeled VH032 probe to initiate the binding reaction.

• Incubation: Incubate the plate in the dark at room temperature for a predetermined optimal time (e.g., 90-300 minutes) to allow the binding to reach equilibrium.

• Signal Detection: Read the plate using a suitable plate reader with excitation and emission wavelengths appropriate for the donor (e.g., Terbium) and acceptor (e.g., BODIPY FL) fluorophores. The TR-FRET signal is typically calculated as a ratio of the acceptor and donor emission intensities.

• Data Analysis:

  • Normalize the data to controls (e.g., DMSO for maximum signal and a high concentration of a known VHL inhibitor for minimum signal).

  • Fit the dose-response data using a suitable nonlinear regression model to determine IC50 values.

  • Calculate Ki values using an appropriate equation if the Kd of the fluorescent probe is known.

The following diagram illustrates the experimental workflow for a typical TR-FRET assay.

Experimental workflow for a (R,S,S)-VH032 TR-FRET binding assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. VH032 | Ligand for E3 Ligase | TargetMol [targetmol.com]
• 8. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel–Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validating (R,S,S)-VH032 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the cellular target engagement of (R,S,S)-VH032, a widely utilized E3 ubiquitin ligase ligand. We will explore its mechanism of action, compare it with alternative molecules, and provide detailed experimental protocols for key validation assays.

(R,S,S)-VH032 is a stereoisomer of VH032, a potent and selective ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2] Its primary function is to inhibit the interaction between VHL and the alpha subunit of Hypoxia-Inducible Factor 1 (HIF-1α).[3][4][5] This inhibition mimics a hypoxic state by stabilizing HIF-1α, which would otherwise be targeted for proteasomal degradation under normoxic conditions.[5] This targeted disruption of the VHL:HIF-1α protein-protein interaction makes VH032 and its derivatives valuable tools in chemical biology and drug discovery, particularly in the development of Proteolysis Targeting Chimeras (PROTACs).[3][4][6][7] PROTACs are bifunctional molecules that recruit an E3 ligase to a target protein, leading to the target's ubiquitination and subsequent degradation.

Comparison with Alternative VHL Ligands

The validation of (R,S,S)-VH032's target engagement is crucial for its application in research and drug development. A direct comparison with other VHL ligands, such as the more potent inhibitor VH298 and other stereoisomers of VH032, provides a robust assessment of its efficacy and specificity.

Compound	Target	Reported Affinity (Kd)	Key Features
(R,S,S)-VH032	von Hippel-Lindau (VHL) E3 Ligase	185 nM[1]	A widely used VHL ligand for PROTAC development.[3][4][6]
VH298	von Hippel-Lindau (VHL) E3 Ligase	Not explicitly stated, but described as more potent than VH032[5]	A potent chemical probe that blocks the VHL:HIF-α interaction.[5][8]
VH032 Stereoisomers	von Hippel-Lindau (VHL) E3 Ligase	Varies depending on the stereoisomer	The specific stereochemistry of the hydroxyproline (B1673980) motif is critical for VHL binding.

Key Experimental Protocols for Target Engagement Validation

Several biophysical and cell-based assays can be employed to validate the direct binding of (R,S,S)-VH032 to VHL within the cellular environment.

NanoBRET™ Target Engagement Assay

This assay measures the binding of a ligand to a target protein in live cells. It relies on Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc® luciferase-tagged target protein and a fluorescently labeled tracer that binds to the same target. A test compound that also binds to the target will compete with the tracer, leading to a decrease in the BRET signal.

Experimental Workflow:

Figure 1: Workflow for the NanoBRET™ Target Engagement Assay.

Methodology:

• Cell Culture and Transfection: Culture HEK293 cells and transiently transfect them with a vector encoding for a VHL-NanoLuc® fusion protein.

• Assay Preparation: Seed the transfected cells into a 96-well plate. On the day of the assay, prepare serial dilutions of (R,S,S)-VH032.

• Compound and Tracer Addition: Add the (R,S,S)-VH032 dilutions and the NanoBRET™ tracer to the cells. Incubate at 37°C.

• Signal Detection: Add Nano-Glo® substrate and immediately measure the luminescence at the donor and acceptor wavelengths using a plate reader.

• Data Analysis: Calculate the BRET ratio and plot the data against the compound concentration to determine the IC50 value, which represents the concentration of (R,S,S)-VH032 required to displace 50% of the tracer.

Cellular Thermal Shift Assay (CETSA®)

CETSA® is a powerful technique to monitor target engagement in a cellular context. The principle is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability. This change in thermal stability is then detected by quantifying the amount of soluble protein remaining after heat shock.

Experimental Workflow:

Figure 2: Workflow for the Cellular Thermal Shift Assay (CETSA®).

Methodology:

• Cell Treatment: Treat cultured cells with (R,S,S)-VH032 or a vehicle control for a defined period.

• Heat Shock: Aliquot the cell suspension and heat the samples at a range of temperatures for a short duration (e.g., 3 minutes).

• Cell Lysis and Fractionation: Lyse the cells by freeze-thawing. Separate the soluble protein fraction from the precipitated protein aggregates by centrifugation.

• Protein Quantification: Analyze the amount of soluble VHL in the supernatant by Western blotting or other sensitive protein detection methods like mass spectrometry.

• Data Analysis: Plot the amount of soluble VHL as a function of temperature. A shift in the melting curve to a higher temperature in the presence of (R,S,S)-VH032 indicates target engagement.

Immunoprecipitation and Western Blotting

This classic biochemical technique can be used to confirm the disruption of the VHL-HIF-1α interaction by (R,S,S)-VH032. By immunoprecipitating VHL, one can assess the amount of co-precipitated HIF-1α.

Experimental Workflow:

Figure 3: Workflow for Immunoprecipitation and Western Blotting.

Methodology:

• Cell Treatment and Lysis: Treat cells with varying concentrations of (R,S,S)-VH032. Lyse the cells in a non-denaturing buffer to preserve protein-protein interactions.

• Immunoprecipitation: Incubate the cell lysates with an antibody specific for VHL.

• Complex Capture: Add Protein A/G beads to pull down the VHL-antibody complexes.

• Elution and Electrophoresis: Wash the beads to remove non-specific binders and elute the bound proteins. Separate the proteins by SDS-PAGE.

• Western Blotting: Transfer the separated proteins to a membrane and probe with antibodies against both VHL and HIF-1α to detect the amount of co-immunoprecipitated HIF-1α. A decrease in the HIF-1α signal in the (R,S,S)-VH032 treated samples indicates disruption of the VHL-HIF-1α interaction.

VHL Signaling Pathway and (R,S,S)-VH032 Mechanism of Action

Under normal oxygen levels (normoxia), HIF-1α is hydroxylated by prolyl hydroxylases (PHDs). This modification allows it to be recognized by the VHL E3 ligase complex, leading to its ubiquitination and subsequent degradation by the proteasome. (R,S,S)-VH032 binds to VHL and blocks the recognition of hydroxylated HIF-1α, thereby stabilizing it.

Figure 4: VHL Signaling Pathway and the Mechanism of (R,S,S)-VH032.

By employing these methodologies, researchers can confidently validate the intracellular target engagement of (R,S,S)-VH032, providing a solid foundation for its use in basic research and as a critical component of novel therapeutics like PROTACs.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. VH032 | Ligand for E3 Ligase | TargetMol [targetmol.com]
• 5. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. VH-032 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 8. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]

Comparative Analysis of (R,S,S)-VH032 Stereoisomers in PROTAC Efficacy: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving field of targeted protein degradation, Proteolysis Targeting Chimeras (PROTACs) have emerged as a powerful therapeutic modality. A critical component of many successful PROTACs is the E3 ligase ligand, which recruits the cellular machinery responsible for protein degradation. VH032, a potent ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, is widely utilized in PROTAC design. The stereochemistry of VH032 is paramount for its function, with the (R,S,S) configuration being the active stereoisomer that facilitates the crucial interaction with VHL. This guide provides a comparative analysis of the (R,S,S)-VH032 stereoisomer and its alternatives, supported by experimental principles and methodologies, to aid researchers in the rational design of effective PROTAC degraders.

The Critical Role of (R,S,S) Stereochemistry in VHL Engagement

The interaction between VH032 and VHL is highly specific, driven by a network of hydrogen bonds and hydrophobic interactions. The (2S,4R)-4-hydroxyproline core of VH032 is a key pharmacophore that mimics the binding motif of the natural VHL substrate, Hypoxia-Inducible Factor 1α (HIF-1α)[1]. The specific spatial arrangement of the substituents in the (R,S,S)-VH032 isomer is essential for optimal binding to the VHL active site.

While direct, quantitative side-by-side comparisons of the degradation efficacy of PROTACs containing different VH032 stereoisomers are not extensively documented in publicly available literature, the principles of molecular recognition strongly indicate that deviations from the (R,S,S) configuration would significantly impair or abolish VHL binding. For instance, the cis-epimer of VH032, which has an altered stereochemistry at the hydroxyproline (B1673980) ring, is known to be inactive as it fails to bind to VHL[2]. This underscores the stringent stereochemical requirements for VHL engagement.

PROTAC Efficacy: Beyond Binary Binding

The efficacy of a PROTAC is not solely determined by its binary binding affinity to the target protein and the E3 ligase. The ability to form a stable and productive ternary complex (Target Protein-PROTAC-E3 Ligase) is a critical determinant of successful protein degradation[3]. The stereochemistry of the E3 ligase ligand plays a pivotal role in the geometry and stability of this ternary complex, influencing the efficiency of ubiquitin transfer to the target protein.

Quantitative Data Summary

Due to the lack of direct comparative studies in the literature, the following tables are presented in an illustrative format to guide researchers on the types of data to generate when comparing different stereoisomers.

Table 1: Illustrative Comparison of VHL Binding Affinity of VH032 Stereoisomers

Stereoisomer	VHL Binding Affinity (Kd, nM)	Method	Reference
(R,S,S)-VH032	185	Isothermal Titration Calorimetry (ITC)	[4]
(S,R,R)-VH032	Not Reported (Expected to be significantly weaker or inactive)	-	-
Other Diastereomers	Not Reported (Expected to be significantly weaker or inactive)	-	-

Table 2: Illustrative Comparison of PROTAC Degradation Efficacy

PROTAC with VH032 Stereoisomer	Target Protein	DC50 (nM)	Dmax (%)	Cell Line	Reference
PROTAC-(R,S,S)-VH032	e.g., BRD4	Expected to be potent (e.g., <100)	Expected to be high (e.g., >80)	e.g., HeLa	[5]
PROTAC-(S,R,R)-VH032	e.g., BRD4	Not Reported (Expected to be inactive)	Not Reported (Expected to be inactive)	e.g., HeLa	-

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of PROTAC efficacy. Below are protocols for key experiments used to characterize and compare VH032-based PROTACs.

Ternary Complex Formation Assay (AlphaLISA)

This assay quantifies the formation of the ternary complex in solution.

• Reagents:

  • His-tagged VHL protein

  • GST-tagged Target Protein

  • PROTACs with different VH032 stereoisomers

  • AlphaLISA anti-His Acceptor beads

  • AlphaLISA Glutathione Donor beads

  • AlphaLISA Buffer

• Procedure:

  • Prepare serial dilutions of the PROTACs.

  • In a 384-well plate, add the His-tagged VHL, GST-tagged target protein, and the PROTAC dilutions.

  • Incubate at room temperature for 1 hour to allow complex formation.

  • Add a mixture of anti-His Acceptor beads and Glutathione Donor beads.

  • Incubate in the dark at room temperature for 1 hour.

  • Read the plate on an AlphaScreen-compatible plate reader.

• Data Analysis:

  • Plot the AlphaLISA signal against the PROTAC concentration to generate a bell-shaped curve. The peak of the curve represents the optimal concentration for ternary complex formation.

Target Protein Degradation Assay (Western Blot)

This assay measures the reduction in the levels of the target protein in cells treated with the PROTAC.

• Reagents:

  • Cell line expressing the target protein

  • PROTACs with different VH032 stereoisomers

  • DMSO (vehicle control)

  • Lysis buffer (e.g., RIPA buffer with protease inhibitors)

  • Primary antibody against the target protein

  • Primary antibody against a loading control (e.g., GAPDH, β-actin)

  • HRP-conjugated secondary antibody

  • ECL substrate

• Procedure:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with a range of concentrations of the PROTACs or DMSO for a specified time (e.g., 24 hours).

  • Lyse the cells and quantify the total protein concentration.

  • Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against the target protein and a loading control.

  • Incubate with the HRP-conjugated secondary antibody.

  • Develop the blot using an ECL substrate and image the chemiluminescence.

• Data Analysis:

  • Quantify the band intensities for the target protein and the loading control.

  • Normalize the target protein levels to the loading control.

  • Calculate the percentage of degradation relative to the vehicle-treated control.

  • Plot the percentage of degradation against the PROTAC concentration and fit the data to a dose-response curve to determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation).

Visualizations

Signaling Pathway of VH032-based PROTAC Action

Caption: PROTAC-mediated degradation pathway.

Experimental Workflow for PROTAC Efficacy Assessment

Caption: Workflow for evaluating PROTAC efficacy.

Conclusion

The stereochemistry of the VHL ligand is a critical design parameter in the development of effective PROTACs. The (R,S,S)-VH032 isomer is the established active binder for VHL, and any deviation from this stereochemical configuration is expected to result in a significant loss of activity. While direct comparative efficacy data for PROTACs containing different VH032 stereoisomers is sparse in the literature, the fundamental principles of molecular recognition and the available data on inactive epimers strongly support the exclusive use of the (R,S,S) isomer for potent VHL-mediated protein degradation. Future research providing quantitative comparisons of various VH032 stereoisomers in PROTAC constructs would be valuable to further solidify our understanding and guide future degrader design.

References

• 1. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00387B [pubs.rsc.org]
• 3. PROTAC-induced Protein Structural Dynamics in Targeted Protein Degradation [elifesciences.org]
• 4. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Journey of Von Hippel-Lindau (VHL) E3 ligase in PROTACs design: From VHL ligands to VHL-based degraders - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of (R,S,S)-VH032 Cross-reactivity with Alternative E3 Ligases

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of (R,S,S)-VH032's E3 Ligase Selectivity with Supporting Experimental Data.

(R,S,S)-VH032 is a potent and widely utilized ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase, serving as a crucial component in the development of Proteolysis Targeting Chimeras (PROTACs).[1] The efficacy and safety of PROTACs are critically dependent on the specific engagement of the intended E3 ligase to avoid off-target effects. This guide provides a comparative analysis of the cross-reactivity of (R,S,S)-VH032 with other major E3 ligases, including Cereblon (CRBN), Murine Double Minute 2 (MDM2), and Inhibitors of Apoptosis Proteins (IAPs), supported by available experimental data.

Executive Summary

Current research, including proteomic and targeted biochemical assays, strongly indicates that (R,S,S)-VH032 is exquisitely specific and selective for the VHL E3 ligase.[2] Studies have shown a lack of significant binding to other E3 ligases, such as Cereblon. While comprehensive screening data against a wide panel of E3 ligases with quantitative binding affinities are not extensively published, the existing evidence consistently points towards a highly favorable selectivity profile for VH032, making it a reliable tool for targeted protein degradation via the VHL pathway.

Quantitative Data on Ligand Binding and Selectivity

The binding affinity of (R,S,S)-VH032 to VHL has been well-characterized. However, direct quantitative data for its binding to other E3 ligases is limited, primarily because its high selectivity for VHL often leads to the assumption of negligible interaction with others. The available data is summarized below.

Ligand	Target E3 Ligase	Binding Affinity (Kd)	Assay Method	Reference
(R,S,S)-VH032	VHL	185 nM	Not Specified	[3]

Ligand/Compound	Target E3 Ligase	Activity/Binding	Assay Method	Reference
BODIPY FL VH032 (fluorescent probe based on VH032)	VHL	Kd of 3.01 nM	Time-Resolved Fluorescence Resonance Energy-Transfer (TR-FRET)	[4]
Thalidomide-4'-oxyacetamido-alkylC4-amine (Cereblon ligand)	VHL	Inactive	TR-FRET using BODIPY FL VH032 probe	[5]
dBET1 (bivalent BRD-CRBN PROTAC)	VHL	Inactive	TR-FRET using BODIPY FL VH032 probe	[5]

A proteomics-based study concluded that VH032 is "exquisitely specific and selective for VHL," with no significant off-target effects observed.[2]

Signaling Pathways of Compared E3 Ligases

Understanding the distinct signaling pathways governed by different E3 ligases highlights the importance of selective ligand binding to avoid unintended biological consequences.

Figure 1: VHL Signaling Pathway. Under normoxic conditions, HIF-α is hydroxylated, leading to its recognition by the VHL E3 ligase complex, ubiquitination, and subsequent proteasomal degradation. (R,S,S)-VH032 inhibits the VHL-HIF-α interaction.

Figure 2: Cereblon Signaling Pathway. The CRL4-CRBN E3 ligase complex targets native substrates for ubiquitination and proteasomal degradation, leading to downstream cellular effects.

Figure 3: MDM2-p53 Signaling Pathway. MDM2 is a key negative regulator of the p53 tumor suppressor, promoting its ubiquitination and degradation.

Figure 4: IAP Signaling Pathways. IAPs block apoptosis by inhibiting caspases and promote cell survival through the activation of the NF-κB signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the objective assessment of ligand-E3 ligase interactions. Below are summaries of key experimental protocols used to evaluate the selectivity of ligands like (R,S,S)-VH032.

Time-Resolved Fluorescence Resonance Energy-Transfer (TR-FRET) Assay

This assay is used to measure the binding affinity of ligands to their target proteins in a solution-based format.

Objective: To quantify the binding of a fluorescently labeled ligand (e.g., BODIPY FL VH032) to its target E3 ligase (VHL) and assess the displacement by unlabeled competitor ligands.

Protocol:

• Reagents: GST-tagged VCB (VHL-ElonginC-ElonginB) complex, Terbium (Tb)-conjugated anti-GST antibody, BODIPY FL VH032 fluorescent probe, assay buffer, and test compounds.

• Procedure:

  • A mixture of the GST-VCB complex and the Tb-anti-GST antibody is prepared in the assay buffer.

  • Test compounds at various concentrations are added to the wells of a microplate.

  • The BODIPY FL VH032 probe is then added to all wells.

  • The plate is incubated to allow binding to reach equilibrium.

• Detection: The plate is read on a TR-FRET-compatible microplate reader. Excitation of the Terbium donor fluorophore leads to energy transfer to the BODIPY FL acceptor fluorophore when they are in close proximity (i.e., when the probe is bound to the VCB complex). The resulting emission from the acceptor is measured.

• Data Analysis: The TR-FRET signal is inversely proportional to the binding of the competitor compound. IC50 values are determined by plotting the signal against the logarithm of the competitor concentration.

Figure 5: TR-FRET Experimental Workflow. This diagram illustrates the principle of the competitive binding assay to assess ligand affinity for the VHL complex.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm target engagement of a ligand within a cellular environment by measuring changes in the thermal stability of the target protein upon ligand binding.

Objective: To determine if a compound binds to its intended target protein in intact cells or cell lysates.

Protocol:

• Sample Preparation: Cells are cultured and treated with the test compound or vehicle control.

• Thermal Challenge: Aliquots of the cell suspension or lysate are heated to a range of temperatures. Ligand binding typically stabilizes the target protein, increasing its melting temperature.

• Cell Lysis and Fractionation: After heating, cells are lysed, and the soluble fraction (containing non-denatured proteins) is separated from the aggregated, denatured proteins by centrifugation.

• Protein Detection: The amount of soluble target protein remaining at each temperature is quantified, typically by Western blotting or mass spectrometry.

• Data Analysis: A melting curve is generated by plotting the amount of soluble protein as a function of temperature. A shift in the melting curve in the presence of the compound indicates target engagement.

Co-Immunoprecipitation (Co-IP) followed by Mass Spectrometry (MS)

This technique is used to identify protein-protein interactions, and in the context of PROTACs, it can confirm the formation of the ternary complex (Target Protein - PROTAC - E3 Ligase).

Objective: To demonstrate the PROTAC-dependent interaction between the target protein and the E3 ligase.

Protocol:

• Cell Treatment: Cells are treated with the PROTAC, a negative control, and a proteasome inhibitor (to prevent degradation of the target).

• Cell Lysis: Cells are lysed under non-denaturing conditions to preserve protein complexes.

• Immunoprecipitation: An antibody against the E3 ligase (e.g., VHL) is used to pull down the E3 ligase and any interacting proteins from the cell lysate.

• Washing and Elution: The immunoprecipitated complexes are washed to remove non-specific binders, and then the proteins are eluted.

• Analysis: The eluted proteins are separated by SDS-PAGE and analyzed by Western blotting for the presence of the target protein, or more comprehensively by mass spectrometry to identify all interacting partners. An increased association of the target protein with the E3 ligase in the presence of the PROTAC confirms ternary complex formation.

Conclusion

The available evidence strongly supports the high selectivity of (R,S,S)-VH032 for the VHL E3 ligase. Biochemical assays demonstrate a lack of binding to components of the Cereblon E3 ligase machinery, and proteomic studies in cellular systems have not identified significant off-target effects. This high degree of selectivity is a critical attribute for its use in the development of targeted protein degraders, minimizing the potential for unintended pharmacological consequences. For researchers developing VHL-based PROTACs, (R,S,S)-VH032 represents a well-validated and reliable E3 ligase ligand. Further studies involving broad, quantitative screening against a diverse panel of E3 ligases would be beneficial to definitively map the entire selectivity profile of this important chemical tool.

References

• 1. Cereblon - Wikipedia [en.wikipedia.org]
• 2. Von Hippel–Lindau (VHL) small-molecule inhibitor binding increases stability and intracellular levels of VHL protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. VH032 | Ligand for E3 Ligase | TargetMol [targetmol.com]
• 4. Development of BODIPY FL VH032 as a High-Affinity and Selective von Hippel-Lindau E3 Ligase Fluorescent Probe and Its Application in a Time-Resolved Fluorescence Resonance Energy-Transfer Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Head-to-head comparison of (R,S,S)-VH032 and GNE7599

A Comprehensive Guide for Researchers in Targeted Protein Degradation

In the rapidly evolving field of targeted protein degradation, the choice of an E3 ligase ligand is paramount to the successful design of potent and effective Proteolysis Targeting Chimeras (PROTACs). The Von Hippe-Lindau (VHL) E3 ligase is a popular choice, and numerous ligands have been developed to recruit it. Among these, (R,S,S)-VH032 has been a foundational tool, while GNE7599 represents a next-generation ligand with enhanced properties. This guide provides a detailed head-to-head comparison of these two critical research compounds, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal VHL ligand for their specific needs.

Executive Summary

GNE7599 demonstrates significantly superior performance over (R,S,S)-VH032, primarily characterized by its remarkably higher binding affinity to VHL and vastly improved oral bioavailability. While both molecules effectively recruit the VHL E3 ligase, the picomolar affinity of GNE7599 offers the potential for more potent PROTACs. Furthermore, its enhanced pharmacokinetic profile makes GNE7599 a more suitable candidate for in vivo studies.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative data for (R,S,S)-VH032 and GNE7599 based on available experimental evidence.

Parameter	(R,S,S)-VH032	GNE7599	Fold Improvement (GNE7599 vs. VH032)	Reference(s)
Binding Affinity (Kd to VHL)	185 nM	540 pM	~342x	[1][2]
Oral Bioavailability (F%)	Poor (comparable to VH021 at 2.7%)	47%	>17x (compared to VH021)	[3][4]
Cellular Permeability	Poor	High (10-fold improved vs VH021)	Significantly Improved	[4]

Mechanism of Action and Signaling Pathway

Both (R,S,S)-VH032 and GNE7599 are small molecules designed to bind to the substrate recognition pocket of the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[5] In the context of PROTACs, this binding event is the first step in hijacking the cellular ubiquitin-proteasome system to induce the degradation of a specific protein of interest (POI). The PROTAC molecule acts as a bridge, bringing the POI into close proximity with the VHL E3 ligase complex, leading to the ubiquitination of the POI and its subsequent degradation by the proteasome.

Caption: VHL-mediated protein degradation pathway initiated by a PROTAC.

Experimental Protocols

Detailed methodologies for key experiments used to characterize and compare VHL ligands are provided below.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Binding Assay

This assay is used to determine the binding affinity of ligands to the VHL complex in a competitive format.

Materials:

• VHL Protein: Recombinant His-tagged Human VBC (VHL-ElonginB-ElonginC) complex.

• Fluorescent Probe: A high-affinity VHL fluorescent ligand, such as BODIPY FL VH032 or a proprietary probe like CELT-150.[6][7]

• Donor Fluorophore: Terbium-labeled anti-GST antibody or Europium-labeled Anti-His Antibody.[6][7]

• Test Compounds: (R,S,S)-VH032 and GNE7599 serially diluted.

• Assay Buffer: 50 mM Tris (pH 7.5), 0.01% Triton X-100 or 20mM HEPES pH 7.5, 150mM NaCl, 1mM TCEP, 0.01% TWEEN20.[6][7]

• Microplates: 384-well, low-volume, white plates.

Procedure:

• Prepare serial dilutions of the test compounds ((R,S,S)-VH032 and GNE7599) in the assay buffer.

• Add the diluted compounds to the microplate wells.

• Prepare a master mix containing the VHL protein complex, the fluorescent probe, and the donor fluorophore antibody at 2x the final concentration.

• Add the master mix to the wells containing the test compounds.

• Incubate the plate at room temperature for 60-90 minutes, protected from light.[7]

• Read the plate on a TR-FRET compatible plate reader, measuring the emission at the donor and acceptor wavelengths (e.g., 620 nm for donor and 665 nm for acceptor).

• Calculate the TR-FRET ratio (acceptor emission / donor emission) and plot against the compound concentration to determine the IC50 value. The Kd can be calculated from the IC50 using the Cheng-Prusoff equation.

Caption: Workflow for a TR-FRET based VHL ligand binding assay.

NanoBRET™ Target Engagement Assay

This live-cell assay measures the apparent affinity of a compound for a target protein.

Materials:

• Cell Line: HEK293 cells.

• Expression Vector: A vector encoding for a NanoLuc® luciferase-VHL fusion protein.

• NanoBRET™ Tracer: A cell-permeable fluorescent ligand for VHL.

• Nano-Glo® Substrate: For detection of NanoLuc® luciferase activity.

• Test Compounds: (R,S,S)-VH032 and GNE7599.

• Culture Medium: Opti-MEM® I Reduced Serum Medium.

Procedure:

• Seed HEK293 cells in 96-well white plates.

• Transfect the cells with the NanoLuc®-VHL fusion vector.

• Prepare serial dilutions of the test compounds.

• Add the NanoBRET™ Tracer to the cells, followed by the addition of the serially diluted test compounds.

• Incubate for 2 hours at 37°C in a CO2 incubator.

• Add the Nano-Glo® Substrate.

• Measure the donor emission (460 nm) and acceptor emission (618 nm) using a luminometer.

• Calculate the NanoBRET™ ratio (acceptor/donor) and plot against the compound concentration to determine the IC50 value.

Surface Plasmon Resonance (SPR) Analysis

SPR is used to measure the kinetics of binding (association and dissociation rates) between a ligand and an analyte.

Materials:

• SPR Instrument: e.g., Biacore.

• Sensor Chip: CM5 sensor chip.

• Immobilization Reagents: N-hydroxysuccinimide (NHS), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), and ethanolamine.

• Ligand: Purified VCB complex.

• Analyte: (R,S,S)-VH032 and GNE7599.

• Running Buffer: e.g., HBS-EP+.

Procedure:

• Immobilize the VCB complex onto the sensor chip surface via amine coupling.

• Inject a series of concentrations of the analyte ((R,S,S)-VH032 or GNE7599) over the chip surface.

• Monitor the binding response (in Resonance Units, RU) in real-time.

• After the association phase, flow running buffer over the chip to monitor the dissociation phase.

• Regenerate the sensor chip surface between different analyte injections.

• Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (Kd).

In Vivo Performance: Pharmacokinetics

A significant differentiator between (R,S,S)-VH032 and GNE7599 is their in vivo performance, particularly their oral bioavailability. Early VHL ligands, including VH032, are known to have poor cell permeability and low oral bioavailability due to their peptidic nature.[4] In contrast, GNE7599 was specifically designed to overcome these limitations.

Conclusion

For researchers engaged in the design and development of PROTACs, the selection of the E3 ligase ligand is a critical decision that can significantly impact the efficacy and developability of the final molecule. The data presented in this guide clearly demonstrates that GNE7599 is a superior VHL ligand compared to (R,S,S)-VH032. Its picomolar binding affinity offers the potential for highly potent PROTACs, while its excellent oral bioavailability makes it amenable to in vivo studies. While (R,S,S)-VH032 remains a valuable tool and a foundational VHL ligand, for new PROTAC development programs, particularly those with in vivo endpoints, GNE7599 represents the current state-of-the-art and is the recommended choice.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Medicinal Chemistry in Review: Potency-Enhanced Peptidomimetic VHL Ligands with Improved Oral Bioavailability | Domainex [domainex.co.uk]
• 5. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. celtarys.com [celtarys.com]

Validating the Cornerstone of Targeted Protein Degradation: A Comparative Guide to (R,S,S)-VH032-based PROTAC Ternary Complex Formation

For researchers, scientists, and drug development professionals navigating the intricate landscape of targeted protein degradation, the formation of a stable ternary complex between a PROTAC, a target protein, and an E3 ligase is the critical initiating event. This guide provides a comprehensive comparison of methodologies to validate the ternary complex formation of PROTACs utilizing the (R,S,S)-VH032 moiety, a widely employed ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase. We present supporting experimental data, detailed protocols for key assays, and visual workflows to facilitate a deeper understanding of this pivotal step in PROTAC development.

The efficacy of a Proteolysis Targeting Chimera (PROTAC) is intrinsically linked to its ability to induce and stabilize a ternary complex, thereby facilitating the ubiquitination and subsequent proteasomal degradation of a protein of interest. The (R,S,S) stereoisomer of VH032 has emerged as a robust VHL ligand, forming the basis for numerous successful PROTACs, including the well-characterized degrader MZ1. Validating the formation and characterizing the properties of the ternary complex are therefore paramount in the rational design and optimization of these powerful molecules.

Mechanism of Action: The PROTAC-induced Ternary Complex

A PROTAC molecule consists of two key moieties connected by a linker: one that binds to the target protein and another that recruits an E3 ubiquitin ligase. In the case of (R,S,S)-VH032-based PROTACs, the VH032 moiety engages the VHL E3 ligase. The formation of the ternary complex brings the target protein into close proximity with the E3 ligase, enabling the transfer of ubiquitin from an E2 ubiquitin-conjugating enzyme to the target protein. This polyubiquitination marks the target protein for recognition and degradation by the 26S proteasome.

Figure 1: Mechanism of Action for (R,S,S)-VH032-based PROTACs.

Comparative Analysis of Ternary Complex Formation

The stability and cooperativity of the ternary complex are critical determinants of a PROTAC's degradation efficiency. Cooperativity (α) is a measure of how the binding of one protein to the PROTAC affects the binding of the second protein. A cooperativity value greater than 1 indicates positive cooperativity, meaning the ternary complex is more stable than the individual binary complexes, which is often a hallmark of an effective PROTAC.

Below is a summary of quantitative data for the well-studied (R,S,S)-VH032-based PROTAC, MZ1, and a related compound, AT1, highlighting their interactions with the VHL E3 ligase and the second bromodomain of BRD4 (BRD4(2)).

PROTAC	Target	Assay	Binary KD (PROTAC to VHL)	Ternary KD (PROTAC-Target to VHL)	Cooperativity (α)	Reference
MZ1	BRD4(2)	ITC	67 nM	4.4 nM	15.2	[1]
MZ1	BRD4(2)	SPR	70 nM	2 nM	35	[2]
AT1	BRD4(2)	ITC	-	-	7	[3]

Table 1: Biophysical Characterization of Ternary Complex Formation for MZ1 and AT1. KD represents the dissociation constant, a measure of binding affinity (lower values indicate stronger binding). Cooperativity (α) is calculated as the ratio of the binary KD to the ternary KD.

These data illustrate the positive cooperativity exhibited by MZ1 in forming a ternary complex with VHL and BRD4(2), a key factor in its potent degradation activity. While AT1 also shows positive cooperativity, it is less pronounced than that of MZ1.[3]

Experimental Protocols for Ternary Complex Validation

A multi-faceted approach employing both biophysical and cellular assays is essential for a thorough validation of ternary complex formation.

Biophysical Assays

1. Surface Plasmon Resonance (SPR)

SPR is a powerful technique to measure the kinetics (on- and off-rates) and affinity of binding events in real-time.[4][5]

Experimental Workflow:

Figure 2: Workflow for SPR-based analysis of ternary complex formation.

Detailed Protocol:

• Immobilization: Covalently immobilize purified VHL E3 ligase onto a sensor chip (e.g., CM5 chip via amine coupling).

• Binary Interaction: To measure the binary affinity of the PROTAC for VHL, inject a series of concentrations of the PROTAC over the immobilized VHL surface and a reference flow cell.

• Ternary Interaction: To measure the ternary complex formation, pre-incubate a fixed, saturating concentration of the target protein with a series of concentrations of the PROTAC. Inject these mixtures over the VHL surface.

• Regeneration: After each injection, regenerate the sensor surface using a low pH buffer to remove bound analytes.

• Data Analysis: Fit the resulting sensorgrams to appropriate binding models (e.g., 1:1 Langmuir binding) to determine the association rate (kon), dissociation rate (koff), and the dissociation constant (KD). The cooperativity factor (α) can be calculated by dividing the KD of the binary interaction by the KD of the ternary interaction.[5]

2. Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with binding events, providing a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), and enthalpy (ΔH) and entropy (ΔS) of binding.[6]

Detailed Protocol:

• Sample Preparation: Prepare solutions of the VHL E3 ligase, the target protein, and the PROTAC in the same matched buffer to minimize heats of dilution.

• Binary Titration: Titrate the PROTAC into the ITC cell containing the VHL E3 ligase to determine the binary binding affinity.

• Ternary Titration: To assess ternary complex formation, two common approaches can be used:

  • Titrate the PROTAC into a solution containing both the VHL E3 ligase and the target protein.

  • Titrate the target protein into a solution containing the pre-formed VHL-PROTAC binary complex.

• Data Analysis: Integrate the heat pulses and fit the data to a suitable binding model to extract the thermodynamic parameters. Cooperativity can be assessed by comparing the binding affinities in the binary and ternary experiments.[1]

Cellular Assays

NanoBRET™ Ternary Complex Formation Assay

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a live-cell proximity-based assay that can quantitatively measure the formation of the ternary complex within a cellular environment.[7][8]

Experimental Workflow:

Figure 3: Workflow for the NanoBRET ternary complex formation assay.

Detailed Protocol:

• Cell Culture and Transfection: Co-transfect suitable mammalian cells (e.g., HEK293) with plasmids encoding the target protein fused to NanoLuc® luciferase (the BRET donor) and the VHL E3 ligase fused to HaloTag® protein (the BRET acceptor).

• Compound Treatment: Plate the transfected cells and treat with a serial dilution of the PROTAC for a defined period. Include a vehicle control (e.g., DMSO).

• Reagent Addition: Add the HaloTag® NanoBRET® 618 Ligand (the acceptor fluorophore) and the Nano-Glo® Live Cell Substrate to the cells.

• Signal Measurement: Measure the luminescence at the donor emission wavelength (e.g., 460 nm) and the acceptor emission wavelength (e.g., 618 nm) using a plate reader equipped with the appropriate filters.

• Data Analysis: Calculate the NanoBRET™ ratio by dividing the acceptor signal by the donor signal. Plot the BRET ratio against the PROTAC concentration and fit the data to a dose-response curve to determine the EC50 value, which represents the concentration of PROTAC required to induce half-maximal ternary complex formation.[9]

Conclusion

The validation of ternary complex formation is a non-negotiable step in the development of effective (R,S,S)-VH032-based PROTACs. A combination of biophysical techniques like SPR and ITC provides invaluable quantitative data on the affinity, kinetics, and thermodynamics of these interactions in a purified system. Complementing these in vitro methods with cell-based assays such as NanoBRET™ is crucial to confirm that the PROTAC can effectively induce the formation of the ternary complex within the complex milieu of a living cell. By employing the methodologies and understanding the comparative data presented in this guide, researchers can make more informed decisions in the design and optimization of next-generation protein degraders, ultimately accelerating the path towards novel therapeutics.

References

• 1. Recent Developments in PROTAC-mediated Protein Degradation: From Bench to Clinic - PMC [pmc.ncbi.nlm.nih.gov]
• 2. charnwooddiscovery.com [charnwooddiscovery.com]
• 3. Structural basis of PROTAC cooperative recognition for selective protein degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) [jove.com]
• 7. Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology in Live Cells | Springer Nature Experiments [experiments.springernature.com]
• 8. NanoBRET Ternary Complex Formation Assays - NanoBRET Ternary Complex Formation Assays - ICE Bioscience [en.ice-biosci.com]
• 9. benchchem.com [benchchem.com]

Benchmarking (R,S,S)-VH032 Against Novel VHL Ligands: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The von Hippel-Lindau (VHL) E3 ubiquitin ligase is a cornerstone of targeted protein degradation, a revolutionary therapeutic modality. The field has been significantly propelled by the development of small molecule ligands that can recruit VHL to a protein of interest (POI), leading to its ubiquitination and subsequent degradation by the proteasome. (R,S,S)-VH032 has long served as a benchmark VHL ligand, widely utilized in the creation of Proteolysis Targeting Chimeras (PROTACs). However, the relentless pursuit of enhanced potency, selectivity, and drug-like properties has spurred the development of novel VHL ligands that outperform this stalwart predecessor.

This guide provides an objective comparison of (R,S,S)-VH032 against notable next-generation VHL ligands, supported by experimental data. We will delve into their binding affinities, cellular engagement, and their performance when incorporated into PROTACs, offering a comprehensive resource for researchers navigating the expanding landscape of VHL-based targeted protein degradation.

Data Presentation: Quantitative Comparison of VHL Ligands

The following tables summarize the key performance metrics of (R,S,S)-VH032 and its more advanced successors.

Ligand	VHL Binding Affinity (Kd)	Method
(R,S,S)-VH032	185 nM[1][2]	Isothermal Titration Calorimetry (ITC)
VH101	44 nM[1][2]	Not Specified
VH298	80-90 nM[3][4][5][6][7]	ITC / Fluorescence Polarization
GNE7599	0.54 nM (540 pM)[8][9][10][11]	Surface Plasmon Resonance (SPR)
Table 1: In Vitro Binding Affinity to VHL. A lower Kd value indicates a higher binding affinity.

Ligand/PROTAC	Target Protein	DC50	Dmax	Cell Line
PROTAC with VH101 (XL01126)	LRRK2	15-72 nM[5]	82-90%[5]	Multiple
PROTAC with VH298	Not Specified	Not Specified	Not Specified	Not Specified
PROTAC with GNE7599	Not Specified	Not Specified	Not Specified	Not Specified
Gefitinib-based PROTAC (VHL ligand)	EGFR	11.7 nM	>90% (visual estimate)	HCC827
Gefitinib-based PROTAC (VHL ligand)	EGFR (L858R)	22.3 nM	>90% (visual estimate)	H3255
ALK PROTAC (MS4078 - CRBN ligand)	NPM-ALK	11 nM	>90% (visual estimate)	SU-DHL-1
ALK PROTAC (MS4078 - CRBN ligand)	EML4-ALK	59 nM	>90% (visual estimate)	NCI-H2228
Table 2: Cellular Degradation Potency of PROTACs Utilizing Different VHL Ligands. DC50 represents the concentration required for 50% degradation of the target protein, and Dmax is the maximum degradation achieved.

Ligand	Oral Bioavailability (%)	Species
VH021 (VH032 analog)	2.7%	Not Specified
GNE7599	47%[1]	Not Specified
Table 3: Pharmacokinetic Properties. A higher oral bioavailability indicates better absorption after oral administration.

Mandatory Visualization

Caption: VHL signaling pathway in normoxia and hypoxia/inhibition.

Caption: Experimental workflow for benchmarking novel VHL ligands.

Experimental Protocols

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for VHL Binding Affinity

This assay quantitatively determines the binding affinity of a ligand for the VHL-ElonginB-ElonginC (VCB) complex.

Materials:

• Recombinant His-tagged VCB complex

• Europium-labeled anti-His antibody (donor)

• Fluorescently labeled tracer ligand (e.g., a known VHL ligand conjugated to a fluorophore) (acceptor)

• Test ligands (VH032 and novel ligands)

• Assay buffer (e.g., 20 mM HEPES pH 7.5, 150 mM NaCl, 1 mM TCEP, 0.01% TWEEN 20)

• 384-well low-volume plates

• Plate reader with TR-FRET capability

Procedure:

• Prepare serial dilutions of the test ligands in assay buffer.

• Prepare a master mix containing the His-VCB complex and the Europium-labeled anti-His antibody.

• Add the master mix to the wells of the 384-well plate.

• Add the serially diluted test ligands to the respective wells.

• Add the fluorescently labeled tracer ligand to all wells.

• Incubate the plate at room temperature for a specified time (e.g., 90 minutes) to reach binding equilibrium.

• Measure the TR-FRET signal on a compatible plate reader (excitation at ~340 nm, emission at donor and acceptor wavelengths, e.g., 620 nm and 665 nm).

• The decrease in the TR-FRET signal is proportional to the displacement of the tracer by the test ligand.

• Calculate IC50 values from the dose-response curves and convert them to Kd values using the Cheng-Prusoff equation.

NanoBRET™ Target Engagement Assay for Cellular VHL Occupancy

This live-cell assay measures the extent to which a ligand engages with VHL inside the cell.

Materials:

• HEK293 cells (or other suitable cell line)

• VHL-NanoLuc® fusion vector

• NanoBRET™ tracer (a cell-permeable fluorescent VHL ligand)

• Test ligands

• Opti-MEM® I Reduced Serum Medium

• FuGENE® HD Transfection Reagent

• White, non-binding surface 96-well plates

• Luminescence plate reader with appropriate filters for NanoBRET™

Procedure:

• Transfect HEK293 cells with the VHL-NanoLuc® fusion vector and plate them in 96-well plates.

• Prepare serial dilutions of the test ligands in Opti-MEM®.

• Add the NanoBRET™ tracer to the cells at a final concentration optimized for the assay.

• Add the serially diluted test ligands to the cells.

• Incubate for a defined period (e.g., 2 hours) at 37°C in a CO₂ incubator.

• Add the NanoBRET™ substrate and inhibitor to all wells.

• Read the donor (NanoLuc®) and acceptor (tracer) emission signals on a luminescence plate reader.

• Calculate the NanoBRET™ ratio (acceptor signal / donor signal).

• A decrease in the BRET ratio indicates displacement of the tracer by the test ligand, allowing for the determination of cellular IC50 values.

Western Blot for PROTAC-Mediated Protein Degradation

This method quantifies the reduction in the level of a target protein following treatment with a PROTAC.

Materials:

• Cell line expressing the target protein

• PROTACs synthesized with VH032 or novel VHL ligands

• Cell culture reagents

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membranes and transfer apparatus

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against the target protein

• Primary antibody against a loading control (e.g., GAPDH, β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Plate cells and allow them to adhere overnight.

• Treat cells with a range of concentrations of the PROTACs for a specific duration (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Lyse the cells and quantify the protein concentration using a BCA assay.

• Normalize the protein concentrations and prepare samples for SDS-PAGE.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane and incubate with the primary antibody for the target protein, followed by the HRP-conjugated secondary antibody.

• Visualize the protein bands using ECL and an imaging system.

• Strip the membrane and re-probe with the loading control antibody.

• Quantify the band intensities using densitometry software.

• Normalize the target protein levels to the loading control and calculate the percentage of degradation relative to the vehicle control.

• Plot the percentage of degradation against the PROTAC concentration to determine the DC50 and Dmax values.[3][12]

Conclusion

The data presented unequivocally demonstrates the significant advancements made in the development of VHL ligands since the advent of (R,S,S)-VH032. Novel ligands such as VH101, VH298, and particularly GNE7599, exhibit substantially improved binding affinities to VHL. The picomolar affinity of GNE7599 represents a paradigm shift in potency. Furthermore, the enhanced cellular permeability and oral bioavailability of ligands like GNE7599 address a critical limitation of earlier peptidomimetic VHL ligands, paving the way for the development of orally administered PROTAC therapeutics.[9][13]

For researchers in the field of targeted protein degradation, the choice of VHL ligand is a critical determinant of the resulting PROTAC's efficacy. While (R,S,S)-VH032 remains a valuable tool, the superior characteristics of these novel ligands offer the potential for developing more potent and druggable protein degraders. This guide provides the foundational data and methodologies to aid in the rational selection and benchmarking of VHL ligands for future drug discovery endeavors.

References

• 1. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NanoBRET® TE Intracellular E3 Ligase Assays [promega.com.cn]
• 3. benchchem.com [benchchem.com]
• 4. Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potency-Enhanced Peptidomimetic VHL Ligands with Improved Oral Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A rapid and accurate method for evaluating the degradation of pan-Akt in cells by PROTACs using NanoLuc luciferase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. benchchem.com [benchchem.com]
• 13. Medicinal Chemistry in Review: Potency-Enhanced Peptidomimetic VHL Ligands with Improved Oral Bioavailability | Domainex [domainex.co.uk]

Safety & Regulatory Compliance

Navigating the Safe Disposal of (R,S,S)-VH032: A Procedural Guide

For researchers and drug development professionals, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory compliance. This guide provides essential information and a step-by-step protocol for the safe disposal of (R,S,S)-VH032, a von Hippel-Lindau (VHL) E3 ligase ligand integral to the development of Proteolysis Targeting Chimeras (PROTACs).

Chemical Identity and Hazard Profile

A clear understanding of the compound's identity is the first step in determining the appropriate disposal route. The following table summarizes key identifiers for (R,S,S)-VH032 and its closely related analogue, VH032-OH, for which safety and disposal information is more accessible.

Identifier	(R,S,S)-VH032	VH032-OH
CAS Number	2230826-33-0	2244684-42-0
Molecular Formula	C₂₄H₃₂N₄O₄S	C₂₄H₃₂N₄O₅S
Primary Use	Ligand for E3 Ligase in PROTAC synthesis	Functionalized VHL ligand for PROTAC synthesis
Storage Class Code	Not explicitly defined; likely similar to VH032-OH	11 - Combustible Solids[1]
WGK (Water Hazard Class)	Not explicitly defined; likely similar to VH032-OH	WGK 3 (highly hazardous to water)[1]

Experimental Protocol: Safe Disposal of (R,S,S)-VH032

The following protocol is based on general best practices for chemical waste disposal and information derived from the Safety Data Sheet (SDS) of the closely related compound, VH032-OH.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.

• Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.

2. Waste Segregation and Collection:

• Do not mix (R,S,S)-VH032 waste with other chemical waste streams.

• Collect all solid waste, including contaminated consumables (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled, and sealed container.

• For solutions of (R,S,S)-VH032, use a dedicated, sealed, and clearly labeled container for liquid waste. Do not pour down the drain.

• Leave chemicals in their original containers whenever possible to ensure proper identification.

3. Labeling and Storage of Waste:

• Label the waste container clearly with the full chemical name: "(R,S,S)-VH032".

• Include appropriate hazard symbols as indicated by the supplier's safety information or institutional guidelines.

• Store the sealed waste container in a designated, secure, and well-ventilated secondary containment area, away from incompatible materials, while awaiting pickup by a certified waste disposal service.

4. Disposal Procedure:

• All waste containing (R,S,S)-VH032 must be disposed of through a licensed and certified hazardous waste disposal company.

• Follow all national, state, and local regulations for the disposal of chemical waste.[2]

• Provide the waste disposal company with a complete and accurate description of the waste, including a copy of the available Safety Data Sheet if possible.

• Handle uncleaned containers with the same precautions as the product itself.[2]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (R,S,S)-VH032.

Caption: Disposal workflow for (R,S,S)-VH032.

By adhering to these procedures, researchers can ensure the safe and compliant disposal of (R,S,S)-VH032, fostering a secure laboratory environment and upholding environmental responsibility.

References

• 1. VH032-OH ≥95% | 2244684-42-0 [sigmaaldrich.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Essential Safety and Logistics for Handling (R,S,S)-VH032

For researchers, scientists, and drug development professionals working with (R,S,S)-VH032, a ligand for the E3 Ligase VHL used in the synthesis of Proteolysis Targeting Chimeras (PROTACs), a comprehensive understanding of safety and handling procedures is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe and effective use of this compound in the laboratory.

Personal Protective Equipment (PPE)

The following personal protective equipment is essential for the safe handling of (R,S,S)-VH032. This is based on general laboratory safety guidelines for handling chemical compounds.

PPE Category	Item	Specification
Hand Protection	Gloves	Nitrile gloves are recommended for handling the solid compound and its solutions.
Eye Protection	Safety Glasses or Goggles	Safety glasses with side shields or chemical splash goggles should be worn at all times.
Body Protection	Laboratory Coat	A standard laboratory coat should be worn to protect personal clothing.
Respiratory Protection	Not generally required	Work should be conducted in a well-ventilated area or a chemical fume hood to minimize inhalation exposure.

Operational Plan for Handling and Use

A systematic approach to handling (R,S,S)-VH032, from receipt to disposal, is critical for maintaining a safe laboratory environment.

Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.

• Recommended storage for the powder form is at -20°C for long-term stability.

Preparation of Solutions

• All weighing and solution preparation should be performed in a chemical fume hood to prevent inhalation of the powder.

• Use appropriate solvents as recommended by the supplier. (R,S,S)-VH032 is typically soluble in DMSO.

• Ensure all glassware is clean and dry before use.

Handling and Experimental Use

• Always wear the recommended PPE.

• Avoid direct contact with the skin, eyes, and clothing.

• In case of accidental contact, immediately flush the affected area with copious amounts of water.

• Prevent the generation of dust or aerosols.

Disposal Plan

Proper disposal of (R,S,S)-VH032 and its waste is essential to prevent environmental contamination and ensure regulatory compliance.

• Unused Compound: Dispose of as chemical waste in accordance with local, state, and federal regulations. Do not dispose of down the drain.

• Contaminated Materials: All disposable items that have come into contact with (R,S,S)-VH032, such as gloves, pipette tips, and paper towels, should be collected in a designated, sealed waste container for chemical waste disposal.

• Solutions: Waste solutions containing (R,S,S)-VH032 should be collected in a clearly labeled, sealed container for hazardous waste disposal.

Experimental Workflow

The following diagram illustrates the standard workflow for handling (R,S,S)-VH032 in a research setting.

Caption: Workflow for the safe handling and disposal of (R,S,S)-VH032.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]